Cresol red

• CAS: 1733-12-6

Core Science & Biosynthesis

Cresol Red: A Comprehensive Technical Guide to its Chemical Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cresol Red (o-cresolsulfonephthalein) is a synthetically derived triarylmethane dye, a prominent member of the sulfonphthalein family of indicators.[1][2] Its utility in scientific research is marked by its function as a pH indicator, exhibiting distinct and reversible color transitions in response to changes in hydrogen ion concentration.[2] This property makes it an invaluable tool in analytical chemistry, molecular biology, and various industrial processes. This technical guide provides an in-depth exploration of the chemical properties of Cresol Red, complete with quantitative data, detailed experimental protocols, and visual representations of its functional mechanisms and applications.

Core Chemical Properties

Cresol Red is characterized by its dual pH transition ranges, making it a versatile indicator for both acidic and slightly alkaline conditions.[3] Its chemical structure, featuring a sulfonphthalein backbone, is the basis for its colorimetric properties.[1]

Table 1: General Chemical Properties of Cresol Red

Property	Value
Chemical Name	o-Cresolsulfonephthalein
Synonyms	Cresol Red, 3',3''-Dimethylphenolsulfonephthalein
CAS Number	1733-12-6
Molecular Formula	C₂₁H₁₈O₅S
Molecular Weight	382.43 g/mol
Appearance	Dark green or brown-red powder/crystals
Solubility	Sparingly soluble in water; soluble in ethanol and dilute alkalis.

pH Indicator Properties and Mechanism

Cresol Red functions as a weak acid. Its molecular structure undergoes conformational changes with the gain or loss of protons, leading to alterations in its light absorption spectrum and, consequently, a visible color change.[4] It exhibits two primary pH transition ranges. The first occurs in strongly acidic conditions (pH 0.2 to 1.8), transitioning from red to yellow.[3] The second, more commonly utilized range, is from pH 7.2 to 8.8, where it changes from yellow to a purplish-red.[5] The pKa for this primary transition is approximately 8.0-8.5.

Table 2: pH Indicator Properties of Cresol Red

pH Range	Color Change	pKa
0.2 - 1.8	Red to Yellow	~1.0
7.2 - 8.8	Yellow to Purplish-Red	~8.0 - 8.5

Signaling Pathway of Color Change

The color change of Cresol Red is a direct consequence of the protonation state of the molecule. In acidic solutions, the molecule is in its protonated form, which absorbs light at a wavelength that appears yellow. As the pH increases and the solution becomes more alkaline, the molecule loses a proton, leading to a shift in the electron distribution and a change in the absorbed wavelength, resulting in a reddish-purple appearance.

Caption: pH-induced equilibrium of Cresol Red.

Spectrophotometric Data

The distinct absorption spectra of the acidic and basic forms of Cresol Red allow for the quantitative determination of pH using spectrophotometry.

Table 3: Spectrophotometric Data for Cresol Red

Form	pH Range	Wavelength of Maximum Absorbance (λmax)
Acidic (HI⁻)	< 7.2	~433 nm
Basic (I²⁻)	> 8.8	~573 nm
Isosbestic Point	-	~483 nm

Experimental Protocols

Preparation of Cresol Red Indicator Solution (0.1% w/v)

This protocol details the preparation of a stock solution of Cresol Red suitable for use as a pH indicator in titrations and other applications.

Methodology:

• Weighing: Accurately weigh 0.1 g of Cresol Red powder.

• Dissolving: Transfer the powder to a clean 100 mL volumetric flask.

• Alkalinization and Solvation: Add 2.65 mL of 0.1 M sodium hydroxide solution and 20 mL of 95% ethanol to the flask. Swirl gently to dissolve the Cresol Red. Warming the mixture slightly can aid in dissolution.[6]

• Dilution: Once the Cresol Red is completely dissolved, add distilled water to bring the final volume to 100 mL.

• Storage: Store the solution in a well-stoppered bottle at room temperature.

Spectrophotometric Determination of pH

This protocol outlines the use of Cresol Red for the precise measurement of pH in a sample solution.

Caption: Spectrophotometric pH determination workflow.

Methodology:

• Instrument Setup: Calibrate a spectrophotometer according to the manufacturer's instructions.

• Blank Measurement: Fill a cuvette with the sample solution (without Cresol Red) and measure the absorbance at the λmax of both the acidic and basic forms of Cresol Red (approximately 433 nm and 573 nm). This serves as the blank.

• Indicator Addition: Add a small, precise volume of the prepared Cresol Red indicator solution to the sample in the cuvette. Mix thoroughly.

• Sample Measurement: Measure the absorbance of the sample containing the indicator at the same two wavelengths.

• Calculation: The pH can be calculated using a modified Henderson-Hasselbalch equation that incorporates the ratio of the absorbances of the two forms of the indicator.

Acid-Base Titration

This protocol describes a general procedure for using Cresol Red as an indicator in an acid-base titration, for instance, the titration of a weak acid with a strong base.

Methodology:

• Preparation of Analyte: Accurately pipette a known volume of the acidic analyte into a clean Erlenmeyer flask.

• Indicator Addition: Add 2-3 drops of the Cresol Red indicator solution to the flask. The solution should turn yellow.

• Titrant Preparation: Fill a burette with a standardized solution of a strong base (e.g., NaOH). Record the initial volume.

• Titration: Slowly add the titrant from the burette to the analyte in the flask while continuously swirling the flask to ensure thorough mixing.

• Endpoint Determination: Continue adding the titrant dropwise as the endpoint is approached. The endpoint is reached when the solution undergoes a distinct and persistent color change from yellow to purplish-red.[4]

• Volume Recording: Record the final volume of the titrant in the burette.

• Calculation: Calculate the concentration of the analyte using the volume and concentration of the titrant and the initial volume of the analyte.

Use as a Tracking Dye in Agarose Gel Electrophoresis

Cresol Red can be used as a visual marker to monitor the progress of electrophoresis.

Methodology:

• Loading Dye Preparation: Incorporate Cresol Red into the loading dye used for preparing DNA, RNA, or protein samples for gel electrophoresis.

• Sample Loading: Load the samples mixed with the Cresol Red-containing loading dye into the wells of an agarose or polyacrylamide gel.

• Electrophoresis: Apply an electric field to the gel. The Cresol Red will migrate towards the anode.

• Monitoring Migration: The migration of the Cresol Red band can be visually tracked. In a 1% agarose gel, Cresol Red migrates at a rate comparable to a DNA fragment of approximately 125 base pairs. This allows for the estimation of the migration progress and prevents the samples from running off the gel.

Applications in Research and Development

Beyond its fundamental use as a pH indicator, Cresol Red finds applications in several specialized areas:

• Molecular Biology: It is used as a tracking dye in DNA and RNA gel electrophoresis and is noted for not inhibiting Taq polymerase, making it suitable for use in PCR applications.[4]

• Pharmaceutical Sciences: Cresol Red can be employed in studies to measure the hydrophobicity of therapeutic drugs.

• Material Science: Its thermochromic properties, the ability to change color with temperature, are being explored for the development of temperature-sensitive materials.

• Cosmetics: The colorimetric properties of Cresol Red are utilized in the formulation of some cosmetic products.

Conclusion

Cresol Red is a robust and versatile chemical with well-defined properties that make it a staple in various scientific and industrial laboratories. Its dual-range pH indication, coupled with its utility in spectrophotometry and as an electrophoresis tracking dye, underscores its importance in modern research and development. The protocols and data presented in this guide provide a comprehensive resource for the effective application of Cresol Red in achieving accurate and reliable experimental outcomes.

References

• 1. Chrominfo: Preparation of cresol red indicator solution [chrominfo.blogspot.com]
• 2. nbinno.com [nbinno.com]
• 3. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 4. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 5. goldbio.com [goldbio.com]
• 6. savemyexams.com [savemyexams.com]

Cresol Red: A Comprehensive Technical Guide for Researchers

An In-depth Examination of the Chemical Structure, Properties, and Applications of o-Cresolsulfonephthalein

Introduction

Cresol Red (o-cresolsulfonephthalein) is a triarylmethane dye widely utilized in scientific research and various industrial applications.[1] Its primary function is as a pH indicator, notable for its two distinct color transition ranges.[2] This technical guide provides a detailed overview of Cresol Red's chemical structure, physicochemical properties, and practical applications, with a focus on protocols relevant to researchers, scientists, and drug development professionals.

Chemical Structure and CAS Number

Cresol Red, systematically named 3,3-bis(4-hydroxy-3-methylphenyl)-2,1λ⁶-benzoxathiole-1,1(3H)-dione, possesses a molecular formula of C₂₁H₁₈O₅S. Its structure is characterized by a sulfonphthalein backbone with cresol derivatives.

CAS Number: 1733-12-6

The chemical structure of Cresol Red is fundamental to its function as a pH indicator. The molecule can exist in different resonant structures depending on the proton concentration of the solution, leading to observable color changes.

Physicochemical Properties

The utility of Cresol Red as a pH indicator is defined by its specific physicochemical properties. These quantitative parameters are crucial for accurate and reliable experimental work.

Property	Value	Conditions
Molecular Weight	382.43 g/mol
pKa₁	~1.0	25°C
pKa₂	8.123 ± 0.004	25°C
pH Transition Range 1	pH 0.2 (Red) to pH 1.8 (Yellow)
pH Transition Range 2	pH 7.2 (Yellow) to pH 8.8 (Purplish-Red)[2]
λmax (Acidic form, H₂I)	~518 nm	pH < 1.8
λmax (Intermediate form, HI⁻)	432-436 nm[3]	pH 4.5 - 6.8
λmax (Basic form, I²⁻)	571-574 nm[3]	pH > 8.8
Isosbestic Point	~480 nm
Solubility	Sparingly soluble in water; Soluble in ethanol and dilute alkalis.

pH Indicator Mechanism

Cresol Red's function as a pH indicator is based on its ability to exist in different colored forms in response to changes in pH. The molecule undergoes protonation and deprotonation, which alters its electronic conjugation and, consequently, its absorption spectrum in the visible range.

Figure 1. Cresol Red pH indicator transition.

Experimental Protocols

Preparation of Cresol Red Indicator Solution (0.1% w/v)

This protocol details the preparation of a standard Cresol Red indicator solution for general laboratory use.

Materials:

• Cresol Red powder (0.1 g)

• 0.1 M Sodium Hydroxide (NaOH) solution (2.65 mL)

• 95% Ethanol (20 mL)

• Distilled or deionized water

• 100 mL volumetric flask

Procedure:

• Accurately weigh 0.1 g of Cresol Red powder.

• In a 100 mL volumetric flask, combine the Cresol Red powder with 2.65 mL of 0.1 M NaOH solution and 20 mL of 95% ethanol.[4]

• Gently warm and swirl the mixture until the Cresol Red has completely dissolved.

• Once dissolved, dilute the solution to the 100 mL mark with distilled water.[4]

• Mix the solution thoroughly by inverting the flask several times.

• Store the prepared indicator solution in a well-sealed container, protected from light.

Spectrophotometric pH Measurement

This protocol outlines the use of Cresol Red for the precise determination of pH using a spectrophotometer, a common technique in fields like oceanography. For highly accurate measurements, purification of the Cresol Red dye is recommended to remove impurities that can affect absorbance readings.[5][6]

Workflow:

References

• 1. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 2. nbinno.com [nbinno.com]
• 3. cresol red ph [cresol_red_ph.moneidechem.com]
• 4. goldbio.com [goldbio.com]
• 5. news-oceanacidification-icc.org [news-oceanacidification-icc.org]
• 6. digitalcommons.usf.edu [digitalcommons.usf.edu]

Cresol Red: A Technical Guide to its Mechanism as a pH Indicator

Abstract: Cresol Red (o-cresolsulfonephthalein) is a sulfonphthalein dye widely employed as a pH indicator in analytical chemistry, molecular biology, and environmental monitoring. Its efficacy stems from a distinct, pH-dependent chromic shift, which is a direct consequence of reversible protonation and deprotonation events that alter its molecular structure and electronic configuration. This guide provides an in-depth examination of the core mechanism of Cresol Red, presenting quantitative data, detailed experimental protocols, and visualizations of the chemical pathways for researchers, scientists, and professionals in drug development.

Core Mechanism of Action

Cresol Red is a weak diprotic acid that can exist in three primary forms depending on the hydrogen ion concentration of the solution.[1] The transition between these forms involves the loss of protons, leading to significant changes in the molecule's electronic structure and, consequently, its light absorption properties.[2]

• In strongly acidic solutions (pH < 1.8): The molecule is in its fully protonated, lactone form (H₂I), which appears red.[3][4]

• In moderately acidic to neutral solutions (pH 1.8 - 7.2): The first proton is lost, opening the lactone ring to form a yellow-colored, mono-anionic quinoid structure (HI⁻).[3][4]

• In alkaline solutions (pH > 8.8): The second proton from the remaining hydroxyl group is lost, resulting in a dianionic form (I²⁻) with an extended conjugated system, which appears purplish-red.[2][5]

The core mechanism is the reversible structural transformation between these tautomers, governed by the pH of the environment. The extended delocalization of pi-electrons in the dianionic form at higher pH shifts the absorbance maximum to a longer wavelength (from ~434 nm to ~573 nm), causing the visible color change from yellow to purplish-red.[6][7]

Acid-Base Equilibrium of Cresol Red.

Physicochemical Properties and Quantitative Data

The utility of an indicator is defined by its quantitative characteristics. For Cresol Red, these include its transition ranges, pKa values, and the spectral properties of its different forms. The purity of the dye is critical, as impurities can shift the pH range and lead to inaccurate readings.[8]

Table 1: General Properties of Cresol Red

Property	Value	Reference
IUPAC Name	4,4'-(1,1-Dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(2-methylphenol)	[9]
CAS Number	1733-12-6	[9][10]
Molecular Formula	C₂₁H₁₈O₅S	[9][10]

| Molecular Weight | 382.43 g/mol |[9][10] |

Table 2: pH-Dependent Properties of Cresol Red

pH Range	Color of Acidic Form	Color of Basic Form	pKa	λmax (Acidic Form)	λmax (Basic Form)
0.2 – 1.8	Red	Yellow	~1.0	~518 nm (H₂I)	~434 nm (HI⁻)
7.2 – 8.8	Yellow	Purplish-Red	~8.1 - 8.3	~434 nm (HI⁻)	~573 nm (I²⁻)

[References: pKa[3][8][11][12], pH Range[3][4][5], λmax[1][6][7]]

Experimental Protocols

Accurate and reproducible results depend on standardized preparation and measurement protocols.

This protocol describes the preparation of a stock solution suitable for titrations and general laboratory use. Cresol Red powder is sparingly soluble in water but dissolves in ethanol and basic solutions.[3]

Reagents and Equipment:

• Cresol Red powder (o-cresolsulfonephthalein)

• 0.1 M Sodium Hydroxide (NaOH) solution

• 95% Ethanol

• Distilled or deionized water

• 100 mL volumetric flask

• Analytical balance

• Pipettes

• Magnetic stirrer and stir bar (optional)

Methodology:

• Weighing: Accurately weigh 0.1 g of Cresol Red powder.[5][13]

• Initial Dissolution: In the 100 mL volumetric flask, combine 2.65 mL of 0.1 M NaOH solution and 20 mL of 95% ethanol.[5][13] Add the Cresol Red powder to this mixture.

• Mixing: Gently swirl or use a magnetic stirrer to completely dissolve the powder. Warming the mixture slightly can aid dissolution.[13]

• Dilution: Once the powder is fully dissolved, dilute the solution to the 100 mL mark with distilled water.

• Final Mixing and Storage: Invert the flask several times to ensure homogeneity. Store the solution in a well-sealed bottle at room temperature.

Workflow for Cresol Red Indicator Solution Preparation.

For high-precision applications, such as monitoring seawater pH, a spectrophotometric method is employed. This technique relies on the absorbance ratio of the two primary species (HI⁻ and I²⁻) at their respective absorbance maxima.[6]

Equipment:

• Dual-beam spectrophotometer with a thermostatted cuvette holder

• 1 cm path length quartz cuvettes

• Calibrated pH meter and electrode (for validation)

• Thermostatting water bath

Methodology:

• Instrument Setup: Set the spectrophotometer to measure absorbances at three wavelengths: 434 nm (λmax of HI⁻), 573 nm (λmax of I²⁻), and a non-absorbing wavelength (e.g., 730 nm) for baseline correction.[7][14]

• Blank Measurement: Fill a cuvette with the sample solution (without indicator) and place it in the thermostatted holder. Record the absorbances at the specified wavelengths to obtain a baseline.[7]

• Indicator Addition: Add a precise, small volume of a concentrated Cresol Red stock solution to the sample to achieve a final concentration of approximately 2-3 µM.[7] Mix thoroughly.

• Sample Measurement: Place the cuvette with the indicator back into the spectrophotometer and record the absorbances at the three wavelengths.

• Calculation:

  • Correct the absorbances at 434 nm and 573 nm by subtracting the baseline absorbance and the reading at 730 nm.

  • Calculate the absorbance ratio, R = A₅₇₃ / A₄₃₄.[6]

  • Calculate the pH using the following equation, where constants (e1, e3/e2, and K₂) are empirically determined based on temperature and salinity:[7] pH = pK₂ + log₁₀((R - e₁)/(1 - R(e₃/e₂)))

Applications in Research and Drug Development

The distinct properties of Cresol Red make it a versatile tool in various scientific fields:

• Analytical Chemistry: It is widely used for determining the endpoint in acid-base titrations, particularly for reactions with an equivalence point in the pH 7.2 to 8.8 range.[2][15]

• Molecular Biology: Cresol Red can be used as a tracking dye in agarose and polyacrylamide gel electrophoresis.[5][16] It typically migrates at a rate similar to a ~125 bp DNA fragment and, importantly, does not significantly inhibit enzymes like Taq polymerase, allowing its inclusion in PCR master mixes.[5][10][16]

• Cell Culture and Microbiology: It serves as a non-toxic pH indicator in culture media to visually monitor metabolic activity that leads to pH changes.

• Environmental Science: High-purity Cresol Red is essential for the precise spectrophotometric measurement of pH in natural waters, a critical parameter in ocean acidification research.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. Chrominfo: Preparation of cresol red indicator solution [chrominfo.blogspot.com]
• 4. nbinno.com [nbinno.com]
• 5. goldbio.com [goldbio.com]
• 6. researchgate.net [researchgate.net]
• 7. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 8. nbinno.com [nbinno.com]
• 9. Cresol Red | C21H18O5S | CID 73013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Cresol Red | 1733-12-6 [chemicalbook.com]
• 11. Cresol Red | CAS#:62625-29-0 | Chemsrc [chemsrc.com]
• 12. researchgate.net [researchgate.net]
• 13. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 14. Spectrophotometric Calibration of pH Electrodes in Seawater Using Purified m-Cresol Purple - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 16. Cresol Red - Wikipedia [en.wikipedia.org]

Cresol Red: A Technical Guide to its Acid Dissociation Constants (pKa) and pH-Dependent Equilibria

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of the acid-base indicator Cresol Red (o-Cresolsulfonephthalein). It details the indicator's distinct acid dissociation constants (pKa), the experimental methodology for their determination, and a visual representation of its pH-dependent chemical equilibria.

Introduction to Cresol Red

Cresol Red, a member of the sulfonphthalein family of dyes, is a widely used pH indicator essential for various applications in analytical chemistry, molecular biology, and industrial quality control.[1][2] Its utility stems from its ability to undergo distinct, reversible color changes in response to specific pH variations.[2] Structurally, it is a triarylmethane dye that possesses two ionizable protons, resulting in two separate pH transition ranges and, consequently, two distinct pKa values.[3][4][5][6] Understanding these pKa values is critical for its correct application in titrations, buffer preparations, and cell culture media monitoring.[3]

Quantitative Data: pKa Values and Transition Ranges

Cresol Red exhibits two useful pH transition ranges. The first occurs in strongly acidic conditions, and the second occurs from a neutral to alkaline pH. The pKa is the pH at which the concentrations of the acidic and basic forms of the indicator are equal.

Parameter	First Transition (Acidic Range)	Second Transition (Basic Range)
pH Range	0.2 – 1.8[3][4]	7.2 – 8.8[1][4][7]
pKa Value	~1.0[3][8][9]	~8.3[10][11]
Color Change	Red → Yellow[3]	Yellow → Reddish-Purple[2][7]

Note: The exact pKa can vary slightly depending on factors such as ionic strength and temperature.[2]

Experimental Protocol: Spectrophotometric Determination of pKa

The pKa values of an acid-base indicator like Cresol Red are most commonly and accurately determined using UV-Vis spectrophotometry.[12] This method relies on the principle that the different protonated species of the indicator have distinct molar absorptivities at specific wavelengths. The relationship between pH, pKa, and the ratio of the concentrations of the acid (HIn) and base (In⁻) forms is described by the Henderson-Hasselbalch equation.[13]

Principle: The pKa is determined by measuring the absorbance of Cresol Red in a series of buffer solutions of known pH. By measuring the ratio of the deprotonated (basic) and protonated (acidic) forms of the indicator at each pH, the pKa can be calculated.[13]

Methodology:

• Preparation of Reagents:

  • Cresol Red Stock Solution: Prepare a concentrated stock solution of Cresol Red in 95% ethanol.

  • Buffer Solutions: Prepare a series of buffer solutions with precisely known pH values that span both transition ranges of Cresol Red (e.g., pH 0 to 2 and pH 7 to 9). Use appropriate buffer systems (e.g., HCl-KCl for the acidic range, Tris or phosphate buffers for the basic range).

  • Highly Acidic and Basic Solutions: Prepare a solution of Cresol Red in a strong acid (e.g., 0.1 M HCl, pH 1) to obtain the spectrum of the almost pure acidic form (H₂In for the first pKa, HIn⁻ for the second). Prepare another solution in a strong base (e.g., 0.1 M NaOH, pH 13) to obtain the spectrum of the pure basic form (In²⁻).

• Spectrophotometric Measurement:

  • Determine Wavelengths of Maximum Absorbance (λmax):

    • Scan the highly acidic and highly basic Cresol Red solutions across the visible spectrum (e.g., 380-700 nm) to identify the λmax for each of the pure species (H₂In, HIn⁻, and In²⁻).[13][14] The two key wavelengths will be where the acidic form shows maximum absorbance and where the basic form shows maximum absorbance.

  • Data Collection:

    • Prepare a series of test solutions by adding a small, constant volume of the Cresol Red stock solution to each of the prepared buffer solutions.

    • Measure the absorbance of each test solution at the two predetermined λmax values.

    • Measure the absorbance of a blank (buffer solution without indicator) at each wavelength for correction.

• Data Analysis and pKa Calculation:

  • For a given pH, the pKa can be calculated using the following equation, derived from the Henderson-Hasselbalch and Beer-Lambert laws: pKa = pH - log[(A - A_acid) / (A_base - A)] Where:

    • A is the absorbance of the indicator in the buffer solution at the λmax of the basic form.

    • A_acid is the absorbance of the indicator in the highly acidic solution at the same wavelength.

    • A_base is the absorbance of the indicator in the highly basic solution at the same wavelength.

  • Calculate the pKa for each buffer solution. The average of these values provides the experimental pKa.

  • Alternatively, a graphical method can be used by plotting log[(A - A_acid) / (A_base - A)] versus pH. The x-intercept of the resulting straight line is the pKa.

Visualization of pH-Dependent Equilibria

The color transitions of Cresol Red are governed by chemical equilibria that shift according to the hydrogen ion concentration (pH) of the solution. The following diagram illustrates this relationship.

Caption: Chemical equilibria of Cresol Red showing its three colored forms at different pH ranges.

References

• 1. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 2. nbinno.com [nbinno.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Chart of pH Indicator Ranges [sciencecompany.com]
• 5. Cresol Red | C21H18O5S | CID 73013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cresol Red - Wikipedia [en.wikipedia.org]
• 7. goldbio.com [goldbio.com]
• 8. Cresol Red | 1733-12-6 [chemicalbook.com]
• 9. Acid-Base Indicators [wiredchemist.com]
• 10. Evaluation of indicator-based pH measurements for freshwater over a wide range of buffer intensities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cresol Red | CAS#:62625-29-0 | Chemsrc [chemsrc.com]
• 12. scirp.org [scirp.org]
• 13. egyankosh.ac.in [egyankosh.ac.in]
• 14. digitalcommons.usf.edu [digitalcommons.usf.edu]

Cresol red solubility in water and ethanol

An In-depth Technical Guide to the Solubility of Cresol Red in Water and Ethanol

Introduction

Cresol Red (o-Cresolsulfonephthalein) is a synthetic triarylmethane dye widely utilized in scientific research and various industries.[1] Its primary application is as a pH indicator, notable for its two distinct transition ranges, making it versatile for monitoring pH changes in both acidic and alkaline environments.[2][3] It exhibits a color change from red to yellow in the pH range of 0.2 to 1.8 and a second transition from yellow to a purplish-red in the pH range of 7.2 to 8.8.[2][4] Beyond its role in titrations and as a general pH indicator, Cresol Red also serves as a tracking dye in agarose and polyacrylamide gel electrophoresis for DNA, RNA, and protein analysis.[1][5]

This guide provides a detailed examination of the solubility of Cresol Red in two common laboratory solvents: water and ethanol. Understanding its solubility is critical for the preparation of stock solutions, ensuring accuracy in experimental applications, and for its use in drug development and other research fields.

Quantitative Solubility Data

The solubility of Cresol Red can vary depending on whether it is in its free acid form or as a sodium salt. The sodium salt form generally exhibits greater solubility in aqueous solutions. The data gathered from various sources is summarized below.

Compound Form	Solvent	Solubility	Observation	Source
Cresol Red	Water	Sparingly Soluble / Slightly Soluble	-	[4][6][7]
Cresol Red	Ethanol	Soluble / Readily Soluble	-	[6][7][8]
Cresol Red	95% Ethanol	0.1% (w/v)	Clear Yellow Solution	[1]
Cresol Red Sodium Salt	Water	1 mg/mL	-
Cresol Red Sodium Salt	95% Ethanol	10 mg/mL	-

Note: "Sparingly soluble" and "slightly soluble" are qualitative terms. The quantitative data provides more precise measurements for solution preparation.

Experimental Protocol for Solubility Determination

The following protocol provides a standardized methodology for determining the solubility of a test chemical like Cresol Red. This procedure is adapted from the ICCVAM recommended protocol for solubility determination and is designed to be performed in a stepwise manner using increasingly rigorous mechanical techniques.[9]

3.1 Materials

• Cresol Red (powder form)

• Solvents: Deionized Water, Ethanol (95% or absolute)

• Glass test tubes or vials

• Analytical balance

• Vortex mixer

• Water bath sonicator

• Warming oven or water bath (set to 37°C)

3.2 Procedure This protocol uses a tiered approach, starting with a high concentration and proceeding to lower concentrations if the compound does not dissolve.

3.2.1 Tier 1: Initial High Concentration Test (e.g., 20 mg/mL)

• Weigh approximately 10 mg of Cresol Red into a pre-labeled glass tube. Document the exact weight.

• Add 0.5 mL of the first solvent (e.g., Deionized Water) to the tube to achieve a target concentration of 20 mg/mL.[9]

• Apply the following sequence of mechanical procedures to attempt to dissolve the compound: a. Gently mix the tube at room temperature. b. Vortex the tube for 1-2 minutes.[9] c. Visually inspect for dissolution. A compound is considered dissolved if the solution is clear with no visible precipitate or cloudiness. d. If not dissolved, place the tube in a water bath sonicator for up to 5 minutes.[9] Re-inspect. e. If still not dissolved, warm the solution to 37°C for up to 60 minutes.[9] Re-inspect.

• If complete solubility is achieved, the solubility is at least 20 mg/mL. No further steps are needed for this solvent.

• If the compound does not dissolve, proceed to Tier 2.

• Repeat steps 1-5 for the second solvent (Ethanol).

3.2.2 Tier 2: First Dilution (e.g., 2 mg/mL)

• To the tube from Tier 1 where the compound did not dissolve, add an additional 4.5 mL of the same solvent to bring the total volume to 5.0 mL. This dilutes the concentration by a factor of 10 to 2 mg/mL.

• Repeat the sequence of mechanical procedures (vortex, sonication, warming) as described in step 3.2.1.

• If solubility is achieved, record the solubility as being between the previous concentration (20 mg/mL) and the current one (2 mg/mL). For a more precise value, the experiment can be repeated with intermediate concentrations.

• If the compound still does not dissolve, proceed to the next dilution tier, decreasing the concentration by a factor of 10 each time, until solubility is achieved.

Diagrams and Workflows

Visual representations are crucial for understanding experimental processes and the functional properties of chemical indicators.

References

• 1. gspchem.com [gspchem.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. cresol red [cresol_red.moneidechem.com]
• 5. Cresol Red | 1733-12-6 [chemicalbook.com]
• 6. Cresol Red [chembk.com]
• 7. echemi.com [echemi.com]
• 8. biolaboratorium.com [biolaboratorium.com]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

A Technical Guide to the Synthesis and Purification of Cresol Red

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cresol Red (o-cresolsulfonephthalein) is a triarylmethane dye widely utilized as a pH indicator in various chemical and biological applications.[1] Its distinct color transition from yellow to reddish-purple in the pH range of 7.2 to 8.8 makes it particularly valuable for monitoring pH in near-neutral to slightly alkaline conditions.[2] The accuracy of pH measurements using Cresol Red is highly dependent on its purity, as impurities can lead to significant errors. This technical guide provides a comprehensive overview of the synthesis and purification methods for Cresol Red, offering detailed experimental protocols and data to aid researchers in producing a high-purity product suitable for sensitive analytical applications.

Physicochemical Properties of Cresol Red

A summary of the key physicochemical properties of Cresol Red is presented in the table below.

Property	Value	Reference
Chemical Formula	C₂₁H₁₈O₅S	[3]
Molecular Weight	382.43 g/mol	[3]
Appearance	Dark green or brown-red powder	[3]
Melting Point	290 °C	[3]
pKa₁	~1.0	[3]
pKa₂	~8.3	[4]
pH Range (Acidic)	0.2 (Red) - 1.8 (Yellow)	[1]
pH Range (Alkaline)	7.2 (Yellow) - 8.8 (Purple)	[1]
Absorbance Maxima (λmax)	433 nm (HI⁻ form), 573 nm (I²⁻ form)	[5]
Solubility	Sparingly soluble in water; soluble in ethanol and alkali solutions	[3]

Synthesis of Cresol Red

The primary industrial synthesis of Cresol Red involves the condensation of o-sulfobenzoic acid anhydride with o-cresol.[2] This reaction is a classic example of a Friedel-Crafts acylation. The reaction is typically catalyzed by a Lewis acid, such as anhydrous zinc chloride, which enhances the electrophilicity of the anhydride. The process involves the electrophilic attack of two o-cresol molecules on the anhydride, leading to the formation of an intermediate which then undergoes dehydration to form the characteristic cyclic sultone ring of the sulfonephthalein dye.

Synthesis Workflow

Caption: Synthesis workflow for Cresol Red.

Experimental Protocol for Synthesis

The following protocol is based on a patented preparation method and outlines the key steps for the synthesis of Cresol Red.[6]

Materials:

• o-Sulfobenzoic acid anhydride

• o-Cresol

• Anhydrous zinc chloride

• Diluted hydrochloric acid

• Diethyl ether

• Benzene

• Water

Equipment:

• Reaction flask with a mechanical stirrer and reflux condenser

• Heating mantle

• Beakers

• Filtration apparatus

Procedure:

• In a reaction flask equipped with a mechanical stirrer and reflux condenser, combine o-sulfobenzoic acid anhydride, o-cresol, and anhydrous zinc chloride in a weight ratio of 1:1.2:1.25.[6]

• Heat the mixture to 115-120 °C with continuous stirring.[6]

• Maintain this temperature for 3.5-4 hours.[6]

• After the reaction is complete, add water and diluted hydrochloric acid to the mixture. Heat the mixture to boiling with continuous and sufficient stirring to produce finely dispersed particles.[6]

• While hot, pour the reactants into another container and wash the precipitate twice with warm water (30-40 °C).[6]

• Filter the mixture to collect the sediment.[6]

• Heat and dry the sediment. After cooling, add diethyl ether and benzene to the dried product and stir for several minutes to dissolve any unreacted o-cresol.[6]

• Filter the mixture to remove the dissolved impurities and dry the resulting Cresol Red product.[6]

Quantitative Data: While a specific yield for this exact protocol is not provided in the source, a similar microwave-assisted synthesis has reported a yield of 90.6%.[3]

Purification of Cresol Red

For many applications, especially high-precision spectrophotometric pH measurements, the synthesized Cresol Red requires further purification to remove any remaining impurities.[4][7] Flash chromatography and High-Performance Liquid Chromatography (HPLC) are highly effective methods for achieving the necessary purity.[4][7]

General Purification Workflow

Caption: General workflow for the purification of Cresol Red.

Flash Chromatography

Flash chromatography is a rapid and efficient method for the bulk purification of Cresol Red.[2] It utilizes positive pressure to accelerate the elution of the solvent through the stationary phase.

Experimental Protocol for Flash Chromatography:

The following is a general procedure based on methods used for purifying Cresol Red and similar sulfonephthalein dyes.[4]

Materials:

• Crude Cresol Red

• Silica gel (for normal phase) or C18-functionalized silica (for reversed-phase)

• Solvents for mobile phase (e.g., water, acetonitrile, trifluoroacetic acid for reversed-phase)

• Sand

Equipment:

• Flash chromatography system (column, pump, fraction collector)

• Rotary evaporator

Procedure:

• Column Packing:

  • Select an appropriate size glass column.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of the stationary phase (e.g., C18 silica) in the initial mobile phase solvent.

  • Pour the slurry into the column and allow it to pack under pressure, ensuring a uniform bed.

  • Add another thin layer of sand on top of the stationary phase.

• Sample Loading:

  • Dissolve approximately 1 gram of crude Cresol Red in 100 mL of a solvent mixture such as water, acetonitrile, and trifluoroacetic acid (e.g., 95.0:5.0:0.05, v:v:v).[4]

  • Carefully load the sample solution onto the top of the column.

• Elution:

  • Begin eluting the sample with the mobile phase, applying positive pressure.

  • A gradient elution may be employed, gradually increasing the polarity of the mobile phase to separate the desired compound from impurities.

  • Collect fractions as the colored bands elute from the column.

• Fraction Analysis and Product Recovery:

  • Analyze the collected fractions using a suitable method, such as thin-layer chromatography (TLC) or UV-Vis spectroscopy, to identify the fractions containing pure Cresol Red.

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified Cresol Red.

Purity Assessment: HPLC analysis of flash-purified Cresol Red has shown the product to be free of detectable impurities.[7]

High-Performance Liquid Chromatography (HPLC)

For achieving the highest purity, preparative HPLC is a powerful technique.[2] While more labor-intensive and yielding smaller batches than flash chromatography, it offers superior resolution.[7]

Experimental Protocol for HPLC:

The following protocol is adapted from a method for the purification of the related indicator, m-cresol purple, and can be optimized for Cresol Red.[8][9]

Materials:

• Crude or partially purified Cresol Red

• HPLC-grade acetonitrile

• HPLC-grade water

• Trifluoroacetic acid (TFA)

Equipment:

• Preparative HPLC system with a suitable detector (e.g., DAD or UV-Vis)

• Preparative reversed-phase C18 column (e.g., 22 mm x 250 mm, 5 µm particle size)

• Rotary evaporator

Procedure:

• Mobile Phase Preparation:

  • Prepare a mobile phase consisting of acetonitrile and water, with a small amount of trifluoroacetic acid (e.g., 0.05%) as a modifier. A common starting composition is 70% acetonitrile and 30% water.[8][9]

  • Degas the mobile phase before use.

• Sample Preparation:

  • Dissolve the Cresol Red sample in the mobile phase or a compatible solvent.

  • Filter the sample solution through a 0.45 µm filter before injection.

• Chromatographic Separation:

  • Set the flow rate appropriate for the preparative column.

  • Inject the sample onto the column.

  • Monitor the elution of compounds using the detector at a wavelength where Cresol Red and potential impurities absorb (e.g., 433 nm and 573 nm).

  • Collect the fraction corresponding to the main Cresol Red peak.

• Product Recovery:

  • Combine the collected pure fractions.

  • Remove the mobile phase solvents using a rotary evaporator to yield the purified Cresol Red.

Recrystallization

General Experimental Protocol for Recrystallization:

• Solvent Selection:

  • Test the solubility of crude Cresol Red in various solvents at room temperature and at their boiling points. An ideal solvent will dissolve the compound sparingly at room temperature but completely at its boiling point.

• Dissolution:

  • Place the crude Cresol Red in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent to just dissolve the solid completely.

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization:

  • Allow the hot, saturated solution to cool slowly to room temperature.

  • Further cooling in an ice bath can maximize crystal formation.

• Crystal Collection and Washing:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent to remove any adhering soluble impurities.

• Drying:

  • Dry the purified crystals in a desiccator or a vacuum oven.

Conclusion

The synthesis of Cresol Red via the Friedel-Crafts acylation of o-sulfobenzoic acid anhydride and o-cresol is a well-established method. For applications demanding high accuracy, such as precise spectrophotometric pH measurements, rigorous purification is paramount. Flash chromatography offers an efficient means for bulk purification, while preparative HPLC provides the highest level of purity. The detailed protocols and data presented in this guide serve as a valuable resource for researchers, enabling the consistent production of high-purity Cresol Red for a wide range of scientific endeavors.

References

• 1. cresol red [cresol_red.moneidechem.com]
• 2. Cresol red | 1733-12-6 | Benchchem [benchchem.com]
• 3. Cresol red｜lookchem [lookchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CN102924427A - Preparation method of cresol red - Google Patents [patents.google.com]
• 7. news-oceanacidification-icc.org [news-oceanacidification-icc.org]
• 8. Purification and Characterization of meta-Cresol Purple for Spectrophotometric Seawater pH Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Recrystallization [sites.pitt.edu]

Understanding the two pH ranges of Cresol red

An In-depth Technical Guide to the Dual pH Ranges of Cresol Red

For Researchers, Scientists, and Drug Development Professionals

Cresol Red (o-cresolsulfonephthalein) is a sulfonphthalein dye widely utilized as a pH indicator in various analytical and biological applications. Its utility is marked by two distinct pH transition ranges, allowing for the visual determination of pH in both highly acidic and near-neutral to alkaline conditions.[1][2] This guide provides a comprehensive overview of the chemical principles, quantitative data, and experimental protocols associated with the dual-range pH indication of Cresol Red.

Core Chemical Principles

Cresol Red's function as a pH indicator is rooted in its molecular structure, which undergoes reversible changes upon protonation and deprotonation.[3] These structural alterations modify the molecule's electronic conjugation, thereby changing the wavelengths of light it absorbs and reflects, resulting in a visible color shift.[3][4] The molecule can exist in three primary forms, each corresponding to a specific color and pH range.

Quantitative Data

The key parameters of Cresol Red's two pH transition ranges are summarized below.

Table 1: pH Transition Ranges and Color Changes

Parameter	Acidic Range	Alkaline Range
pH Transition Range	0.2 – 1.8[1][2][5]	7.2 – 8.8[2][3][6]
Color Change	Red to Yellow[1][5]	Yellow to Purplish-Red/Violet[7]
pKa Value	~1.0[5][7]	~8.0 - 8.5[8]

Table 2: Spectrophotometric Data

For high-precision pH determination, spectrophotometry is employed. The ratio of absorbance at the peak wavelengths of the acidic and basic forms is used for calculation.

Parameter	Wavelength 1 (λmax of HI⁻ form)	Wavelength 2 (λmax of I²⁻ form)
Wavelength (nm)	433 nm[9]	573 nm[9]

Chemical Transition Pathway

The color changes of Cresol Red correspond to the sequential loss of two protons from the molecule as the pH of the solution increases. The process begins with the fully protonated red species in strongly acidic conditions, transitioning to a yellow mono-anion, and finally to a purplish-red dianion in alkaline conditions.

Caption: Equilibrium states of Cresol Red across its two pH ranges.

Experimental Protocols

Protocol 1: Preparation of Cresol Red Indicator Solution

This protocol describes the preparation of a standard Cresol Red indicator solution for titrations and general pH testing.

Materials:

• Cresol Red powder (0.1 g)

• 0.1 M Sodium Hydroxide (NaOH) solution (2.65 mL)

• 95% Ethanol (20 mL)

• Distilled or deionized water

• 100 mL volumetric flask

Procedure:

• Weigh 0.1 g of Cresol Red powder and place it into the 100 mL volumetric flask.

• Add 2.65 mL of 0.1 M NaOH solution and 20 mL of 95% ethanol to the flask.[10]

• Gently warm and swirl the mixture until the Cresol Red is completely dissolved.[10]

• Once dissolved, allow the solution to cool to room temperature.

• Dilute the solution to the 100 mL mark with distilled water.[6][10]

• Stopper the flask and invert several times to ensure homogeneity.

Protocol 2: Spectrophotometric pH Determination

This protocol provides a generalized workflow for determining the pH of a solution with high precision using Cresol Red and a spectrophotometer. This method is based on the principle that the absorbance of a mixed solution is the sum of the absorbances of its components.[11]

Workflow:

Caption: General workflow for precise pH measurement using Cresol Red.

Procedure:

• Preparation of Stock Solutions: Prepare a Cresol Red indicator solution as described in Protocol 1. Prepare two reference solutions by adding a small amount of the indicator to a highly acidic buffer (e.g., pH < 0.2) and a highly alkaline buffer (e.g., pH > 8.8).[11]

• Determine Molar Absorptivities: Using a spectrophotometer, measure the full absorbance spectrum (e.g., 400-650 nm) for both the acidic and alkaline reference solutions to identify the wavelengths of maximum absorbance (λmax) for the HIn⁻ and I²⁻ forms, respectively.[11]

• Sample Measurement: Add a precise quantity of the Cresol Red indicator to the sample solution of unknown pH.

• Absorbance Reading: Measure the absorbance of the sample solution at the two λmax values determined in step 2 (e.g., 433 nm and 573 nm).[9]

• pH Calculation: Calculate the ratio (R) of the absorbances at the two wavelengths. The pH can then be determined using the Henderson-Hasselbalch equation adapted for spectrophotometry: pH = pK₂ + log₁₀((R - e₁) / (e₃/e₂ - R)) Where pK₂ is the dissociation constant for the second transition, and e₁, e₂, and e₃ are molar absorptivity ratios determined from the reference solutions.[9]

Applications in Research and Development

The dual-range capability of Cresol Red makes it a versatile tool.

• Acidic Range (pH 0.2-1.8): Useful for monitoring reactions in strongly acidic media and in the preparation of acidic buffers and reagents.

• Alkaline Range (pH 7.2-8.8): Widely used in biological applications, such as monitoring the pH of microbial culture media and in titration of weak acids.[1] It is also employed as a non-interfering tracking dye in agarose and polyacrylamide gel electrophoresis, as it does not significantly inhibit enzymes like Taq polymerase.[2][6]

References

• 1. nbinno.com [nbinno.com]
• 2. Cresol red sodium salt, pH indicator dye (CAS 62625-29-0) | Abcam [abcam.com]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. Acid-Base Indicators [wiredchemist.com]
• 6. goldbio.com [goldbio.com]
• 7. Chrominfo: Preparation of cresol red indicator solution [chrominfo.blogspot.com]
• 8. nbinno.com [nbinno.com]
• 9. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 10. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 11. chem.fsu.edu [chem.fsu.edu]

Cresol Red: A Technical Guide to its pH-Dependent Color Transition (7.2-8.8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cresol Red is a widely utilized sulfonephthalein dye that serves as a pH indicator, notable for its distinct color transition in the slightly alkaline range of pH 7.2 to 8.8.[1][2][3][4][5][6][7] This property makes it an invaluable tool in various scientific disciplines, including biological research, analytical chemistry, and pharmaceutical development, where precise pH monitoring within this physiological range is often critical.[2][4] This technical guide provides an in-depth examination of the color change of Cresol Red, including its chemical principles, quantitative spectral data, and detailed experimental protocols for its application.

Chemical Principles of the Color Transition

Cresol Red, chemically known as o-cresolsulfonephthalein, is a weak acid.[2] Its color change is a direct consequence of a pH-dependent equilibrium shift between its acidic (protonated) and basic (deprotonated) forms.[2] In the pH range of 7.2 to 8.8, the indicator undergoes a transition from its yellow, acidic form (HIn⁻) to its red or purplish-red, basic form (In²⁻).[1][2][3][4][5][7]

The equilibrium governing this transition can be represented as:

HIn⁻ (Yellow) ⇌ H⁺ + In²⁻ (Red/Purple)

As the pH of the solution increases (i.e., the concentration of H⁺ decreases), the equilibrium shifts to the right, favoring the formation of the deprotonated, red-colored species. Conversely, in more acidic conditions within this range, the equilibrium shifts to the left, favoring the protonated, yellow-colored form.

A diagram illustrating this chemical equilibrium is provided below:

Caption: Chemical equilibrium of Cresol Red in the pH 7.2-8.8 range.

Quantitative Spectrophotometric Data

The color change of Cresol Red can be quantified by measuring its absorbance at different wavelengths across the pH range of 7.2 to 8.8. The yellow acidic form exhibits maximum absorbance (λmax) at approximately 434-440 nm, while the red basic form has a λmax around 570-573 nm.[8][9] An isosbestic point, where the molar absorptivity of the two forms is equal, is observed around 480-483 nm.[8][9]

The following table summarizes the absorbance characteristics of Cresol Red at key wavelengths within its transition range.

pH	Color Observed	Absorbance at ~434 nm (Acidic Peak)	Absorbance at ~573 nm (Basic Peak)
< 7.2	Yellow	High	Low
7.2	Yellow-Orange	Decreasing	Increasing
8.0	Orange-Red	Decreasing	Increasing
8.8	Red/Purple	Low	High
> 8.8	Red/Purple	Low	High

Note: The pKa of Cresol Red is approximately 8.1 to 8.3, which is the pH at which the concentrations of the acidic and basic forms are equal.[10][11]

Experimental Protocols

Preparation of Cresol Red Indicator Solution (0.1% w/v)

This protocol provides a standard method for preparing a Cresol Red indicator solution suitable for titrations and general pH measurements.

Materials:

• Cresol Red (o-cresolsulfonephthalein) powder

• 0.1 M Sodium Hydroxide (NaOH) solution

• 95% Ethanol

• Distilled or deionized water

• 100 mL volumetric flask

• Beaker

• Magnetic stirrer and stir bar (optional)

Procedure:

• Weigh 0.1 g of Cresol Red powder and place it into a beaker.[12]

• Add 2.65 mL of 0.1 M NaOH solution and 20 mL of 95% ethanol to the beaker.[12]

• Gently warm and stir the mixture until the Cresol Red has completely dissolved.[12]

• Quantitatively transfer the dissolved solution to a 100 mL volumetric flask.

• Rinse the beaker with small portions of distilled water and add the rinsings to the volumetric flask.

• Add distilled water to the volumetric flask to bring the final volume to 100 mL.[12]

• Stopper the flask and invert it several times to ensure thorough mixing.

• Store the solution in a well-sealed bottle, protected from light.

Spectrophotometric pH Measurement using Cresol Red

This protocol outlines the steps for determining the pH of a sample solution spectrophotometrically using Cresol Red.

Materials:

• Cresol Red indicator solution (prepared as in 4.1)

• Sample solution of unknown pH (within the 7.2-8.8 range)

• Buffer solutions of known pH for calibration (e.g., pH 7.0, 7.5, 8.0, 8.5, 9.0)

• Spectrophotometer

• Cuvettes (1 cm path length)

Experimental Workflow:

Caption: Workflow for spectrophotometric pH determination using Cresol Red.

Procedure:

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the wavelengths to the absorbance maxima of the acidic (~434 nm) and basic (~573 nm) forms of Cresol Red.

• Calibration Curve:

  • To a series of cuvettes, add a precise volume of each standard buffer solution.

  • Add a small, consistent volume of the Cresol Red indicator solution to each cuvette and mix well.

  • Measure the absorbance of each standard at both wavelengths.

  • Calculate the ratio of the absorbances (A₅₇₃ / A₄₃₄) for each standard.

  • Plot a calibration curve of the absorbance ratio versus the known pH of the standards.

• Sample Measurement:

  • Add the same precise volume of the unknown sample solution to a clean cuvette.

  • Add the same small, consistent volume of the Cresol Red indicator solution and mix well.

  • Measure the absorbance of the sample at both wavelengths.

• pH Determination:

  • Calculate the ratio of the absorbances (A₅₇₃ / A₄₃₄) for the sample.

  • Using the calibration curve, determine the pH of the sample corresponding to its calculated absorbance ratio.

Applications in Research and Drug Development

The pH range of 7.2 to 8.8 is particularly relevant for many biological systems. Consequently, Cresol Red finds numerous applications in:

• Cell Culture Media: Monitoring and maintaining the pH of cell culture media to ensure optimal cell growth and viability.[2]

• Enzyme Assays: Measuring pH changes during enzymatic reactions that produce or consume protons.[2]

• Drug Formulation: Assessing the pH of pharmaceutical preparations to ensure stability, solubility, and efficacy.

• Biological Buffers: Used as a visual indicator in the preparation and quality control of common biological buffers such as HEPES and TRIS.

Conclusion

Cresol Red is a robust and reliable pH indicator for the slightly alkaline range of 7.2 to 8.8. Its distinct yellow-to-red color change, underpinned by a well-understood acid-base equilibrium, allows for both qualitative visual estimation and precise quantitative determination of pH. The detailed protocols and data presented in this guide provide a comprehensive resource for researchers, scientists, and drug development professionals to effectively utilize Cresol Red in their laboratory workflows.

References

• 1. goldbio.com [goldbio.com]
• 2. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 3. labdepotinc.com [labdepotinc.com]
• 4. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 5. Cresol red indicator grade, Dye content 95 1733-12-6 [sigmaaldrich.com]
• 6. nbinno.com [nbinno.com]
• 7. cameo.mfa.org [cameo.mfa.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Evaluation of indicator-based pH measurements for freshwater over a wide range of buffer intensities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]

Unveiling the Thermochromic Properties of Cresol Red: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Cresol Red, a well-established pH indicator, exhibits fascinating thermochromic properties, undergoing a reversible color change in response to temperature variations. This phenomenon, particularly evident when the dye is incorporated into a polymer matrix, presents a wealth of opportunities for applications in smart materials, sensors, and various analytical technologies. This in-depth technical guide explores the core principles of Cresol Red's thermochromism, providing detailed experimental protocols, quantitative data, and a mechanistic understanding to facilitate its application in research and development.

Core Principles of Cresol Red Thermochromism

The thermochromic behavior of Cresol Red is not an intrinsic property of the molecule alone but is typically observed in a multi-component system. This system generally consists of:

• Cresol Red: Often in a modified form, such as a leuco dye, where its chromophore is initially in a colorless state.

• A Developer: A proton-donating species, such as boric acid, which facilitates the color change.

• A Solvent Matrix: Frequently a hydrogel, such as a polyvinyl alcohol (PVA)-borax network, which provides the environment for the temperature-dependent interactions.

The color change is fundamentally a result of a temperature-sensitive equilibrium between two forms of the Cresol Red molecule: a colorless, closed-ring lactone form and a colored, open-ring quinoidal form. An increase in temperature shifts the equilibrium towards the colored form, resulting in a visible color change, typically from yellow or colorless to a wine-red or reddish-purple hue.[1] This transition is reversible, with the color reverting to its original state upon cooling.

The underlying mechanism is a thermally induced proton transfer.[1] Within the polymer matrix, temperature fluctuations alter the interactions between the Cresol Red-developer complex and the polymer chains, influencing the protonation state of the dye and, consequently, its electronic structure and visible light absorption.

Quantitative Data on Thermochromic and Spectroscopic Properties

The color and spectral properties of Cresol Red are highly dependent on its chemical environment, particularly pH and temperature. While direct quantitative data for the thermochromic transition in a polymer matrix is not extensively published, the well-documented pH-dependent spectral data provides a strong analogue for understanding the changes occurring during the temperature-induced transition. The different protonation states of Cresol Red in solution correspond to the colored and colorless forms observed in the thermochromic system.

Table 1: pH-Dependent Color and Spectroscopic Properties of Cresol Red

pH Range	Color	Wavelength of Maximum Absorbance (λmax)
0.2–1.8	Red to Yellow	~520 nm (fully protonated, H₂CR)
2.8–7.2	Yellow	434 nm (monoprotonated, HCR⁻)
7.2–8.8	Yellow to Reddish-Purple	573 nm (deprotonated, CR²⁻)

Data compiled from multiple sources.

Table 2: UV-Vis Absorption Maxima of Cresol Red Species

Species	Form	λmax (nm)
H₂CR	Fully Protonated	~520
HCR⁻	Monoprotonated	434
CR²⁻	Deprotonated	573

These values represent the peaks of the different protonated forms of Cresol Red, which are analogous to the states involved in the thermochromic transition.

Experimental Protocols

Preparation of a Thermochromic Polyvinyl Alcohol (PVA)-Borax Hydrogel with Cresol Red

This protocol outlines the preparation of a hydrogel that visually demonstrates the thermochromic properties of Cresol Red.

Materials:

• Polyvinyl alcohol (PVA), high molecular weight

• Sodium tetraborate (Borax)

• Cresol Red

• Boric Acid

• Distilled water

• Beakers and stirring equipment

• Heating plate

Procedure:

• Prepare PVA Solution: In a beaker, dissolve 10 g of PVA in 90 mL of distilled water by heating to approximately 80-90°C with continuous stirring until the PVA is fully dissolved. This may take a considerable amount of time. Allow the solution to cool to room temperature.

• Prepare Borax Solution: In a separate beaker, prepare a 4% (w/v) solution of Borax by dissolving 4 g of Borax in 100 mL of distilled water.

• Prepare Cresol Red-Boric Acid Mixture: In a small beaker, create an intimate mixture of Cresol Red and Boric Acid in a 1:1 molar ratio.

• Incorporate Cresol Red: Add a small amount (e.g., 0.1 g) of the Cresol Red-Boric Acid mixture to the cooled PVA solution and stir until it is evenly dispersed. The solution should be yellow.

• Crosslink the Hydrogel: While stirring the PVA-Cresol Red solution, slowly add the Borax solution dropwise. A gel will begin to form. Continue adding the Borax solution until the desired gel consistency is achieved.

• Observation of Thermochromism: Gently heat the prepared hydrogel. A color change from yellow to wine-red should be observed as the temperature increases. The process is reversible upon cooling.

Temperature-Dependent UV-Visible Spectroscopic Analysis

This protocol describes how to quantitatively measure the thermochromic transition.

Equipment:

• UV-Vis Spectrophotometer with a temperature-controlled cuvette holder

• Quartz cuvettes

• The prepared thermochromic hydrogel

• Thermocouple or temperature probe

Procedure:

• Sample Preparation: Place a small, transparent sample of the thermochromic hydrogel into a quartz cuvette. Ensure there are no air bubbles in the light path.

• Spectrophotometer Setup: Set the spectrophotometer to scan a wavelength range of 400 nm to 700 nm.

• Baseline Correction: Obtain a baseline spectrum with an empty cuvette or a cuvette containing a non-thermochromic PVA-borax hydrogel.

• Temperature-Controlled Measurements:

  • Equilibrate the sample at a starting temperature (e.g., 20°C) using the temperature-controlled cuvette holder.

  • Record the UV-Vis absorption spectrum.

  • Increase the temperature in controlled increments (e.g., 5°C).

  • Allow the sample to equilibrate at each new temperature before recording the spectrum.

  • Continue this process through the expected transition temperature range and beyond (e.g., up to 80°C).

• Data Analysis:

  • Plot the absorbance at the λmax of the colored form (around 573 nm) as a function of temperature.

  • The resulting data can be used to determine the transition temperature range and can be further analyzed using a Van't Hoff plot to determine the thermodynamic parameters of the transition.

Mechanistic Pathway and Experimental Workflow

The thermochromic transition of Cresol Red in a PVA-borax hydrogel can be visualized as a temperature-dependent equilibrium. The following diagrams illustrate the proposed mechanism and the experimental workflow for its characterization.

References

• 1. Van 't Hoff equation - Wikipedia [en.wikipedia.org]

o-Cresolsulfonphthalein: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the synonyms, properties, and multifaceted applications of o-cresolsulfonphthalein, commonly known as Cresol Red, in scientific research and development.

Introduction

o-Cresolsulfonphthalein, a member of the triphenylmethane dye family, is a versatile chemical compound widely recognized in the scientific community by its common name, Cresol Red.[1] This technical guide provides a comprehensive overview of its synonyms, chemical properties, and diverse applications, with a particular focus on its utility for researchers, scientists, and professionals in drug development. Detailed experimental protocols and visual workflows are presented to facilitate its practical implementation in a laboratory setting.

Synonyms and Related Terms

o-Cresolsulfonphthalein is known by a variety of names in scientific literature and commercial products. A clear understanding of these synonyms is crucial for comprehensive literature searches and accurate identification of the compound.

• Common Name: Cresol Red[2]

• Systematic IUPAC Name: 4-[3-(4-hydroxy-3-methylphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-2-methylphenol[2]

• Other Synonyms: o-Cresol Red, Cresolsulfophthalein, o-Cresolsulfonephthalein, 3',3''-Dimethylphenolsulfonephthalein, Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[2-methyl-[2]

Chemical and Physical Properties

A summary of the key quantitative data for o-cresolsulfonphthalein is presented in the table below for easy reference and comparison.

Property	Value	Reference
CAS Number	1733-12-6	[1][2][3]
Molecular Formula	C₂₁H₁₈O₅S	[2][3]
Molecular Weight	382.43 g/mol	[1][2][3]
Appearance	Reddish-brown crystalline powder	[4][5]
Melting Point	290 °C	[6][7]
pH Range (Acidic)	0.2 (Red) - 1.8 (Yellow)	[4][6][8]
pH Range (Alkaline)	7.2 (Yellow) - 8.8 (Reddish-purple/Violet)	[6][9][10][11]
Solubility	Soluble in alcohol and dilute alkali hydroxide solution; sparingly soluble in water.	[4][12][13]

Applications in Research and Drug Development

Cresol Red's distinct pH-dependent color changes and its compatibility with biological molecules make it a valuable tool in various scientific disciplines.

pH Indicator

The most common application of Cresol Red is as a pH indicator.[9] It exhibits two distinct pH transition ranges, making it suitable for a variety of titrations and for monitoring the pH of solutions.[6][8] In its acidic range (pH 0.2-1.8), it transitions from red to yellow, while in its alkaline range (pH 7.2-8.8), it changes from yellow to a reddish-purple or violet color.[4][6][8][10][11]

Molecular Biology

In molecular biology, Cresol Red serves as a tracking dye in both agarose and polyacrylamide gel electrophoresis for the visualization of nucleic acids (DNA, RNA) and proteins.[1][6][14][15] In a 1% agarose gel, it migrates at a rate comparable to a DNA fragment of approximately 125 base pairs.[1][14] A significant advantage of Cresol Red over other tracking dyes is that it generally does not inhibit Taq polymerase, allowing it to be included directly in PCR master mixes.[1][9]

Isothermal Nucleic Acid Amplification

Cresol Red is utilized as a visual indicator in colorimetric isothermal amplification techniques, such as Loop-Mediated Isothermal Amplification (LAMP) and Isothermal Multiple-Self-Matching-Initiated Amplification (IMSA).[9][16][17][18] During amplification, the generation of protons leads to a decrease in pH, causing the Cresol Red in the reaction mixture to change color from red to yellow, providing a simple, naked-eye detection of a positive reaction.[16][17]

Urease Activity Detection

Cresol Red can be used in combination with lead acetate for the detection of urease activity following polyacrylamide gel electrophoresis (PAGE).[3][10] While less common than phenol red in standard urease broths, its color change can indicate the alkalization of the medium due to ammonia production from urea hydrolysis.[19][20][21]

Measurement of Drug Hydrophobicity

The hydrophobicity of a therapeutic drug is a critical parameter in drug development. Cresol Red has been employed in methods to measure this property, although specific, standardized protocols are not widely published.[22]

Experimental Protocols

This section provides detailed methodologies for some of the key applications of o-cresolsulfonphthalein.

Protocol 1: Preparation of Cresol Red Indicator Solution

This protocol outlines the preparation of a standard Cresol Red solution for use as a pH indicator.

Materials:

• o-Cresolsulfonphthalein (Cresol Red)

• Sodium hydroxide (NaOH), 0.1M solution

• Ethanol, 95%

• Distilled water

Procedure:

• Weigh 0.1 g of Cresol Red powder.

• In a 100 mL volumetric flask, combine 2.65 mL of 0.1M NaOH solution and 20 mL of 95% ethanol.

• Add the 0.1 g of Cresol Red to the flask and mix until dissolved.

• Add distilled water to bring the final volume to 100 mL.

• Store the solution at room temperature.

Protocol 2: 5X Direct-Loading PCR Buffer with Cresol Red

This protocol, adapted from Carlson (n.d.), describes the preparation of a 5X PCR loading buffer that includes Cresol Red, allowing for direct loading of PCR products onto an agarose gel.[9]

Materials:

• Sucrose

• Magnesium chloride hexahydrate (MgCl₂·6H₂O), 1M solution

• Potassium chloride (KCl), 1M solution

• Ammonium sulfate ((NH₄)₂SO₄), 1M solution

• Tris-Cl, pH 9.0, 1M solution

• o-Cresolsulfonphthalein (Cresol Red)

• IGEPAL CA-630 (or equivalent non-ionic detergent), 10% solution

• Distilled water

• 0.22 µm filter

Procedure:

• In a suitable container, dissolve 3 g of sucrose in 5 mL of distilled water.

• Add the following reagents in the specified order:

  • 150 µL of 1M MgCl₂·6H₂O

  • 500 µL of 1M KCl

  • 400 µL of 1M (NH₄)₂SO₄

  • 500 µL of 1M Tris-Cl, pH 9.0

• Add 0.003 g of Cresol Red and mix until dissolved.

• Add 250 µL of 10% IGEPAL CA-630.

• Mix the solution thoroughly and perform a brief centrifugation to collect all droplets.

• Adjust the final volume to 10 mL with distilled water.

• Sterilize the buffer by passing it through a 0.22 µm filter.

• Aliquot and store at -20°C. For use, add 4 µL of the 5X buffer to a 20 µL PCR reaction.[9]

Protocol 3: Colorimetric Isothermal Multiple-Self-Matching-Initiated Amplification (IMSA) for Porcine Circovirus 3 (PCV3) Detection

This protocol is based on the method described by Gou et al. (2020) for the visual detection of PCV3 DNA using Cresol Red.[16]

Materials:

• Ammonium sulfate ((NH₄)₂SO₄)

• Potassium chloride (KCl)

• Magnesium sulfate (MgSO₄)

• Tween-20

• o-Cresolsulfonphthalein (Cresol Red)

• dNTPs

• Bst WarmStart DNA Polymerase

• Potassium hydroxide (KOH), 100 mM

• IMSA primers (SteF/SteR, FIT/RIT, DsF/DsR) for PCV3

• DNA template

Procedure:

• Prepare the colorimetric IMSA reaction mixture containing:

  • 10 mM (NH₄)₂SO₄

  • 10 mM KCl

  • 8 mM MgSO₄

  • 0.1% v/v Tween-20

  • 16 mM Cresol Red

  • 0.8 mM dNTPs

  • 8 U Bst WarmStart DNA Polymerase

• Adjust the pH of the mixture to 9.0 using 100 mM KOH.

• Add the IMSA primers to the following final concentrations:

  • 1.6 µM SteF/SteR

  • 0.8 µM FIT/RIT

  • 0.2 µM DsF/DsR

• Add the DNA template to the reaction mixture.

• Incubate the reaction tubes at 63°C for 60 minutes.

• Observe the color change. A positive result (presence of PCV3 DNA) is indicated by a color change from red to yellow. A negative result will remain red.[16]

Visualizations

The following diagrams illustrate the workflows for key experimental procedures involving o-cresolsulfonphthalein.

Figure 1: Workflow for PCR with Cresol Red Direct-Loading Buffer.

Figure 2: Workflow for Colorimetric IMSA using Cresol Red.

Conclusion

o-Cresolsulfonphthalein, or Cresol Red, is a chemical of significant utility in research and development. Its well-defined properties as a pH indicator, coupled with its advantageous applications in molecular biology and diagnostics, make it an indispensable tool. The detailed protocols and workflows provided in this guide are intended to equip researchers and drug development professionals with the practical knowledge to effectively utilize Cresol Red in their laboratory endeavors. As research methodologies continue to evolve, the versatility of Cresol Red suggests its continued importance in various scientific applications. the versatility of Cresol Red suggests its continued importance in various scientific applications.

References

• 1. Cresol Red - Wikipedia [en.wikipedia.org]
• 2. Cresol Red | C21H18O5S | CID 73013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. Cresol Red [drugfuture.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. Cresol red indicator grade, Dye content 95 1733-12-6 [sigmaaldrich.com]
• 7. Cresol red | CAS#:1733-12-6 | Chemsrc [chemsrc.com]
• 8. Chart of pH Indicator Ranges [sciencecompany.com]
• 9. goldbio.com [goldbio.com]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 12. Page loading... [guidechem.com]
• 13. Cresol red, indicator, o-Cresolsulfonphthalein - Scharlab [scharlab.com]
• 14. Cresol_Red [chemeurope.com]
• 15. Cresol Red Solution Preparation and Recipe | AAT Bioquest [aatbio.com]
• 16. The Colorimetric Isothermal Multiple-Self-Matching-Initiated Amplification Using Cresol Red for Rapid and Sensitive Detection of Porcine Circovirus 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. mdpi.com [mdpi.com]
• 19. In situ detection of urease-positive Helicobacter pylori-like organisms on swine gastric mucosa - PMC [pmc.ncbi.nlm.nih.gov]
• 20. asm.org [asm.org]
• 21. microbenotes.com [microbenotes.com]
• 22. haihangchem.com [haihangchem.com]

Protocols & Analytical Methods

Preparation of Cresol Red Indicator Solution: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cresol Red (o-cresolsulfonephthalein) is a versatile triarylmethane dye widely utilized as a pH indicator in various laboratory applications, including titrations and microbial culture media preparation. It is also employed as a tracking dye in agarose and polyacrylamide gel electrophoresis for monitoring the migration of nucleic acids. This document provides detailed protocols for the preparation of Cresol Red indicator solutions and its applications, complete with quantitative data and procedural diagrams to ensure accuracy and reproducibility in experimental workflows.

Chemical and Physical Properties

Cresol Red is characterized by two distinct pH transition ranges, making it suitable for assessing both acidic and slightly alkaline conditions. Its properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂₁H₁₈O₅S
Molecular Weight	382.43 g/mol
Appearance	Dark green or brown-red powder/crystals
Solubility	Sparingly soluble in water; soluble in ethanol and dilute alkalis.
Acidic pH Range	pH 0.2 (Red) to pH 1.8 (Yellow)	[1]
Alkaline pH Range	pH 7.2 (Yellow) to pH 8.8 (Reddish-purple/Violet)	[1][2][3]
Storage Temperature	Room temperature

Preparation of Cresol Red Indicator Solution (0.1% w/v)

This protocol outlines the standard method for preparing a 0.1% (w/v) Cresol Red indicator solution. This concentration is suitable for most acid-base titration applications.

Materials and Reagents

• Cresol Red (powder)

• Sodium Hydroxide (NaOH), 0.1 M solution

• Ethanol (95%)

• Distilled or deionized water

• 100 mL volumetric flask

• Beaker

• Magnetic stirrer and stir bar (optional)

• Graduated cylinders

• Pipettes

Experimental Protocol

A standard method for preparing a 0.1% Cresol Red indicator solution involves dissolving the dye in a mixture of ethanol and a dilute sodium hydroxide solution, which facilitates the dissolution of the sparingly soluble acid form of the indicator.[2][4]

• Weighing: Accurately weigh 0.1 g of Cresol Red powder.

• Initial Dissolution: In a beaker, combine 2.65 mL of 0.1 M sodium hydroxide solution with 20 mL of 95% ethanol.[2][4] Gently warm the mixture if necessary to aid dissolution.

• Adding the Indicator: Add the weighed Cresol Red powder to the ethanol-NaOH mixture. Stir until the dye is completely dissolved.

• Final Volume Adjustment: Quantitatively transfer the dissolved indicator solution to a 100 mL volumetric flask.

• Dilution: Add distilled water to the flask to bring the final volume to the 100 mL mark.

• Mixing and Storage: Cap the flask and invert it several times to ensure thorough mixing. Store the solution in a tightly closed container at room temperature.[5]

Preparation Workflow

References

• 1. cresol red indicator ph range [cresol_red_indicator_ph_range.moneidechem.com]
• 2. goldbio.com [goldbio.com]
• 3. Chart of pH Indicator Ranges [sciencecompany.com]
• 4. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]

Application Notes: Cresol Red for Titrations of Weak Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of Cresol Red as a pH indicator in the titration of weak acids with strong bases. Cresol Red is a versatile indicator with a sharp color transition in the pH range suitable for determining the equivalence point of many weak acid titrations, making it a valuable tool in analytical chemistry, particularly in pharmaceutical analysis and drug development quality control.

Introduction

Cresol Red, systematically known as o-cresolsulfonephthalein, is a sulfonphthalein dye that functions as a pH indicator.[1] It is characterized by two distinct pH transition ranges. The lower range, occurring in highly acidic conditions (pH 0.2 to 1.8), involves a color change from red to yellow.[2] The upper and more commonly utilized range for weak acid titrations is from pH 7.2 to 8.8, where the color transitions from yellow to a reddish-purple.[2][3] The equivalence point of a weak acid-strong base titration typically results in a slightly basic solution, making the upper transition of Cresol Red ideal for accurate endpoint determination.[4]

Principle of Titration

In the titration of a weak acid (HA) with a strong base (e.g., NaOH), the neutralization reaction produces the conjugate base of the weak acid (A⁻) and water:

HA + OH⁻ → A⁻ + H₂O

At the equivalence point, all the weak acid has been converted to its conjugate base. The solution at this point is not neutral because the conjugate base hydrolyzes water to produce hydroxide ions, resulting in a pH greater than 7:

A⁻ + H₂O ⇌ HA + OH⁻

The selection of an appropriate indicator is crucial for an accurate titration. The indicator's pH range of color change must bracket the pH at the equivalence point. Cresol Red, with its transition range of 7.2 to 8.8, is well-suited for many weak acid titrations where the equivalence point pH falls within this alkaline range.[3][5]

Data Presentation: Suitability of Cresol Red for Various Weak Acids

The suitability of Cresol Red for the titration of a weak acid depends on the acid's dissociation constant (pKa). The theoretical pH at the equivalence point can be calculated to determine if it falls within the indicator's transition range. The pH at the equivalence point for the titration of a weak acid with a strong base can be estimated using the following formula:

pH = ½(pKw + pKa + log[A⁻])

where pKw is the ion-product constant for water (approximately 14 at 25°C), pKa is the acid dissociation constant of the weak acid, and [A⁻] is the concentration of the conjugate base at the equivalence point.

The following table summarizes the suitability of Cresol Red for the titration of several common weak acids with 0.1 M NaOH.

Weak Acid	pKa (at 25°C)	Calculated Equivalence Point pH (0.1 M solutions)	Cresol Red Transition Range	Suitability
Acetic Acid	4.76	8.72	7.2 - 8.8	Excellent
Formic Acid	3.75	8.22	7.2 - 8.8	Good
Propionic Acid	4.87	8.78	7.2 - 8.8	Excellent
Benzoic Acid	4.20	8.45	7.2 - 8.8	Good
Hydrocyanic Acid	9.21	11.0	7.2 - 8.8	Poor

Note: The equivalence point pH was calculated assuming the titration of 25 mL of 0.1 M weak acid with 0.1 M NaOH, resulting in a conjugate base concentration of 0.05 M at the equivalence point.

Experimental Protocols

Materials and Reagents

• Cresol Red Indicator Solution (0.1% w/v): Dissolve 0.1 g of Cresol Red in 100 mL of 20% ethanol.

• Standardized 0.1 M Sodium Hydroxide (NaOH) Solution: Prepare and standardize against a primary standard such as potassium hydrogen phthalate (KHP).

• 0.1 M Weak Acid Solution (e.g., Acetic Acid): Prepare a solution of the weak acid to be analyzed.

• Apparatus: 50 mL burette, 25 mL volumetric pipette, 250 mL Erlenmeyer flasks, magnetic stirrer and stir bar, burette clamp, and stand.

Titration Procedure

• Preparation of the Analyte: Accurately pipette 25.00 mL of the 0.1 M weak acid solution into a 250 mL Erlenmeyer flask.

• Dilution: Add approximately 50 mL of deionized water to the flask to ensure adequate volume for stirring and observation.

• Indicator Addition: Add 2-3 drops of the Cresol Red indicator solution to the weak acid solution. The solution should appear yellow.[3]

• Titration Setup: Rinse the burette with a small amount of the 0.1 M NaOH solution and then fill it. Record the initial burette reading to two decimal places.

• Titration: Place the Erlenmeyer flask on a magnetic stirrer and begin stirring. Slowly add the NaOH titrant from the burette to the flask.

• Endpoint Detection: Continue adding the titrant dropwise as the endpoint is approached. The endpoint is reached when the solution exhibits the first persistent reddish-purple color.[6]

• Record Volume: Record the final burette reading. The volume of NaOH used is the difference between the final and initial readings.

• Repeat: Perform the titration in triplicate to ensure accuracy and precision.

Calculation of Weak Acid Concentration

The molarity of the weak acid (M_acid) can be calculated using the following equation:

M_acid = (M_base × V_base) / V_acid

Where:

• M_base = Molarity of the NaOH solution

• V_base = Volume of NaOH solution used (in L)

• V_acid = Volume of the weak acid solution (in L)

Visualizations

References

• 1. Cresol Red | C21H18O5S | CID 73013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chart of pH Indicator Ranges [sciencecompany.com]
• 3. goldbio.com [goldbio.com]
• 4. Khan Academy [khanacademy.org]
• 5. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 6. nbinno.com [nbinno.com]

Application Notes and Protocols for Spectrophotometric pH Measurements Using Cresol Red

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cresol red is a sulfonephthalein dye widely utilized as a pH indicator in various scientific and industrial applications, including biological research, environmental testing, and drug development.[1][2][3] Its distinct color change from yellow in acidic solutions to a reddish-purple in alkaline conditions allows for the precise determination of pH through spectrophotometry.[2][4] This method offers high precision and is particularly useful for monitoring pH in solutions where traditional electrode measurements may be challenging.[5] The accuracy of this method is highly dependent on the purity of the Cresol red dye, as impurities can lead to significant errors in pH determination.[2][6][7][8]

This document provides detailed protocols for the preparation of Cresol red indicator solutions and the subsequent spectrophotometric measurement of pH.

Principle of Measurement

The spectrophotometric determination of pH using Cresol red is based on the Beer-Lambert law. Cresol red is a weak acid that exists in two forms in equilibrium: a protonated (acidic) form (HIn) and a deprotonated (basic) form (In⁻). Each form has a distinct molar absorptivity and a characteristic maximum absorbance at a specific wavelength. The acidic, yellow form of Cresol red has a maximum absorbance at approximately 433 nm, while the basic, reddish-purple form has a maximum absorbance at around 573 nm.[6][9]

By measuring the absorbance of a solution containing Cresol red at these two wavelengths, the ratio of the basic to the acidic form can be determined. This ratio is directly related to the pH of the solution through the Henderson-Hasselbalch equation.

Quantitative Data

A summary of the key quantitative data for Cresol red is presented in the table below.

Parameter	Value	Reference
pH Range (alkaline)	7.2 - 8.8	[3][4]
pKa (second dissociation)	~8.0 - 8.5	[2]
λmax (Acidic form, HIn)	~433 nm	[6][9]
λmax (Basic form, In⁻)	~573 nm	[6][9]
Color (Acidic)	Yellow	[2][4]
Color (Alkaline)	Reddish-purple	[2][4]

Experimental Protocols

Preparation of Cresol Red Indicator Solution

This protocol describes the preparation of a 0.1% Cresol red indicator solution.

Materials:

• Cresol red (o-cresolsulfonephthalein), powder

• Sodium hydroxide (NaOH), 0.1 M solution

• Ethanol, 95%

• Distilled or deionized water

• 100 mL volumetric flask

• Analytical balance

• Pipettes

Procedure:

• Accurately weigh 0.1 g of Cresol red powder.[4]

• Dissolve the Cresol red in 2.65 mL of 0.1 M sodium hydroxide solution and 20 mL of 95% ethanol in a 100 mL volumetric flask.[4]

• Once the Cresol red is completely dissolved, add distilled water to bring the final volume to 100 mL.[4]

• Mix the solution thoroughly.

• Store the indicator solution in a tightly sealed, light-protected container at room temperature.

Spectrophotometric pH Measurement

This protocol outlines the steps for determining the pH of a sample solution using the prepared Cresol red indicator.

Materials and Equipment:

• Sample solution of unknown pH

• Prepared Cresol red indicator solution

• Spectrophotometer (UV-Vis)

• Cuvettes (quartz or glass, with a 1 cm path length is standard)

• pH buffer solutions for calibration (optional, for validation)

• Micropipettes

Procedure:

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow it to warm up as per the manufacturer's instructions.

  • Set the spectrophotometer to measure absorbance at 433 nm and 573 nm.[6][9]

• Blank Measurement:

  • Fill a clean cuvette with the sample solution (without any added indicator).

  • Place the cuvette in the spectrophotometer and record the absorbance at 433 nm and 573 nm. This is your blank measurement. For many instruments, you can set this as the zero absorbance baseline.

• Sample Measurement:

  • Add a small, precise volume of the Cresol red indicator solution to a known volume of the sample solution. A typical final concentration of the indicator in the sample is in the micromolar range.[6] The exact amount may need to be optimized for your specific application to ensure absorbances are within the linear range of the spectrophotometer.

  • Mix the solution thoroughly but gently to avoid introducing air bubbles.

  • Transfer the solution to a clean cuvette.

  • Measure and record the absorbance of the sample with the indicator at 433 nm (A433) and 573 nm (A573).

• pH Calculation:

  • Calculate the ratio (R) of the absorbances: R = A573 / A433

  • The pH can then be calculated using the following equation, which is a rearranged form of the Henderson-Hasselbalch equation incorporating the molar absorptivity ratios of the indicator: pH = pKa + log[(R - e1) / (e2 - R * e3)]

    Where:

    • pKa is the negative logarithm of the acid dissociation constant of Cresol red.

    • e1 = A573(HIn) / A433(HIn) (ratio of absorbances of the acidic form at the two wavelengths).

    • e2 = A573(In⁻) / A433(HIn) (ratio of absorbance of the basic form at 573 nm to the acidic form at 433 nm).

    • e3 = A433(In⁻) / A433(HIn) (ratio of absorbances of the basic form to the acidic form at 433 nm).

  • For highly accurate measurements, especially in complex matrices like seawater, more complex equations that account for temperature and salinity are required.[6][7]

Visualizations

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 4. goldbio.com [goldbio.com]
• 5. Spectrophotometric Calibration of pH Electrodes in Seawater Using Purified m-Cresol Purple - PMC [pmc.ncbi.nlm.nih.gov]
• 6. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 7. news-oceanacidification-icc.org [news-oceanacidification-icc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Cresol Red as a Tracking Dye in Agarose Gel Electrophoresis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Agarose gel electrophoresis is a fundamental technique for the separation and analysis of nucleic acids. Tracking dyes are essential components of the loading buffer, providing a visual guide for sample loading and monitoring the progress of electrophoresis. Cresol red is a triarylmethane dye that serves as an effective alternative to commonly used tracking dyes like bromophenol blue and xylene cyanol. A key advantage of cresol red is that it does not inhibit Taq polymerase, making it suitable for direct addition to PCR reaction mixes.[1][2][3] This application note provides detailed protocols and data on the use of cresol red as a tracking dye in agarose gel electrophoresis.

Properties of Cresol Red

Cresol red, or o-cresolsulfonephthalein, is a pH indicator that exhibits a color transition from yellow to reddish-purple in the pH range of 7.2 to 8.8.[3] In the context of agarose gel electrophoresis, which is typically performed at a pH of around 8.0-8.3, cresol red appears as a reddish-purple band. Its net negative charge at this pH ensures its migration towards the anode, in the same direction as DNA.[4]

Advantages of Using Cresol Red

• Inertness to Taq Polymerase: Cresol red does not significantly inhibit Taq polymerase, allowing for its inclusion in PCR master mixes for a streamlined workflow.[2][3] This reduces sample handling steps and the risk of cross-contamination.[3]

• Clear Visualization: The distinct reddish-purple color provides excellent contrast for easy tracking of the migration front.

• Reduced UV Shadowing: Compared to other dyes, cresol red can produce less shadowing on gels stained with ethidium bromide, leading to clearer visualization of DNA bands.[2]

Data Presentation: Migration of Tracking Dyes

The migration of tracking dyes is dependent on the agarose gel concentration. The following table summarizes the approximate co-migration of cresol red and other common tracking dyes with double-stranded DNA fragments of various sizes. It is important to note that these values can be influenced by the buffer system (TAE or TBE) and the applied voltage.[5][6]

Tracking Dye	Agarose Gel Concentration	Approximate DNA Size (bp)
Cresol Red	0.5% - 1.5%	1000 - 2000[7][8]
1.0%	~125[9]
2.0% - 3.0%	125 - 200[7][8]
Bromophenol Blue	0.5% - 1.5%	400 - 500[7][8]
2.0% - 3.0%	50 - 150[7][8]
Xylene Cyanol	0.5% - 1.5%	4000 - 10000[7][8]
2.0% - 3.0%	200 - 750[7][8]
Orange G	< 2.0%	< 100[7][8]

Experimental Protocols

Protocol 1: Preparation of 6X Cresol Red Loading Dye

This protocol describes the preparation of a 6X concentrated loading dye containing cresol red.

Materials:

• Cresol Red powder

• Sucrose or Glycerol

• Nuclease-free water

• 50 mL conical tube

Procedure:

• Prepare a 1% Cresol Red Stock Solution:

  • Dissolve 500 mg of cresol red powder in 50 mL of nuclease-free water to create a 1% (w/v) solution.[2]

  • Vortex thoroughly to ensure the dye is completely dissolved.[2]

• Prepare the 6X Loading Dye:

  • Using Sucrose:

    • In a 50 mL conical tube, dissolve 17 g of sucrose in 49 mL of nuclease-free water.[2]

    • Add 1 mL of the 1% cresol red stock solution.[2]

    • Vortex until the sucrose is completely dissolved and the solution is homogenous.

  • Using Glycerol:

    • In a 50 mL conical tube, add 15 mL of glycerol to 49 mL of nuclease-free water.[2]

    • Add 1 mL of the 1% cresol red stock solution.[2]

    • Vortex thoroughly to mix.

• Storage:

  • Store the 6X Cresol Red Loading Dye at 4°C.

Protocol 2: Agarose Gel Electrophoresis

This protocol outlines the general steps for preparing and running an agarose gel using the cresol red loading dye.

Materials:

• Agarose

• 1X TAE or TBE buffer

• 6X Cresol Red Loading Dye

• DNA samples

• DNA ladder (molecular weight marker)

• Electrophoresis chamber and power supply

• Gel casting tray and combs

• Microwave or heating plate

• UV transilluminator and imaging system

• Ethidium bromide or other DNA stain (if not included in the gel)

Procedure:

• Prepare the Agarose Gel:

  • Weigh the appropriate amount of agarose to achieve the desired gel concentration (e.g., for a 1% gel, use 1 g of agarose in 100 mL of buffer).

  • Add the agarose to a flask containing the required volume of 1X TAE or TBE buffer.

  • Heat the mixture in a microwave or on a heating plate until the agarose is completely dissolved. Swirl the flask occasionally.

  • Allow the molten agarose to cool to approximately 50-60°C.

  • If required, add the DNA stain (e.g., ethidium bromide) to the molten agarose and mix gently.

  • Pour the agarose into a gel casting tray with the combs in place.

  • Allow the gel to solidify at room temperature.

• Prepare the Samples:

  • Mix your DNA samples and DNA ladder with the 6X Cresol Red Loading Dye to a final concentration of 1X (e.g., mix 5 µL of DNA sample with 1 µL of 6X loading dye).

• Run the Gel:

  • Once the gel has solidified, carefully remove the combs.

  • Place the gel in the electrophoresis chamber and add enough 1X running buffer to cover the gel.

  • Carefully load the prepared samples into the wells of the gel.

  • Connect the electrophoresis chamber to the power supply, ensuring the electrodes are correctly oriented (DNA will migrate from the negative cathode to the positive anode).

  • Apply the desired voltage (typically 5-10 V/cm of gel length).

  • Monitor the migration of the cresol red dye front.

  • Stop the electrophoresis when the dye front has reached the desired position in the gel.

• Visualize the DNA:

  • Carefully remove the gel from the chamber.

  • If the DNA stain was not included in the gel, stain the gel according to the manufacturer's instructions.

  • Visualize the DNA bands using a UV transilluminator and capture an image.

Mandatory Visualizations

Caption: Workflow for agarose gel electrophoresis using cresol red.

Caption: Relationship between gel concentration and migration rate.

References

• 1. bioline.com [bioline.com]
• 2. genomica.uaslp.mx [genomica.uaslp.mx]
• 3. goldbio.com [goldbio.com]
• 4. laboratorynotes.com [laboratorynotes.com]
• 5. What factors affect the rate of migration of nucleic acids in agarose gels? | AAT Bioquest [aatbio.com]
• 6. laboratorynotes.com [laboratorynotes.com]
• 7. scribd.com [scribd.com]
• 8. DNA Gel Loading Dye Recipes | Transfection Reagents | Cell Lines, In Vivo | Altogen Biosystems [altogen.com]
• 9. CRESOL RED INDICATOR SOLUTION | SUDAN CHEMICAL [sudanchemical.com]

Application Notes and Protocols: Cresol Red for Monitoring pH in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cresol Red (o-cresolsulfonephthalein) is a versatile triarylmethane dye widely utilized as a pH indicator in various biological applications.[1] Its distinct color transitions in response to pH changes make it a valuable tool for monitoring the acidity or alkalinity of biological samples, including cell cultures, enzyme assays, and microbial media.[2][3][4] This document provides detailed application notes and protocols for the effective use of Cresol Red in a laboratory setting.

Properties of Cresol Red

Cresol Red is characterized by two distinct pH transition ranges, making it suitable for a broad spectrum of applications.[5] The key properties are summarized in the table below.

Property	Value	References
Chemical Formula	C₂₁H₁₈O₅S	[6]
Molecular Weight	382.43 g/mol	[3]
Appearance	Red-brown to dark green powder or crystals	[1][4][6]
Solubility	Soluble in ethanol, slightly soluble in water	[6]
Acidic pH Range	pH 0.2 - 1.8	[1][7]
Acidic Color Change	Red to Yellow	[1][7]
Alkaline pH Range	pH 7.2 - 8.8	[4][7]
Alkaline Color Change	Yellow to Reddish-purple/Violet	[1][4]
pKa (Alkaline Range)	Approximately 8.123 - 8.5	[8]
Absorbance Maxima (λmax)	~434 nm (acidic form), ~573 nm (basic form)	[9]
Isosbestic Point	~480-483 nm	[10][11]

Applications in Biological Research

Cresol Red's utility in biological research is extensive due to its functionality in slightly alkaline environments, which is characteristic of many biological systems.[2]

• Cell Culture Monitoring: It is employed to monitor the pH of cell culture media, providing a quick visual assessment of the metabolic state of the cells and the health of the culture.[3] A shift in color can indicate issues such as bacterial contamination or nutrient depletion.[12]

• Enzyme Assays: Cresol Red can be used to monitor pH changes during enzymatic reactions, which is crucial for studying enzyme kinetics and activity.[2]

• Microbiology: It is used in microbial culture media to track pH changes resulting from microbial growth and metabolism.[3]

• Molecular Biology: Cresol Red is a suitable tracking dye for DNA, RNA, and protein electrophoresis.[13][14] Notably, it does not significantly inhibit Taq polymerase, making it compatible with PCR applications.[7][13] It can also serve as a visual indicator for isothermal amplification reactions.

• Spectrophotometric pH Measurement: Precise pH measurements of aqueous samples like seawater and freshwater can be performed using spectrophotometry with Cresol Red.[15][16][17]

Experimental Protocols

Protocol 1: Preparation of Cresol Red Indicator Solution (0.1% w/v)

This protocol describes the preparation of a stock solution of Cresol Red suitable for general use as a pH indicator.

Materials:

• Cresol Red powder (0.1 g)

• 0.1 M Sodium Hydroxide (NaOH) solution (2.65 mL)

• 95% Ethanol (20 mL)

• Distilled or deionized water

• 100 mL volumetric flask

• Magnetic stirrer and stir bar (optional)

Procedure:

• Accurately weigh 0.1 g of Cresol Red powder.

• In a 100 mL volumetric flask, combine 2.65 mL of 0.1 M NaOH and 20 mL of 95% ethanol.[18]

• Add the Cresol Red powder to the flask.

• Gently warm and stir the mixture until the Cresol Red is completely dissolved.[18]

• Once dissolved, allow the solution to cool to room temperature.

• Add distilled water to the flask to bring the final volume to 100 mL.[18]

• Mix the solution thoroughly. Store the prepared indicator solution at room temperature, protected from light.[6]

Protocol 2: Visual Monitoring of pH in Cell Culture Media

This protocol outlines the use of Cresol Red for a rapid visual assessment of pH in cell culture.

Materials:

• Prepared Cresol Red Indicator Solution (from Protocol 1)

• Cell culture flask or plate with media to be tested

• Sterile pipette

Procedure:

• Under sterile conditions in a biological safety cabinet, add a small, sterile aliquot of the Cresol Red indicator solution to the cell culture medium. A typical starting concentration is 10-20 µL of a 0.1% solution per 10 mL of media. The optimal concentration may need to be determined empirically for your specific cell type and media to avoid cytotoxicity.

• Gently swirl the culture vessel to ensure even distribution of the indicator.

• Observe the color of the medium.

  • Yellow: Indicates an acidic pH (below ~7.2), which may be due to high metabolic activity, overgrowth, or bacterial contamination.

  • Orange/Pinkish-Red: Indicates a physiological pH range (typically 7.2-7.4 for most cell cultures).

  • Reddish-Purple/Violet: Indicates an alkaline pH (above ~8.2), which could be due to media degradation, low CO₂ environment, or fungal contamination.

• Compare the color to a sterile control medium with the indicator to accurately assess any pH shift.

Note on Cytotoxicity and Interference: While generally considered safe at low concentrations, some studies suggest that pH indicators like Phenol Red (a related compound) can have cytotoxic effects on certain cell types and may interfere with fluorescence-based assays.[12][19] It is advisable to run a control experiment to assess the potential impact of Cresol Red on your specific cell line and assays.

Protocol 3: Spectrophotometric pH Measurement of an Aqueous Biological Sample

This protocol provides a method for accurate pH determination using a spectrophotometer. This method is highly precise and is adapted from protocols used for seawater pH measurement.[20]

Materials:

• Spectrophotometer with a thermostatted cuvette holder

• 1 cm path length quartz cuvette

• Prepared Cresol Red Indicator Solution (concentration precisely known)

• Biological buffer or sample of interest

• Pipettes for accurate volume dispensing

Procedure:

• Set the spectrophotometer to the desired temperature and allow it to stabilize.

• Blank Measurement: Fill the cuvette with the biological sample (without Cresol Red). Place it in the spectrophotometer and record the absorbance at three wavelengths: the absorbance maxima for the acidic and basic forms of Cresol Red (~434 nm and ~573 nm, respectively) and a non-absorbing wavelength (e.g., 730 nm) for baseline correction.[16]

• Sample Measurement: Add a precise, known volume of the Cresol Red indicator solution to the sample in the cuvette to achieve a final concentration of approximately 2-5 µM.[15] Mix gently but thoroughly.

• Place the cuvette back into the spectrophotometer and measure the absorbance at the same three wavelengths as the blank.[20]

• Calculations: a. Correct the absorbance readings at 434 nm and 573 nm by subtracting the absorbance at 730 nm. b. Calculate the ratio (R) of the corrected absorbances: R = A₅₇₃ / A₄₃₄. c. The pH can then be calculated using the Henderson-Hasselbalch equation adapted for spectrophotometric measurements: pH = pKa + log₁₀[(R - e₁) / (e₂ - R * e₃)] Where:

  • pKa is the negative logarithm of the acid dissociation constant of Cresol Red under the specific temperature and ionic strength of your sample.
  • e₁, e₂, and e₃ are molar absorptivity ratios that are dependent on temperature and salinity/ionic strength.[15] These constants need to be determined or obtained from literature for conditions matching your sample.[15]

Visualizations

Caption: Workflow for spectrophotometric pH measurement.

Caption: Cresol Red pH indication mechanism.

Safety and Handling

Cresol Red is irritating to the eyes, respiratory system, and skin.[21][22] It is important to handle the powder in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[21] Consult the Safety Data Sheet (SDS) for detailed safety information.[23] Although not classified as harmful by ingestion, it may still be damaging to health, especially in cases of pre-existing organ damage.[21]

References

• 1. Chrominfo: Preparation of cresol red indicator solution [chrominfo.blogspot.com]
• 2. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. クレゾールレッド indicator grade, Dye content 95 % | Sigma-Aldrich [sigmaaldrich.com]
• 5. nbinno.com [nbinno.com]
• 6. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 7. Cresol red sodium salt, pH indicator dye (CAS 62625-29-0) | Abcam [abcam.com]
• 8. nbinno.com [nbinno.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. promocell.com [promocell.com]
• 13. Cresol Red - Wikipedia [en.wikipedia.org]
• 14. gspchem.com [gspchem.com]
• 15. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 16. Spectrophotometric Calibration of pH Electrodes in Seawater Using Purified m-Cresol Purple - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 19. p-Cresol Affects Reactive Oxygen Species Generation, Cell Cycle Arrest, Cytotoxicity and Inflammation/Atherosclerosis-Related Modulators Production in Endothelial Cells and Mononuclear Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. goa-on.org [goa-on.org]
• 21. datasheets.scbt.com [datasheets.scbt.com]
• 22. Cresol Red | C21H18O5S | CID 73013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]

Application Notes and Protocols for Cresol Red in PCR Master Mix

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cresol Red is a versatile triarylmethane dye commonly utilized in molecular biology as a pH indicator and a tracking dye for gel electrophoresis.[1] Its application extends to PCR master mixes, where it serves as a visual aid to confirm the addition of the master mix to the reaction vessel and to track the progress of electrophoresis.[2][3] A significant advantage of Cresol Red is that it is generally considered not to inhibit Taq polymerase, unlike some other tracking dyes.[1][2][4]

These application notes provide a comprehensive protocol for the preparation and use of Cresol Red in PCR and quantitative PCR (qPCR) master mixes, including validation procedures to ensure compatibility with specific assays.

Properties of Cresol Red

A thorough understanding of the chemical and spectral properties of Cresol Red is essential for its effective use in PCR.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₂₁H₁₈O₅S
Molecular Weight	382.43 g/mol
Appearance	Red-brown powder or crystals
pH Indicator Range 1	pH 0.2–1.8 (Orange to Yellow)
pH Indicator Range 2	pH 7.2–8.8 (Yellow to Reddish-Purple)	[2]

Spectral Properties

The absorbance spectrum of Cresol Red is pH-dependent. In the alkaline range relevant to most PCR buffers (pH 8-9), the absorbance maximum is around 570-573 nm.

Condition	Absorbance Maximum (λmax)
Acidic (pH < 7.2)	~433-440 nm
Alkaline (pH > 8.8)	~570-573 nm

Electrophoretic Mobility

In a standard 1% agarose gel, Cresol Red migrates at a rate comparable to a DNA fragment of approximately 125 base pairs.[4] However, in some master mix formulations, it has been observed to migrate at a size closer to 1000 bp in a 1% agarose gel.[3] This variation highlights the importance of empirical determination of its migration characteristics in your specific gel system.

Protocols

Preparation of Cresol Red Stock Solution (1% w/v)

Materials:

• Cresol Red powder

• Nuclease-free water

Procedure:

• Weigh 100 mg of Cresol Red powder.

• Dissolve the powder in 10 mL of nuclease-free water to create a 1% (w/v) stock solution.

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at 4°C, protected from light.

Preparation of a 5X PCR Loading Buffer with Cresol Red

This protocol provides a ready-to-use loading buffer that can be added to a standard PCR master mix.

Materials:

• Sucrose

• 1 M MgCl₂

• 1 M KCl

• 1 M (NH₄)₂SO₄

• 1 M Tris-Cl, pH 9.0

• 1% Cresol Red stock solution

• 10% IGEPAL CA-630 (or equivalent non-ionic detergent)

• Nuclease-free water

Procedure:

• In a 15 mL conical tube, dissolve 3 g of sucrose in 5 mL of nuclease-free water.

• Add the following components in the specified order:

  • 150 µL of 1 M MgCl₂

  • 500 µL of 1 M KCl

  • 400 µL of 1 M (NH₄)₂SO₄

  • 500 µL of 1 M Tris-Cl, pH 9.0

  • 300 µL of 1% Cresol Red stock solution (final concentration 0.03% in the 5X buffer)

  • 250 µL of 10% IGEPAL CA-630

• Mix the solution thoroughly by vortexing.

• Adjust the final volume to 10 mL with nuclease-free water.

• Sterilize the buffer by passing it through a 0.22 µm filter.

• Aliquot and store at -20°C.

Incorporation of Cresol Red into a 2X PCR Master Mix

This protocol describes how to add Cresol Red directly to a pre-made or custom 2X PCR master mix.

Procedure:

• Thaw the 2X PCR master mix and the 1% Cresol Red stock solution on ice.

• Add the 1% Cresol Red stock solution to the master mix to achieve the desired final concentration. A common final concentration of Cresol Red in a 1X reaction is 0.0015% to 0.003%. For a 2X master mix, this would be a concentration of 0.003% to 0.006%.

  • Example: To achieve a final 1X concentration of 0.003%, add 6 µL of 1% Cresol Red stock solution to 1 mL of 2X PCR master mix.

• Vortex the master mix gently to ensure even distribution of the dye.

• Store the Cresol Red-containing master mix at -20°C, protected from light.

Validation Protocol for Cresol Red in a PCR/qPCR Assay

It is crucial to validate the use of Cresol Red in your specific PCR or qPCR assay to ensure it does not interfere with the reaction efficiency or fluorescence detection.

Experimental Design

This experiment compares the performance of a PCR/qPCR assay with and without Cresol Red.

Materials:

• Your 2X PCR/qPCR master mix (without Cresol Red)

• Your 2X PCR/qPCR master mix with the desired concentration of Cresol Red

• Your specific primers for the target gene

• A dilution series of your template DNA (e.g., 5-log dilution series)

• Nuclease-free water

Procedure:

• Prepare two sets of reaction mixes: one with the standard master mix and one with the Cresol Red-containing master mix.

• For each master mix, set up triplicate reactions for each point in your template dilution series, including a no-template control (NTC).

• Perform the PCR/qPCR according to your established protocol.

• Analyze the results.

Data Analysis and Interpretation

For standard PCR:

• Run the PCR products on an agarose gel.

• Compare the band intensity of the amplicons from the master mixes with and without Cresol Red at each template concentration. The band intensities should be comparable, indicating no significant inhibition.

For qPCR:

• Compare Ct values: The Ct values for each corresponding template concentration should be similar between the two master mixes (ΔCt < 0.5).

• Assess PCR efficiency: Generate a standard curve for each master mix by plotting the Ct values against the log of the template concentration. The slopes of the two standard curves should be nearly identical, and the calculated PCR efficiencies should be within the acceptable range (typically 90-110%).

• Melt curve analysis (for SYBR Green assays): The melt curves should be identical for both master mixes, with a single, sharp peak at the expected melting temperature (Tm).

Compatibility with qPCR Dyes (e.g., SYBR Green)

Cresol Red's absorbance maximum in an alkaline buffer (~570-573 nm) does not significantly overlap with the excitation (~497 nm) and emission (~520 nm) spectra of SYBR Green I. However, it is still advisable to perform the validation protocol to confirm that there is no fluorescence quenching or interference with your specific qPCR instrument's detection channels.

Workflow and Signaling Pathway Diagrams

Workflow for Preparing a Cresol Red-Containing PCR Master Mix

Caption: Workflow for adding Cresol Red to a PCR master mix.

Logical Workflow for Validation of Cresol Red in qPCR

Caption: Decision workflow for validating Cresol Red in qPCR.

Summary of Quantitative Data

Parameter	Master Mix without Cresol Red	Master Mix with Cresol Red	Expected Outcome for Validation
Ct Value (at a given template concentration)	Ctn	Ctcr	ΔCt = |Ctn - Ctcr| < 0.5
PCR Efficiency (from standard curve slope)	90-110%	90-110%	Efficiencies should be within 5% of each other
Standard Curve R² Value	≥ 0.98	≥ 0.98	Both should indicate a strong linear relationship
Melt Temperature (Tm)	Tm₁	Tm₂	Tm₁ = Tm₂

Storage and Stability

Cresol Red-containing master mixes should be stored at -20°C and protected from light to maintain the stability of both the dye and the enzymatic components of the master mix. For daily use, an aliquot can be stored at 4°C for up to three months.[3] The master mix is generally stable for multiple freeze-thaw cycles.[3]

Conclusion

The incorporation of Cresol Red into PCR and qPCR master mixes offers a convenient method for visualizing reaction setup and tracking electrophoretic runs without significant inhibition of the PCR reaction. However, it is imperative that researchers validate the use of Cresol Red within their specific experimental context to ensure the integrity and reproducibility of their results. The protocols and validation workflows provided in these application notes offer a comprehensive guide for the successful implementation of Cresol Red in molecular biology workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. goldbio.com [goldbio.com]
• 3. bmlabosis.com [bmlabosis.com]
• 4. goldbio.com [goldbio.com]

Application Notes and Protocols: Cresol Red in Environmental Water Quality Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cresol red is a sulfonphthalealein dye that serves as a versatile pH indicator in various analytical applications, including environmental water quality testing. Its distinct color transitions in two separate pH ranges make it a valuable tool for monitoring the acidity or alkalinity of water samples, which is a critical parameter in assessing the health of aquatic ecosystems, the safety of drinking water, and the compliance of wastewater discharge. This document provides detailed application notes and protocols for the use of cresol red in environmental water quality assessment.

Cresol red is particularly useful for its sharp color change in the slightly alkaline range, making it suitable for monitoring the pH of natural water bodies and in titrations for alkalinity.[1] Its application extends to both visual and spectrophotometric pH measurements, with the latter offering high precision and accuracy.

Chemical Properties and Mechanism of Action

Cresol Red (o-cresolsulfonephthalein) is a triarylmethane dye with the chemical formula C₂₁H₁₈O₅S.[1] It functions as a pH indicator through a reversible change in its molecular structure, which results in a visible color shift. The equilibrium between the acidic (HIn) and basic (In⁻) forms of the indicator is dependent on the hydrogen ion concentration (pH) of the solution.[1]

Cresol red exhibits two distinct pH transition ranges:

• pH 0.2 to 1.8: Orange to Yellow[2]

• pH 7.2 to 8.8: Yellow to Reddish-Purple[3][4]

In environmental water quality testing, the second transition range is of primary importance.

Quantitative Data Summary

The performance of cresol red as a pH indicator, particularly in spectrophotometric methods, has been well-characterized. The following tables summarize key quantitative data.

Property	Value	References
Chemical Formula	C₂₁H₁₈O₅S	[1]
Molecular Weight	382.43 g/mol	[3][5]
pKa (second dissociation)	Approximately 8.3 in freshwater	[6]
pH Transition Range 1	0.2 - 1.8	[2]
Color Change (Range 1)	Orange → Yellow	[2]
pH Transition Range 2	7.2 - 8.8	[3][4]
Color Change (Range 2)	Yellow → Reddish-Purple	[3][4]
Wavelength of Maximum Absorption (Acidic form, HI⁻)	433 nm	[2]
Wavelength of Maximum Absorption (Basic form, I²⁻)	573 nm	[2]

Performance Metric (Spectrophotometric Method)	Value	References
Precision (Freshwater)	±0.0001 to ±0.0027 pH units	[6]
Accuracy (Freshwater)	Systematic error of 0.003 pH units compared to true pH	[7]
Precision (Seawater)	±0.0004 pH units
Accuracy (Seawater)	Within 0.01 pH units of state-of-the-art measurements

Experimental Protocols

Preparation of Cresol Red Indicator Solution (0.1% w/v)

This protocol describes the preparation of a stock solution of cresol red indicator suitable for both visual and spectrophotometric methods.

Materials:

• Cresol red (o-cresolsulfonephthalein) powder

• Sodium hydroxide (NaOH), 0.1 M solution

• Ethanol (95%)

• Distilled or deionized water

• Volumetric flask (100 mL)

• Pipettes

• Heating plate/stirrer

Procedure:

• Weigh 0.1 g of cresol red powder and place it in a 100 mL volumetric flask.

• Add 2.65 mL of 0.1 M sodium hydroxide and 20 mL of 95% ethanol to the flask.

• Gently warm and stir the mixture until the cresol red has completely dissolved.

• Once dissolved, allow the solution to cool to room temperature.

• Add distilled or deionized water to the flask to bring the total volume to 100 mL.

• Mix the solution thoroughly. Store in a tightly sealed, dark glass bottle.

Protocol 1: Visual Determination of pH

This method is suitable for rapid, semi-quantitative pH estimation in the field or laboratory.

Materials:

• Cresol red indicator solution (0.1%)

• Water sample

• Test tube or small beaker

• pH color chart for cresol red

Procedure:

• Take a known volume of the water sample (e.g., 10 mL) and place it in a clean test tube or beaker.

• Add 1-2 drops of the cresol red indicator solution to the water sample.

• Gently swirl the container to mix the indicator with the sample.

• Observe the color change of the solution.

• Compare the resulting color to a calibrated pH color chart for cresol red to estimate the pH of the water sample.

Protocol 2: Spectrophotometric Determination of pH in Freshwater

This protocol provides a highly accurate and precise method for determining the pH of freshwater samples.

Materials:

• Spectrophotometer with a 1 cm or 10 cm path length cell

• Cresol red indicator solution (a 2 mM solution is often used for this application)

• Water sample

• pH meter for validation (optional)

• Temperature probe

Procedure:

• Calibrate the spectrophotometer according to the manufacturer's instructions.

• Measure the temperature of the water sample.

• Fill a cuvette with the water sample and place it in the spectrophotometer. Measure the absorbance at 439 nm, 577 nm, and a reference wavelength (e.g., 740 nm to correct for turbidity). This is the blank reading.

• Add a precise volume of cresol red indicator solution to a known volume of the water sample (e.g., 70 µL of 2 mM indicator to 31 mL of sample).[7]

• Mix thoroughly and allow the color to stabilize.

• Measure the absorbance of the sample with the indicator at 439 nm and 577 nm, as well as the reference wavelength.

• Calculate the absorbance ratio (R) of the two forms of the indicator:

  • R = A₅₇₇ / A₄₃₉

• Calculate the pH using the following equation, which is a form of the Henderson-Hasselbalch equation, incorporating the pKa of cresol red and correction factors for temperature:

  • pH = pKa + log₁₀((R - e₁) / (e₂ - R * e₃))

    • Where pKa is the dissociation constant of cresol red at the measured temperature, and e₁, e₂, and e₃ are molar absorptivity ratios that are also temperature-dependent. These constants should be obtained from relevant literature for the specific conditions.

Protocol 3: Visual Titration for P-Alkalinity

This protocol is adapted for the determination of phenolphthalein (P) alkalinity, which is a measure of the total hydroxide and half of the carbonate present in the water sample. The endpoint for this titration is approximately pH 8.3, which falls within the transition range of cresol red.

Materials:

• Cresol red indicator solution (0.1%)

• Standardized sulfuric acid (H₂SO₄) or hydrochloric acid (HCl) solution (0.02 N)

• Burette (50 mL)

• Erlenmeyer flask (250 mL)

• Graduated cylinder or pipette

• Magnetic stirrer and stir bar (optional)

Procedure:

• Measure 100 mL of the water sample into a 250 mL Erlenmeyer flask.

• Add 3-5 drops of cresol red indicator solution. If the pH of the sample is above 8.8, the solution will be reddish-purple. If it is between 7.2 and 8.8, it will be in the transition range, and if it is below 7.2, it will be yellow. This titration is only applicable if the initial pH is above 8.3.

• If the solution is reddish-purple or in the upper end of the transition range, titrate with the standardized acid solution from the burette while continuously stirring, until the color changes to a persistent yellow. This color change indicates that the pH has reached the endpoint of approximately 8.3.

• Record the volume of acid used.

• Calculate the P-alkalinity as mg/L of CaCO₃ using the following formula:

  • P-Alkalinity (mg/L as CaCO₃) = (A x N x 50,000) / mL of sample

    • Where A = mL of standard acid used and N = normality of the standard acid.

Visualizations

Caption: Chemical equilibrium of cresol red indicator.

References

• 1. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 2. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 3. Cresol Red (0.04% in Water) [for pH Determination], TCI America™ | Fisher Scientific [fishersci.ca]
• 4. assetintegrityengineering.com [assetintegrityengineering.com]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. images.hach.com [images.hach.com]
• 7. amarischemicalsolutions.com [amarischemicalsolutions.com]

Application Notes: Utilizing Cresol Red for Spectrophotometric Determination of Drug Hydrophobicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

A drug's hydrophobicity is a critical physicochemical property that significantly influences its pharmacokinetic and pharmacodynamic behavior, including absorption, distribution, metabolism, and excretion (ADME). A key quantitative measure of hydrophobicity is the partition coefficient (LogP), which describes the equilibrium distribution of a compound between an organic and an aqueous phase. This document provides a detailed protocol for a spectrophotometric method to determine the LogP of a drug candidate using Cresol Red as an indicator dye. This method is based on the principle of forming an ion-association complex between the drug and Cresol Red, which is then partitioned between an aqueous and an organic layer. The concentration of the drug in the aqueous phase can be determined by measuring the absorbance of the Cresol Red complex, allowing for the calculation of the partition coefficient.

Principle of the Method

This protocol utilizes an extractive spectrophotometric method. Many drug molecules can form ion-pair complexes with indicator dyes like Cresol Red. The hydrophobicity of the resulting complex influences its partitioning between an immiscible organic solvent (like n-octanol) and an aqueous buffer. By measuring the concentration of the drug-dye complex remaining in the aqueous phase after partitioning, the amount that has moved into the organic phase can be deduced. This allows for the calculation of the partition coefficient (P) and its logarithmic value (LogP).

Data Presentation

The following table summarizes hypothetical LogP values for several drugs, as would be determined using the Cresol Red method. These values are for illustrative purposes.

Drug Candidate	Molecular Weight ( g/mol )	Absorbance of Aqueous Phase (AU)	Concentration in Aqueous Phase (µg/mL)	Concentration in Organic Phase (µg/mL)	Partition Coefficient (P)	LogP
Drug A (Hydrophilic)	250.3	0.850	85.0	15.0	0.176	-0.75
Drug B (Moderately Hydrophobic)	312.4	0.500	50.0	50.0	1.000	0.00
Drug C (Hydrophobic)	454.6	0.150	15.0	85.0	5.667	0.75
Clarithromycin	747.95	0.215	21.5	78.5	3.651	0.56

Experimental Workflow

Caption: Experimental workflow for determining drug hydrophobicity using Cresol Red.

Detailed Experimental Protocol

This protocol is adapted from methodologies used for the extractive spectrophotometric determination of drugs.[1][2]

Materials and Reagents

• Drug of interest

• Cresol Red

• n-Octanol (reagent grade)

• Chloroform (reagent grade)

• Potassium hydrogen phthalate

• Hydrochloric acid (0.2 M)

• Sodium hydroxide (0.2 M)

• Distilled or deionized water

• Volumetric flasks

• Pipettes

• Separatory funnels or centrifuge tubes

• Vortex mixer

• Centrifuge

• UV-Vis Spectrophotometer

Preparation of Solutions

• Phosphate Buffer (pH 4.0): Prepare a buffer solution of pH 4 by mixing appropriate volumes of 0.2 M potassium hydrogen phthalate and 0.2 M hydrochloric acid. Adjust the pH as necessary.

• Cresol Red Solution (0.1% w/v): Dissolve 100 mg of Cresol Red in 100 mL of distilled water.

• Drug Stock Solution (100 µg/mL): Accurately weigh 10 mg of the drug and dissolve it in 100 mL of the pH 4.0 buffer to obtain a concentration of 100 µg/mL.

• Preparation of n-Octanol: Pre-saturate n-octanol with the pH 4.0 buffer by vigorously mixing equal volumes of the two liquids and allowing them to separate. Use the upper n-octanol phase for the experiment.

Experimental Procedure

• Complex Formation: In a series of separatory funnels or centrifuge tubes, add 1.0 mL of the drug stock solution (100 µg/mL).

• To each funnel/tube, add 1.0 mL of the 0.1% Cresol Red solution and 8.0 mL of the pH 4.0 buffer. This results in a total aqueous volume of 10 mL with a drug concentration of 10 µg/mL.

• Partitioning: Add 10.0 mL of the pre-saturated n-octanol to each funnel/tube.

• Equilibration: Shake the mixtures vigorously for 10 minutes to facilitate the partitioning of the drug-Cresol Red complex between the aqueous and organic phases.

• Phase Separation: Allow the funnels to stand for 5 minutes for the phases to separate. Alternatively, centrifuge the tubes at 3000 rpm for 10 minutes to ensure complete phase separation.

• Sample Collection: Carefully separate and collect the aqueous (lower) phase.

• Spectrophotometric Measurement: Measure the absorbance of the aqueous phase at the wavelength of maximum absorbance (λmax) for the Cresol Red-drug complex (approximately 415 nm) against a reagent blank (prepared in the same way but without the drug).

Construction of a Calibration Curve

• Prepare a series of standard solutions of the drug in the pH 4.0 buffer containing Cresol Red (without n-octanol extraction) with concentrations ranging from 1 to 20 µg/mL.

• Measure the absorbance of each standard solution at 415 nm.

• Plot a graph of absorbance versus concentration. This calibration curve will be used to determine the concentration of the drug remaining in the aqueous phase after partitioning.

Calculation of LogP

• Determine the concentration of the drug in the aqueous phase (C_aq) using the absorbance value and the calibration curve.

• Calculate the concentration of the drug in the organic phase (C_org):

  • Initial total mass of drug = 100 µg

  • Mass of drug in aqueous phase = C_aq (µg/mL) * 10 mL

  • Mass of drug in organic phase = Initial total mass - Mass of drug in aqueous phase

  • C_org (µg/mL) = Mass of drug in organic phase / 10 mL

• Calculate the Partition Coefficient (P):

  • P = C_org / C_aq

• Calculate LogP:

  • LogP = log10(P)

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship between the experimental steps and the final determination of the LogP value.

Caption: Logical flow from experimental inputs to LogP calculation.

Conclusion

The use of Cresol Red in an extractive spectrophotometric method provides a simple and sensitive approach for determining the hydrophobicity of drug candidates.[1][2] This method is particularly useful in the early stages of drug discovery for screening compounds based on their lipophilicity. Accurate determination of LogP is essential for predicting a drug's behavior in biological systems and for optimizing its formulation and delivery.[3] Researchers should ensure that the experimental conditions, particularly pH, are carefully controlled to obtain reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. Extractive Spectrophotometric Methods for Determination of Clarithromycin in Pharmaceutical Formulations Using Bromothymol Blue and Cresol Red | Semantic Scholar [semanticscholar.org]
• 3. nbinno.com [nbinno.com]

Application Notes and Protocols for Cresol Red in Oceanography and Seawater pH Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Cresol Red, a sulfonephthalein indicator dye, for the precise and accurate spectrophotometric determination of seawater pH. This method is critical for ocean acidification research, climate monitoring, and various biogeochemical studies. The protocols outlined below are intended for laboratory and field applications, ensuring high-quality and interoperable data.

Introduction to Cresol Red for Seawater pH Measurement

Cresol Red is a pH indicator dye that is particularly well-suited for measuring seawater pH in the range of 6.8 to 7.8 (on the total hydrogen ion scale, pHT) at 25°C.[1][2] This range is increasingly relevant in oceanography due to ongoing ocean acidification, which is lowering the pH of the world's oceans.[1][2] The spectrophotometric method using Cresol Red offers high precision (on the order of ±0.0004 pH units) and accuracy, provided that the dye is purified and proper protocols are followed.[3]

The principle of the method is based on the color change of Cresol Red as a function of pH. In seawater, the dye exists in two main forms, a protonated (acidic, HI⁻) and a deprotonated (basic, I²⁻) form, each with a distinct light absorption spectrum. The acidic form (HI⁻) has an absorption maximum at 433 nm, while the basic form (I²⁻) has an absorption maximum at 573 nm.[1][4] By measuring the ratio of the absorbance at these two wavelengths, the ratio of the two dye forms can be determined, and subsequently, the pH of the seawater sample can be calculated.

It is crucial to use purified Cresol Red, as impurities in commercially available dyes can lead to significant errors in pH measurements, sometimes exceeding 0.1 pH units.[1][2][5]

Quantitative Data for Seawater pH Calculations

The calculation of seawater pH from the absorbance ratio of Cresol Red requires precise knowledge of the dye's dissociation constant (pKₐ) and molar absorptivity ratios, which are dependent on temperature and salinity. The following tables provide these essential parameters based on the characterization of purified Cresol Red.

The pH on the total hydrogen ion scale (pHT) is calculated using the following equation[1][2][5]:

pHT = -log(K₂ᵀe₂) + log((R - e₁) / (1 - R * (e₃/e₂)))

Where:

• R is the ratio of the absorbances at 573 nm and 433 nm (A₅₇₃ / A₄₃₃).

• **-log(K₂ᵀe₂) **, e₁ , and e₃/e₂ are temperature and salinity-dependent parameters.

The equations to calculate these parameters are[1][2][5]:

• -log(K₂ᵀe₂) = a + b/T + cln(T) - dT

  • a = -859.326051 + 0.14616S + 7.81164 x 10⁻⁴S²

  • b = 22969.9366 + 8.04468S - 0.20512S²

  • c = 152.209523 - 0.0317821*S

  • d = 0.259915

• e₁ = -0.00413 + 1.814 x 10⁻⁵ * T

• e₃/e₂ = -0.021683 + 1.8107 x 10⁻⁴ * T + 3.163 x 10⁻⁵ * (S - 35)

Where T is the temperature in Kelvin and S is the salinity.

Table 1: Temperature and Salinity Dependence of -log(K₂ᵀe₂) for Purified Cresol Red

Temperature (°C)	Salinity 20	Salinity 25	Salinity 30	Salinity 35	Salinity 40
5	7.995	7.971	7.948	7.925	7.902
10	7.886	7.863	7.840	7.817	7.795
15	7.781	7.758	7.735	7.713	7.691
20	7.678	7.656	7.634	7.612	7.590
25	7.579	7.557	7.535	7.514	7.493
30	7.483	7.461	7.440	7.419	7.398

Table 2: Temperature Dependence of the Molar Absorptivity Ratio e₁ for Purified Cresol Red

Temperature (°C)	e₁
5	0.00093
10	0.00102
15	0.00111
20	0.00120
25	0.00129
30	0.00138

Table 3: Temperature and Salinity Dependence of the Molar Absorptivity Ratio e₃/e₂ for Purified Cresol Red

Temperature (°C)	Salinity 20	Salinity 25	Salinity 30	Salinity 35	Salinity 40
5	0.0292	0.0294	0.0295	0.0297	0.0299
10	0.0301	0.0303	0.0305	0.0306	0.0308
15	0.0310	0.0312	0.0314	0.0315	0.0317
20	0.0319	0.0321	0.0323	0.0324	0.0326
25	0.0328	0.0330	0.0332	0.0333	0.0335
30	0.0337	0.0339	0.0341	0.0342	0.0344

Experimental Protocols

Purification of Cresol Red

Rationale: Commercial Cresol Red contains impurities that interfere with accurate pH measurements. Flash chromatography is an effective method for purification.[6]

Materials:

• Unpurified Cresol Red sodium salt

• Flash chromatography system

• C18 reverse-phase silica gel

• HPLC-grade acetonitrile

• HPLC-grade water

• Trifluoroacetic acid (TFA)

Protocol:

• Prepare a mobile phase of 70% acetonitrile and 30% water with 0.05% TFA.

• Dissolve the unpurified Cresol Red in a minimal amount of the mobile phase.

• Load the dissolved dye onto a C18 reverse-phase flash chromatography column.

• Elute the dye with the mobile phase, collecting the main colored fraction containing the purified Cresol Red.

• Verify the purity of the collected fraction using HPLC. A single sharp peak should be observed.

• Evaporate the solvent from the purified fraction to obtain the purified Cresol Red.

Preparation of Cresol Red Indicator Solution

Materials:

• Purified Cresol Red

• 0.1 M Sodium Hydroxide (NaOH)

• 95% Ethanol

• Distilled water

Protocol:

• In a 100 mL volumetric flask, combine 2.65 mL of 0.1 M NaOH and 20 mL of 95% ethanol.[7]

• Add 0.1 g of purified Cresol Red to the solution.[7]

• Once the Cresol Red has completely dissolved, bring the total volume to 100 mL with distilled water.[7]

• The pH of the final indicator solution should be adjusted to be close to the expected pH of the seawater samples (typically around pH 7.8-8.0) to minimize the perturbation effect upon addition.[8]

Spectrophotometric Measurement of Seawater pH

Apparatus:

• High-quality spectrophotometer with a thermostatted cell holder

• Spectrophotometric cells (e.g., 10 cm path length)

• Micropipette

• Temperature probe

Protocol:

• Set the spectrophotometer to measure absorbance at 433 nm, 573 nm, and a baseline wavelength of 730 nm (where the dye does not absorb).

• Equilibrate the seawater sample to a known and constant temperature (e.g., 25.0 ± 0.1 °C) in the thermostatted cell holder.

• Blank Measurement: Fill the spectrophotometric cell with the seawater sample (without indicator) and measure the absorbances at 433 nm, 573 nm, and 730 nm. This is the blank reading.

• Sample Measurement: Add a small, precise volume of the Cresol Red indicator solution to the seawater sample in the cell. The final concentration of the dye in the sample should be approximately 2-3 µM.[1] Mix gently but thoroughly.

• Measure the absorbances of the seawater-indicator mixture at 433 nm, 573 nm, and 730 nm.

• Calculate Corrected Absorbances: For both the 433 nm and 573 nm readings, subtract the blank absorbance and the absorbance at 730 nm from the sample absorbance.

• Calculate the Absorbance Ratio (R): R = (Corrected Absorbance at 573 nm) / (Corrected Absorbance at 433 nm).

• Calculate pHT: Use the calculated R, the measured temperature, and the known salinity of the sample in the equations provided in Section 2 to calculate the pHT.

Correction for pH Perturbation by the Indicator

Rationale: The addition of the Cresol Red indicator solution, which has its own pH and alkalinity, can slightly alter the pH of the seawater sample. This effect is more pronounced in poorly buffered waters. The double dye addition method allows for the empirical correction of this perturbation.[2][3][5]

Protocol:

• Follow the standard measurement protocol (Section 3.3) to obtain an initial pH measurement (pHT₁) after the first addition of a known volume of indicator (V₁).

• To the same sample, add a second, identical volume of the indicator solution (V₂ = V₁).

• Measure the absorbances again and calculate the new pH (pHT₂).

• The change in pH (ΔpHT = pHT₂ - pHT₁) is a result of the second dye addition.

• The corrected pH of the original seawater sample (pHT_corrected) can be estimated by extrapolating back to zero indicator addition. Assuming a linear perturbation, the correction is equal to the observed change in pH: pHT_corrected = pHT₁ - ΔpHT

• This correction should be determined for the range of seawater types being analyzed.

Visualizations

Caption: Experimental workflow for seawater pH measurement using Cresol Red.

Caption: Chemical equilibrium of Cresol Red indicator in seawater.

References

• 1. researchgate.net [researchgate.net]
• 2. Purified meta-Cresol Purple dye perturbation: How it influences spectrophotometric pH measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. repository.library.noaa.gov [repository.library.noaa.gov]
• 4. goa-on.org [goa-on.org]
• 5. ioccp.org [ioccp.org]
• 6. researchgate.net [researchgate.net]
• 7. goldbio.com [goldbio.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing Cresol Red Concentration for Accurate Results: A Technical Support Center

Welcome to the technical support center for the effective use of Cresol Red in your research. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for optimizing Cresol Red concentration and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for using Cresol Red?

A1: Cresol Red has two distinct pH transition ranges. The most commonly used range is from pH 7.2 to 8.8, where the color changes from yellow to a purplish-red.[1][2] A less frequently used transition occurs in strongly acidic conditions, from pH 0.2 to 1.8, with a color change from red to yellow.[3] For most applications, especially in biological and pharmaceutical contexts, the 7.2 to 8.8 range is the most relevant.

Q2: How do I prepare a standard Cresol Red indicator solution?

A2: A common method for preparing a Cresol Red indicator solution is to dissolve 0.1 g of Cresol Red powder in a mixture of 2.65 ml of 0.1 M sodium hydroxide and 20 ml of 95% ethanol.[1][4][5] Once dissolved, you can add distilled water to bring the total volume to 100 ml.[1][4][5] For applications requiring higher purity, it is recommended to use purified Cresol Red.[6][7][8]

Q3: Can I use Cresol Red for applications other than pH indication?

A3: Yes, Cresol Red is also used as a tracking dye in agarose and polyacrylamide gel electrophoresis to monitor the migration of DNA, RNA, or proteins.[1] It can also be used as an indicator for isothermal amplification reactions.[1]

Q4: How does temperature and ionic strength affect the performance of Cresol Red?

A4: The pKa of pH indicators like Cresol Red is dependent on temperature and the ionic strength of the solution.[9][10] For high-precision work, it is crucial to calibrate your system under the specific experimental conditions (temperature and ionic strength) you will be using. Changes in these parameters can shift the pKa, altering the pH at which the color transition occurs.[9]

Q5: How should I store my Cresol Red solution?

A5: Cresol Red solutions are generally stable when stored at room temperature in a sealed container, protected from light.[11] Studies have shown that purified indicator solutions can be stable for several years when stored properly in the dark.[12]

Troubleshooting Guide

Issue 1: The color change is faint or difficult to interpret.

• Possible Cause: The concentration of Cresol Red may be too low for your specific application.

  • Solution: Increase the concentration of Cresol Red in your working solution. It is advisable to test a range of concentrations to find the optimal one for your experimental setup.

• Possible Cause: Your sample solution is highly colored or turbid.[11]

  • Solution: If possible, try to dilute your sample or use a method to reduce turbidity, such as centrifugation or filtration, before adding the indicator. For highly colored solutions, spectrophotometric measurements at the absorbance maxima of the acidic and basic forms of Cresol Red may provide more accurate results than visual interpretation.

• Possible Cause: The pH of your solution is outside the optimal transition range of Cresol Red (7.2-8.8).

  • Solution: Confirm the approximate pH of your solution with a pH meter to ensure it falls within the indicator's working range. If not, you may need to select a different pH indicator.

Issue 2: The observed pH range of the color change is different from the expected 7.2-8.8.

• Possible Cause: Impurities in the Cresol Red dye.[6]

  • Solution: Use a higher purity grade of Cresol Red. Impurities can broaden the transition range and shift the pKa, leading to inaccurate pH readings.[6] Purification of the dye using methods like flash chromatography can improve accuracy for sensitive applications.[8]

• Possible Cause: The temperature or ionic strength of your sample differs significantly from standard conditions.[9]

  • Solution: As mentioned in the FAQs, pKa is dependent on these factors. For accurate results, either control these variables or create a calibration curve for your specific experimental conditions.

Issue 3: Unexpected color changes or inconsistent results.

• Possible Cause: Interference from other substances in your sample.

  • Solution: High concentrations of halogens (chlorine, bromine) can interfere with the indicator, causing altered colors.[13] Certain reactive species in your sample might also interact with the dye, leading to color changes unrelated to pH. Consider potential interactions and, if necessary, use a different pH measurement method, like a pH electrode, to verify your results.

• Possible Cause: Degradation of the Cresol Red solution.

  • Solution: While generally stable, prolonged exposure to light or contaminants can degrade the indicator.[4] Prepare a fresh solution and store it properly in a dark, sealed container.

Data Presentation

Cresol Red Properties

Property	Value	Reference
Alkaline pH Range	7.2 - 8.8	[1][11]
Alkaline Color Change	Yellow to Purplish-Red	[1][2]
Acidic pH Range	0.2 - 1.8	[2][3]
Acidic Color Change	Red to Yellow	[2][3]
pKa (approximate)	8.0 - 8.5	[6]

Spectrophotometric Data

For accurate pH determination using spectrophotometry, measurements are typically taken at the absorbance maxima of the acidic and basic forms of Cresol Red.

Form	Wavelength of Maximum Absorbance (λmax)	Reference
Acidic Form (HIn)	~434 nm	[14]
Basic Form (In²⁻)	~573 nm	[14]
Isosbestic Point	~483 nm	[14]

Experimental Protocols

Protocol 1: Preparation of 0.1% Cresol Red Indicator Solution

Objective: To prepare a stock solution of Cresol Red for use as a pH indicator.

Materials:

• Cresol Red powder (0.1 g)

• 0.1 M Sodium Hydroxide (NaOH) solution (2.65 ml)

• 95% Ethanol (20 ml)

• Distilled water

• 100 ml volumetric flask

• Beaker

• Stirring rod

Procedure:

• Weigh out 0.1 g of Cresol Red powder and transfer it to a beaker.

• Add 2.65 ml of 0.1 M NaOH and 20 ml of 95% ethanol to the beaker.[4][5]

• Gently warm and stir the mixture until the Cresol Red is completely dissolved.[5]

• Quantitatively transfer the dissolved solution to a 100 ml volumetric flask.

• Rinse the beaker with small amounts of distilled water and add the rinsings to the volumetric flask.

• Add distilled water to the volumetric flask to bring the total volume to 100 ml.[4][5]

• Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

• Store the solution in a well-sealed, light-protected container at room temperature.

Protocol 2: Optimizing Cresol Red Concentration for a New Assay

Objective: To determine the optimal concentration of Cresol Red for a specific experimental condition, ensuring a clear and accurate color transition.

Materials:

• Cresol Red stock solution (e.g., 0.1%)

• Buffer solutions at two pH values bracketing the expected transition (e.g., pH 7.0 and pH 9.0)

• Your experimental sample matrix (without the components that will cause a pH change)

• Spectrophotometer or a clear multi-well plate and plate reader

• Pipettes and appropriate tips

Procedure:

• Prepare a Dilution Series: Prepare a series of dilutions of your Cresol Red stock solution in your experimental sample matrix. A good starting range would be from 0.001% to 0.01%.

• Test at Low and High pH: For each dilution, add a small, fixed volume to two separate aliquots of your sample matrix, one buffered at pH 7.0 and the other at pH 9.0.

• Visual Assessment: Observe the color difference between the pH 7.0 and pH 9.0 samples for each Cresol Red concentration. The optimal concentration will show a clear and distinct color change from yellow to purplish-red.

• Spectrophotometric Assessment (Recommended):

  • For each dilution at both pH values, measure the absorbance at the λmax of the acidic form (~434 nm) and the basic form (~573 nm).

  • Calculate the difference in absorbance at 573 nm between the pH 9.0 and pH 7.0 samples for each concentration.

  • Plot the absorbance difference as a function of Cresol Red concentration. The optimal concentration will be in the linear range of this plot, providing the largest signal change without excessive background absorbance.

• Validation: Once an optimal concentration is selected, perform a full titration or your specific experiment to validate that the color transition is sharp and occurs at the expected pH.

Visualizations

Caption: Chemical equilibrium of Cresol Red showing its protonated and deprotonated forms at different pH ranges.

Caption: Experimental workflow for optimizing Cresol Red concentration for a new assay.

Caption: A troubleshooting decision tree for common issues encountered with Cresol Red.

References

• 1. goldbio.com [goldbio.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 6. nbinno.com [nbinno.com]
• 7. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 8. researchgate.net [researchgate.net]
• 9. Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pKa vs pKa0 [reachdevices.com]
• 11. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 12. dspace.mit.edu [dspace.mit.edu]
• 13. cresol red indicator ph range [cresol_red_indicator_ph_range.moneidechem.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Stability of Cresol Red Solutions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Cresol Red solutions. Below you will find frequently asked questions, troubleshooting guides, and experimental protocols to ensure the integrity and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf life of a Cresol Red solution?

The shelf life of Cresol Red solutions can vary based on preparation and storage. Some manufacturers suggest the shelf life is indefinite if the solution is stored properly[1][2]. Other sources indicate a shelf life of 3 to 5 years for the indicator solution or powdered form[3][4][5]. A study on the related and structurally similar indicator, meta-Cresol Purple, found that purified solutions were stable for at least 5.3 years when stored in the dark at room temperature[6]. The key to maximizing shelf life is adherence to optimal storage conditions.

Q2: What are the optimal storage conditions for Cresol Red solutions?

Proper storage is critical to prevent degradation. Cresol Red solutions are generally stable under ordinary conditions of use and storage[7]. For long-term stability, specific conditions should be maintained.

Table 1: Recommended Storage Conditions for Cresol Red Solutions

Parameter	Recommendation	Rationale	Source(s)
Temperature	Cool, dry place; Room Temperature	To prevent thermal degradation. Avoid extreme high or low temperatures. Do not freeze or refrigerate.	[1][2][3][8][9]
Light	Store in a dark or opaque container	To prevent photodegradation. Solutions are stable under fluorescent light but can degrade in diffused or direct sunlight.	[9][10][11]
Container	Tightly sealed, original container	To prevent evaporation, contamination, and pH changes from atmospheric CO₂.	[1][7][10][12]
Atmosphere	Well-ventilated area	General laboratory safety practice.	[7][9][10]

Q3: My Cresol Red solution has faded or changed color unexpectedly. What is the cause?

Color fading or an unexpected color shift is a primary indicator of degradation. The most common causes are:

• Light Exposure: Prolonged exposure to direct sunlight or UV light can break down the dye's chromophore, leading to a loss of color[11].

• Extreme Temperatures: High temperatures can accelerate chemical decomposition[9].

• Contamination: Accidental contamination with strong acids or bases will shift the solution's pH, causing a color change that is not reflective of the intended use[9].

• Age: Over time, even under ideal conditions, slow degradation can occur.

Q4: I see a precipitate in my Cresol Red solution. Is it still usable?

The presence of a precipitate suggests that the dye may have come out of solution. This can be caused by:

• Improper Preparation: The initial concentration may have been too high for the solvent system.

• Temperature Fluctuations: Cooling can decrease the solubility of Cresol Red.

• Solvent Evaporation: If the container is not tightly sealed, solvent evaporation can increase the dye concentration beyond its solubility limit.

You can try gently warming and agitating the solution to redissolve the precipitate. However, if the precipitate does not dissolve or if the solution's performance is still compromised (e.g., inaccurate pH readings), it is best to discard it and prepare a fresh solution.

Q5: How can I verify if my Cresol Red solution has degraded?

The most reliable method is to perform a functional check or a spectrophotometric analysis.

• Functional Check: Test the solution with known pH standards that fall within its transition range (pH 7.2-8.8)[1][2][13]. If the color change is not sharp or occurs at the wrong pH, the solution should be discarded.

• Spectrophotometric Analysis: Measure the absorbance of the solution at its maximum wavelength (λmax). A significant decrease in absorbance compared to a freshly prepared standard indicates a lower concentration of the active dye, confirming degradation. See the detailed protocol below.

Q6: Can I store the solution in the refrigerator or freezer?

No. Storage in a refrigerator or freezer is not recommended as it can cause the dye to precipitate out of solution[8]. Store at room temperature in a cool, dark location[14][15].

Troubleshooting Guide

If you encounter issues with your Cresol Red solution, follow this troubleshooting workflow to diagnose the problem.

Caption: Troubleshooting workflow for Cresol Red solution issues.

Experimental Protocols

Protocol 1: Preparation of Cresol Red Indicator Solution (0.1% w/v)

This protocol provides a standard method for preparing a Cresol Red indicator solution.

Materials:

• Cresol Red powder (0.1 g)

• 0.1 M Sodium Hydroxide (NaOH) solution (2.65 mL)

• 95% Ethanol (20 mL)

• Distilled or deionized water

• 100 mL volumetric flask

• Magnetic stirrer and stir bar

• Warm water bath (optional)

Procedure:

• Weigh 0.1 g of Cresol Red powder and place it into the 100 mL volumetric flask.

• Add the 2.65 mL of 0.1 M NaOH and 20 mL of 95% ethanol to the flask[16][17].

• Gently warm the mixture while stirring to ensure the dye completely dissolves. A warm water bath can be used if necessary[17].

• Once the Cresol Red is fully dissolved, allow the solution to cool to room temperature.

• Add distilled water to bring the final volume to 100 mL[16][17].

• Mix the solution thoroughly.

• Transfer the solution to a tightly sealed, opaque bottle for storage at room temperature.

Protocol 2: Spectrophotometric Quality Control of Cresol Red Solution

This protocol details how to use UV-Visible spectrophotometry to assess the integrity of a Cresol Red solution by quantifying the concentration of its active, color-imparting form.

Objective: To compare the absorbance of an aged Cresol Red solution against a freshly prepared standard to detect degradation.

Methodology: Cresol Red's alkaline form has a distinct absorbance maximum (λmax) around 573 nm[18]. Degradation of the dye's conjugated system, which acts as the chromophore, will lead to a decrease in absorbance at this wavelength.

Procedure:

• Prepare a Fresh Standard: Prepare a new Cresol Red solution using Protocol 1. This will serve as your reference.

• Prepare a Basic Buffer: Prepare a buffer solution with a pH of approximately 9.0 or higher to ensure the Cresol Red is fully in its purplish-red, deprotonated form[13][16].

• Dilute Samples:

  • Pipette a precise volume (e.g., 100 µL) of your fresh standard solution into a known, larger volume (e.g., 10 mL) of the basic buffer. Mix well.

  • In a separate container, pipette the exact same volume (100 µL) of your aged "test" solution into the same volume (10 mL) of the basic buffer. Mix well.

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow it to warm up as per the manufacturer's instructions.

  • Set the wavelength to the λmax of the alkaline form of Cresol Red (~573 nm).

• Measure Absorbance:

  • Use the basic buffer solution as your blank to zero the spectrophotometer.

  • Measure the absorbance of the diluted fresh standard. Record this value as A_standard.

  • Measure the absorbance of the diluted aged solution. Record this value as A_test.

• Analyze Results:

  • Calculate the percentage of remaining dye: (A_test / A_standard) * 100%.

  • Interpretation: A significant drop in absorbance (e.g., >10-15%) in the aged solution compared to the fresh standard indicates that the dye has degraded and the solution should be replaced.

Factors Affecting Stability & Degradation

Several environmental and chemical factors can impact the long-term stability of Cresol Red solutions.

Table 2: Summary of Factors Affecting Cresol Red Solution Stability

Factor	Effect on Stability	Prevention / Mitigation
Light (Sunlight, UV)	Causes photodegradation, breaking down the chromophore and leading to color loss.[11]	Store in amber or opaque bottles. Avoid leaving on the benchtop in direct sunlight.
High Temperature	Accelerates the rate of chemical decomposition.[9]	Store in a cool, temperature-controlled environment away from heat sources.
pH Extremes	While used to indicate pH, prolonged storage in highly acidic or alkaline solutions outside its intended use can degrade the indicator itself.	Prepare solutions in recommended solvents (e.g., water/ethanol mix) and store them in a neutral state until use.
Contaminants	Introduction of oxidizing/reducing agents, or microbial growth can degrade the dye.	Use sterile, high-purity water and reagents for preparation. Keep containers tightly sealed.
Purity of Dye	Impurities in the initial Cresol Red powder can affect the accuracy of pH transitions and potentially the stability.[19]	Use high-purity, analytical grade Cresol Red for preparation.

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Caption: Logical pathway of Cresol Red degradation from cause to effect.

References

• 1. Cresol Red Indicator Solution SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. archpdfs.lps.org [archpdfs.lps.org]
• 3. CRESOL RED INDICATOR - High-Purity Industrial-Grade Powder with Exceptional Shelf Life at Best Price [oxfordlabfine.com]
• 4. CRESOL RED INDICATOR SOLUTION | 1733-12-6 | MSDS and Specifications of CRESOL RED INDICATOR SOLUTION [molychem.net]
• 5. oxfordlabchem.com [oxfordlabchem.com]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. ncbe.reading.ac.uk [ncbe.reading.ac.uk]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. lobachemie.com [lobachemie.com]
• 11. researchgate.net [researchgate.net]
• 12. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 13. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 14. Cresol Red Solution [novoprolabs.com]
• 15. Cresol Red Solution Preparation and Recipe | AAT Bioquest [aatbio.com]
• 16. goldbio.com [goldbio.com]
• 17. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 18. researchgate.net [researchgate.net]
• 19. nbinno.com [nbinno.com]

Technical Support Center: Cresol Red and High Halogen Concentrations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering interference from high halogen concentrations when using Cresol Red as a pH indicator.

Frequently Asked Questions (FAQs)

Q1: What is Cresol Red and how does it work as a pH indicator?

Cresol Red (o-cresolsulfonephthalein) is a synthetic triarylmethane dye commonly used as a pH indicator in laboratory settings, including in titrations, cell culture media, and molecular biology applications.[1][2] It belongs to the sulfonephthalein family of indicators.[3] Its mechanism of action is based on a change in its molecular structure in response to varying hydrogen ion (H+) concentrations in a solution. This structural change alters the molecule's light absorption properties, resulting in a visible color change. Cresol Red has two primary pH transition ranges:

• pH 0.2 to 1.8: Color change from red to yellow.

• pH 7.2 to 8.8: Color change from yellow to reddish-purple.[2][4]

The second transition range (pH 7.2-8.8) is the most commonly utilized for biological and chemical applications.

Q2: Can high concentrations of halogens interfere with Cresol Red's accuracy?

Yes, high concentrations of halogens (such as chloride, bromide, etc.), typically in the form of salts, can significantly interfere with the accuracy of Cresol Red as a pH indicator. This phenomenon is known as "salt error" or the "ionic strength effect." In solutions with high ionic strength, the activity of hydrogen ions is altered, which can shift the pKa of the indicator. This shift means the color change will occur at a different pH than it would in a low-salt solution, leading to inaccurate pH readings.

Q3: How does high ionic strength affect the pKa of Cresol Red?

In a high ionic strength solution, the interactions between the ions in the solution and the indicator molecules can stabilize the charged forms of the indicator. This stabilization affects the equilibrium of the indicator's protonation/deprotonation reaction, causing a shift in its pKa value. For sulfonephthalein indicators like Cresol Red, an increase in ionic strength generally leads to a decrease in the pKa, meaning the color change will occur at a lower pH than expected.

Q4: Are there alternative pH indicators that are less susceptible to salt error in high halogen environments?

Yes, for high-salinity environments such as seawater or brines, meta-Cresol Purple (mCP) is a recommended alternative to Cresol Red.[5][6][7][8][9][10][11][12] mCP is also a sulfonephthalein indicator but has been more extensively characterized for its performance in high ionic strength media.[5][6][7][8][9] Purified mCP is often used for precise spectrophotometric pH measurements in marine chemistry.[5][6][7][8][9]

Troubleshooting Guide

This guide addresses specific issues that may arise when using Cresol Red in solutions with high halogen concentrations.

Issue	Possible Cause	Troubleshooting Steps
Color of the indicator is different than expected for a known pH.	Salt Error: The high concentration of halogen salts is shifting the pKa of the Cresol Red, causing the color transition to occur at a different pH.	1. Consult Salt Error Correction Data: Refer to the quantitative data table below to estimate the magnitude of the pH error at your sample's salinity. 2. Spectrophotometric Measurement with Correction: Use a spectrophotometer to measure the absorbance of the indicator at two wavelengths and apply a correction for salinity using the provided equations in the experimental protocols. 3. Use an Alternative Indicator: Switch to meta-Cresol Purple (mCP), which is better characterized for high-salinity samples.
Inconsistent or drifting pH readings.	Indicator Impurities: Commercial preparations of Cresol Red can contain impurities that affect its performance, and these effects can be exacerbated in high salt solutions.[12] Complex Ionic Interactions: The specific composition of your high halogen solution may be causing complex interactions with the indicator.	1. Purify the Indicator: If high accuracy is required, consider purifying the Cresol Red using techniques like HPLC. 2. Calibrate in a Similar Matrix: Prepare your calibration buffers with a salt concentration similar to your samples to minimize the effect of ionic strength differences. 3. Switch to a Pre-purified Indicator: Purchase purified Cresol Red or meta-Cresol Purple for more reliable results.
Unexpected precipitation upon adding the indicator.	Reduced Solubility: The high salt concentration may be reducing the solubility of the Cresol Red indicator, especially if the indicator is dissolved in a solvent that is not fully miscible with your sample.	1. Check Indicator Solvent: Ensure the solvent used to dissolve the Cresol Red is compatible with your high-salt sample. 2. Prepare a Fresh Indicator Solution: The indicator solution may have degraded or become contaminated. Prepare a fresh solution according to standard protocols. 3. Filter the Sample: If the sample itself has some turbidity, filter it before adding the indicator.

Quantitative Data: Salt Error of Cresol Red

The pKa of Cresol Red is dependent on temperature and salinity. The following table, derived from the equations provided by Patsavas et al. (2013) for spectrophotometric measurements in seawater, illustrates the effect of salinity on the negative logarithm of the second dissociation constant (pKa2) of purified Cresol Red at 25°C.[3]

Salinity (PSU)	-log(K₂ * e₂)
0	8.21
5	8.14
10	8.09
15	8.05
20	8.01
25	7.98
30	7.95
35	7.92

Note: The values are for -log(K₂ * e₂), which is a term used in spectrophotometric pH calculations and is closely related to the pKa. This demonstrates the trend of a decreasing pKa with increasing salinity.

Experimental Protocols

Protocol 1: Spectrophotometric pH Measurement with Purified Cresol Red in High Halogen Solutions

This protocol is adapted from the methodology used for seawater pH measurements and is suitable for high-accuracy applications.

1. Materials:

• Purified Cresol Red indicator solution (e.g., 2 mM in deionized water, pH adjusted to ~7.8)

• Spectrophotometer with a thermostatted cell holder

• Cuvettes with a known path length (e.g., 1 cm or 10 cm)

• Temperature probe

• Salinity meter or conductivity probe

• pH-neutral, high-purity water for blanks

2. Procedure:

• Sample Preparation: Collect the high halogen sample and allow it to come to a stable, known temperature. Measure and record the salinity of the sample.

• Spectrophotometer Setup: Set the spectrophotometer to measure absorbance at two wavelengths: 433 nm and 573 nm.[3]

• Blank Measurement: Fill a clean cuvette with the sample (without indicator) and place it in the spectrophotometer. Record the absorbance at both wavelengths. This is your blank.

• Indicator Addition: Add a small, precise volume of the purified Cresol Red indicator solution to the sample in the cuvette. Mix gently but thoroughly.

• Absorbance Measurement: Place the cuvette with the sample and indicator back into the spectrophotometer and record the absorbance at 433 nm and 573 nm.

• Calculations: a. Calculate the absorbance ratio (R): R = A₅₇₃ / A₄₃₃ b. Use the following equation from Patsavas et al. (2013) to calculate the pH on the total hydrogen ion scale (pHT):[3] pHT = -log(K₂ * e₂) + log((R - e₁) / (1 - R * (e₃ / e₂))) Where:

  • -log(K₂ * e₂) = (-859.326051 + 0.14616S + 7.81164e-4S²) / T + (152.209523 - 0.0317821*S) * ln(T) - 0.259915
  • e₁ = -0.00413 + 1.814e-5 * T
  • e₃ / e₂ = -0.021683 + 1.8107e-4 * T + 3.163e-5 * (S - 35)
  • S is the salinity and T is the temperature in Kelvin.

Protocol 2: Preparation and Use of meta-Cresol Purple (mCP) for High Salinity Samples

This protocol provides a method for preparing and using the alternative indicator, meta-Cresol Purple.

1. Preparation of mCP Indicator Solution (2 mM):

• Weigh out 0.081 g of m-Cresol Purple sodium salt.

• Dissolve it in approximately 80 mL of deionized water.

• Adjust the pH of the solution to ~7.8-8.0 using a dilute NaOH or HCl solution.

• Transfer the solution to a 100 mL volumetric flask and bring it to volume with deionized water.

• Store the solution in a dark, sealed bottle.

2. Spectrophotometric Measurement with mCP:

• Follow the same procedure as for Cresol Red (Protocol 1), but with the following changes:

  • Use the prepared 2 mM mCP solution.

  • Set the spectrophotometer to measure absorbance at 434 nm and 578 nm.

  • The calculation of pH will require the specific characterization equations for mCP, which are well-documented in marine chemistry literature.[5][6][7][8][9]

Visualizations

Caption: Workflow for accurate pH measurement in high halogen solutions.

Caption: Troubleshooting logic for Cresol Red pH measurement issues.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Cresol Red | 1733-12-6 [chemicalbook.com]
• 3. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 4. Cresol Red | CAS#:62625-29-0 | Chemsrc [chemsrc.com]
• 5. goa-on.org [goa-on.org]
• 6. mdpi.com [mdpi.com]
• 7. Frontiers | Metrology of pH Measurements in Brackish Waters—Part 2: Experimental Characterization of Purified meta-Cresol Purple for Spectrophotometric pHT Measurements [frontiersin.org]
• 8. Purification and Characterization of meta-Cresol Purple for Spectrophotometric Seawater pH Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Spectrophotometric Calibration of pH Electrodes in Seawater Using Purified m-Cresol Purple - PMC [pmc.ncbi.nlm.nih.gov]
• 11. goa-on.org [goa-on.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Cresol Red Indicator

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the stability and prevention of fading of Cresol Red indicator solutions.

Troubleshooting Guide

Users may encounter challenges with the stability of Cresol Red indicator, leading to fading and inaccurate pH measurements. This guide provides a systematic approach to identifying and resolving these issues.

Problem: Cresol Red indicator solution is fading or changing color over time.

Potential Cause	Recommended Action	Expected Outcome
Photodegradation	Store the indicator solution in an amber or opaque bottle to protect it from light.[1] Avoid exposing the solution to direct sunlight or strong artificial light for extended periods.[1][2]	The rate of fading will be significantly reduced, prolonging the shelf-life of the indicator.
Improper Storage Temperature	Store the solution in a cool, dry place.[3][4] Avoid extreme temperatures.[1] Refrigeration may be suitable, but consult the manufacturer's recommendations.	The chemical stability of the indicator will be maintained, preventing temperature-induced degradation.
Chemical Contamination	Ensure all glassware used for preparation and storage is scrupulously clean. Avoid contact with strong acids, strong bases, and oxidizing agents, as these are incompatible materials.[1]	The indicator will not be chemically altered by contaminants, preserving its pH-indicating properties.
Incorrect pH of the Stock Solution	During preparation, ensure the Cresol Red powder is fully dissolved in the alkaline solution (e.g., dilute sodium hydroxide) before final dilution. An incorrect initial pH can affect the indicator's stability.	A properly prepared solution will have the correct initial color and be more stable over its intended pH range.
Air Exposure (Oxidation)	Keep the storage container tightly sealed when not in use to minimize contact with air.[1][5][3]	Reduced exposure to atmospheric oxygen will slow down oxidative degradation of the dye molecule.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf-life of a properly prepared and stored Cresol Red indicator solution?

A1: If stored correctly in a tightly sealed, opaque container in a cool, dark place, a Cresol Red solution can have an indefinite shelf life.[5][3] However, for critical applications, it is best practice to prepare fresh solutions periodically or to quality-check older solutions against a standard before use.

Q2: My Cresol Red solution has faded. Can it still be used?

A2: A faded solution may indicate degradation of the dye molecule, which can lead to inaccurate pH readings. It is strongly recommended to discard faded solutions and prepare a fresh batch to ensure the integrity of your experimental results.

Q3: Are there any chemical stabilizers that can be added to prolong the life of the Cresol Red solution?

A3: While some literature discusses the use of antioxidants to stabilize organic dyes, there are no standard, validated protocols for adding specific stabilizers to Cresol Red for general pH indicator use.[6] The most effective methods for preventing fading are proper preparation and storage, focusing on minimizing exposure to light and air.[1][7] For research purposes, one could investigate the effect of antioxidants, as outlined in the experimental protocol below.

Q4: What is the primary mechanism behind Cresol Red fading?

A4: The primary cause of fading in Cresol Red solutions is photodegradation, which is the breakdown of the dye molecule upon exposure to light, particularly UV radiation.[8] Oxidation from atmospheric oxygen can also contribute to the degradation of the indicator over time.

Q5: Can I use a plastic bottle to store my Cresol Red solution?

A5: While some plastics may be suitable, it is highly recommended to use glass containers, specifically amber or opaque borosilicate glass, for long-term storage.[7] This is to minimize light exposure and prevent potential leaching of plasticizers or other chemicals from the container into the solution.

Experimental Protocol: Evaluating the Efficacy of an Antioxidant on Cresol Red Stability

This protocol describes a method to assess the potential of an antioxidant, such as Butylated Hydroxytoluene (BHT), to improve the stability of a Cresol Red indicator solution.

Objective: To determine if the addition of an antioxidant reduces the rate of photodegradation of a Cresol Red indicator solution.

Materials:

• Cresol Red powder

• 95% Ethanol

• 0.1 M Sodium Hydroxide (NaOH) solution

• Distilled or deionized water

• Butylated Hydroxytoluene (BHT)

• Volumetric flasks (100 mL)

• Pipettes

• Cuvettes for spectrophotometer

• UV-Vis Spectrophotometer

• Amber glass storage bottles

• Clear glass storage bottles

• UV light source (e.g., UV lamp or controlled sunlight exposure)

Methodology:

• Preparation of Stock Cresol Red Solution (0.1% w/v):

  • Accurately weigh 0.1 g of Cresol Red powder.

  • In a 100 mL volumetric flask, dissolve the Cresol Red in a mixture of 2.65 mL of 0.1 M NaOH and 20 mL of 95% ethanol. Gentle warming may be required to facilitate dissolution.

  • Once fully dissolved, allow the solution to cool to room temperature.

  • Dilute to the 100 mL mark with distilled water and mix thoroughly.

• Preparation of Test Solutions:

  • Control Solution (No Antioxidant):

    • Transfer 25 mL of the stock Cresol Red solution into a 100 mL clear glass bottle.

    • Transfer 25 mL of the stock Cresol Red solution into a 100 mL amber glass bottle.

  • Test Solution (with BHT):

    • Prepare a 0.1% w/v BHT solution in 95% ethanol.

    • To 50 mL of the stock Cresol Red solution, add 0.5 mL of the BHT solution to achieve a final BHT concentration of approximately 0.001% w/v. Mix thoroughly.

    • Transfer 25 mL of the BHT-containing Cresol Red solution into a 100 mL clear glass bottle.

    • Transfer 25 mL of the BHT-containing Cresol Red solution into a 100 mL amber glass bottle.

• Stability Study:

  • Measure the initial absorbance spectrum (400-600 nm) of all four solutions using a UV-Vis spectrophotometer. Record the absorbance maximum (λmax), which should be around 570 nm for the basic form of Cresol Red.

  • Place the clear bottles under a controlled UV light source or in a location with consistent daily sunlight exposure.

  • Store the amber bottles in a dark, cool location.

  • At regular intervals (e.g., daily for the first week, then weekly), measure the absorbance spectrum of all four solutions.

• Data Analysis:

  • For each solution, plot the absorbance at λmax as a function of time.

  • Compare the rate of absorbance decrease (fading) between the control and BHT-containing solutions in both clear and amber bottles.

Expected Results and Interpretation:

A slower decrease in absorbance for the BHT-containing solution compared to the control solution under UV exposure would suggest that BHT has a protective effect against photodegradation. The solutions in the amber bottles are expected to show minimal fading, serving as a baseline for chemical stability in the absence of light.

Visualizations

Caption: Troubleshooting flowchart for fading Cresol Red indicator.

Caption: Experimental workflow for testing antioxidant stabilizers.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. lobachemie.com [lobachemie.com]
• 3. Cresol Red Indicator Solution SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 5. archpdfs.lps.org [archpdfs.lps.org]
• 6. researchgate.net [researchgate.net]
• 7. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 8. researchgate.net [researchgate.net]

Cresol Red Technical Support Center: Troubleshooting Unexpected Color Changes

Welcome to the technical support center for Cresol Red. This guide is designed for researchers, scientists, and drug development professionals to address common issues and questions that may arise during experiments involving this pH indicator.

Frequently Asked Questions (FAQs)

1. What are the expected pH transition ranges and corresponding color changes for Cresol Red?

Cresol Red has two distinct pH transition ranges:

• Acidic Range: pH 0.2 to 1.8, with a color change from red to yellow.[1][2]

• Basic Range: pH 7.2 to 8.8, with a color change from yellow to a purplish-red or violet hue.[1][2][3][4][5][6][7][8]

2. My Cresol Red solution is a different color than expected. What could be the cause?

Unexpected color changes can be attributed to several factors:

• Incorrect pH: The most common reason for an unexpected color is that the solution's pH is outside the expected range. Use a calibrated pH meter to verify the pH of your solution.

• Contamination: The presence of acidic or basic contaminants in your sample, glassware, or the indicator solution itself can alter the pH and thus the color.

• Indicator Concentration: While less common, a very high concentration of the indicator itself can slightly shift the perceived color and transition range.

• Solvent Effects: The composition of the solvent can influence the pKa of the indicator, leading to shifts in the transition range.

• Temperature: Temperature can affect the pH of the solution and the indicator's pKa, which can lead to slight color variations.[9]

• Indicator Degradation: Improper storage, such as exposure to light and moisture, can lead to the degradation of the Cresol Red dye, affecting its performance.[5]

3. The color change at the endpoint of my titration is not sharp. How can I improve this?

A gradual or indistinct color change can be due to:

• Inappropriate Indicator Choice: Cresol Red is best suited for titrations where the endpoint falls within its basic transition range (pH 7.2-8.8), such as the titration of a weak acid with a strong base.[1][6] If the endpoint is outside this range, the color change will be gradual.

• Sample Turbidity or Color: If your sample solution is colored or turbid, it can be difficult to observe the subtle color change of the indicator.[3]

• Slow Electrode Response: If you are using a pH meter in conjunction with the indicator, a slow or improperly calibrated electrode can lead to a mismatch between the observed color and the measured pH.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving unexpected color changes with Cresol Red.

Data Presentation: Cresol Red Properties

For quick reference, the key properties of Cresol Red are summarized in the table below.

Property	Value
Chemical Name	o-Cresolsulfonephthalein
CAS Number	1733-12-6
Molecular Formula	C₂₁H₁₈O₅S
Molar Mass	382.4 g/mol
Acidic pH Range	0.2 - 1.8
Acidic Range Color Change	Red to Yellow
Basic pH Range	7.2 - 8.8
Basic Range Color Change	Yellow to Purplish-Red
Solubility	Soluble in ethanol, slightly soluble in water.

Note: The exact pH range can vary slightly depending on the solvent and temperature.

Experimental Protocols

This protocol provides a standard method for preparing a Cresol Red indicator solution for general laboratory use.

Materials:

• Cresol Red powder: 0.1 g

• Ethanol (95%): 20 mL

• 0.1 M Sodium Hydroxide (NaOH) solution: 2.65 mL

• Distilled or deionized water

• 100 mL volumetric flask

• Beaker

• Stirring rod

Procedure:

• Weigh 0.1 g of Cresol Red powder and transfer it to a beaker.

• Add 20 mL of 95% ethanol to the beaker.

• Add 2.65 mL of 0.1 M NaOH solution.

• Gently warm and stir the mixture until the Cresol Red is completely dissolved.[10]

• Quantitatively transfer the dissolved solution to a 100 mL volumetric flask.

• Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric flask to ensure all the indicator is transferred.

• Add distilled water to the volumetric flask until the total volume reaches the 100 mL mark.[4][10]

• Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

• Store the solution in a tightly sealed, light-resistant bottle in a cool, dry place.[7]

This protocol describes the use of Cresol Red as an indicator for the titration of a weak acid (e.g., acetic acid) with a strong base (e.g., sodium hydroxide).

Materials:

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

• Solution of a weak acid with unknown concentration (e.g., acetic acid)

• Cresol Red indicator solution (prepared as in Protocol 1)

• Buret, clamp, and stand

• Erlenmeyer flask

• Pipette

• White tile or paper

Procedure:

• Rinse the buret with a small amount of the standardized strong base solution and then fill the buret with the same solution. Record the initial volume.

• Pipette a known volume of the weak acid solution into an Erlenmeyer flask.

• Add 2-3 drops of the Cresol Red indicator solution to the flask. The solution should turn yellow.[3]

• Place the Erlenmeyer flask on a white tile or paper under the buret to easily observe the color change.

• Slowly add the strong base from the buret to the weak acid solution while constantly swirling the flask.

• Continue adding the base drop by drop as the endpoint is approached. The endpoint is reached when the solution just turns from yellow to a faint, persistent purplish-red color.[6]

• Record the final volume of the strong base used.

• Repeat the titration at least two more times to ensure accurate and consistent results.

• Calculate the concentration of the weak acid using the titration formula: M₁V₁ = M₂V₂, where M₁ and V₁ are the molarity and volume of the acid, and M₂ and V₂ are the molarity and volume of the base.

Visualizations

Troubleshooting Flowchart

The following flowchart provides a logical workflow for troubleshooting unexpected color changes when using Cresol Red.

A flowchart for troubleshooting unexpected Cresol Red color changes.

Signaling Pathway: Cresol Red pH-Dependent Color Change

This diagram illustrates the equilibrium shift of Cresol Red in response to changes in hydrogen ion concentration, leading to the observed color changes.

The equilibrium shift of Cresol Red with changing pH.

References

• 1. nbinno.com [nbinno.com]
• 2. Cresol red sodium salt, pH indicator dye (CAS 62625-29-0) | Abcam [abcam.com]
• 3. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 4. goldbio.com [goldbio.com]
• 5. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 6. nbinno.com [nbinno.com]
• 7. archpdfs.lps.org [archpdfs.lps.org]
• 8. Cresol Red Indicator Solution SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 9. smart.dhgate.com [smart.dhgate.com]
• 10. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Cresol Red pH Measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Cresol Red for pH measurements. The following information addresses common issues, particularly the influence of temperature on the accuracy of these measurements.

Frequently Asked Questions (FAQs)

Q1: What is the operational pH range for Cresol Red?

A1: Cresol Red has two distinct pH transition ranges. The first is from pH 0.2 (red) to 1.8 (yellow) in strongly acidic conditions. The more commonly utilized range is from pH 7.2 (yellow) to 8.8 (red), which is suitable for neutral to slightly alkaline solutions.[1]

Q2: How does temperature affect Cresol Red pH measurements?

A2: Temperature influences several aspects of pH measurement with Cresol Red. Firstly, the pKa of Cresol Red, which is the pH at which the acidic and basic forms of the indicator are in equal concentration, is temperature-dependent. Secondly, the molar absorptivity of the indicator and the pH of the sample itself can change with temperature.[2] Therefore, it is crucial to control and measure the temperature during your experiment for accurate pH readings.

Q3: Can Cresol Red be used for applications other than pH measurement?

A3: Yes, Cresol Red is also known for its thermochromic properties, meaning it changes color in response to temperature variations.[1] This characteristic makes it useful in the development of temperature-sensitive materials. Additionally, it is used as a tracking dye in agarose and polyacrylamide gel electrophoresis.[3]

Q4: Do impurities in Cresol Red affect measurements?

A4: Yes, impurities in the Cresol Red dye can significantly impact the accuracy of pH measurements. Impurities can lead to shifts in the indicator's pKa and alter its absorbance spectrum, resulting in erroneous pH readings. For high-precision applications, using purified Cresol Red is recommended.

Data Presentation

The second dissociation constant (pKa₂) of Cresol Red is dependent on both temperature and salinity. The following table illustrates the effect of temperature on the pKa₂ of Cresol Red in seawater with a constant salinity of 35. The values are calculated based on the equations provided by Patsavas, Byrne, & Liu (2013).

Temperature (°C)	Temperature (K)	pKa₂
5	278.15	8.038
10	283.15	7.962
15	288.15	7.888
20	293.15	7.816
25	298.15	7.746
30	303.15	7.678
35	308.15	7.612

Experimental Protocols

Spectrophotometric pH Measurement with Cresol Red

This protocol is adapted from methodologies for high-precision spectrophotometric pH measurements in aqueous solutions.

1. Preparation of Cresol Red Indicator Solution:

• Weigh out a precise amount of purified Cresol Red sodium salt.

• Dissolve it in a small amount of 0.1 M NaOH solution.

• Dilute with deionized water to the desired final concentration (typically around 2 mM).

• The final indicator solution should be stored in a dark, cool place.

2. Sample Preparation and Temperature Equilibration:

• Collect the aqueous sample in a clean container, minimizing headspace to prevent gas exchange which can alter the pH.

• Place the sample in a temperature-controlled water bath to bring it to the desired experimental temperature. It is critical that the calibration buffers and the sample are at the same temperature.[4]

• Allow sufficient time for the sample to reach thermal equilibrium.

3. Spectrophotometric Measurement:

• Set up the spectrophotometer to measure absorbances at two wavelengths: 433 nm (absorbance maximum of the acidic form, HI⁻) and 573 nm (absorbance maximum of the basic form, I²⁻). A third wavelength, such as 730 nm, can be used for baseline correction.

• Calibrate the spectrophotometer with a reference blank (the sample without the indicator dye).

• Add a small, precise volume of the Cresol Red indicator solution to the sample. The final concentration of the dye in the sample should be in the micromolar range.

• Gently mix the solution to ensure homogeneity without introducing air bubbles.

• Measure the absorbances at 433 nm and 573 nm.

4. pH Calculation:

The pH of the sample on the total hydrogen ion scale (pHT) can be calculated using the following equation:

pHT = pKa₂ + log10((R - e₁) / (1 - R * e₃/e₂))

Where:

• pKa₂ is the second dissociation constant of Cresol Red at the measurement temperature and salinity.

• R is the ratio of the absorbances at the two wavelengths (A₅₇₃ / A₄₃₃).

• e₁, e₂, and e₃ are the molar absorptivity ratios of the indicator dye, which are also dependent on temperature and salinity.

The temperature and salinity dependencies of pKa₂, e₁, and e₃/e₂ for Cresol Red in seawater are given by the following equations from Patsavas, Byrne, & Liu (2013):

-log(K₂Te₂) = a + b/T + c ln T - dT

• a = -859.326051 + 0.14616S + 7.81164 x 10⁻⁴ S²

• b = 22969.9366 + 8.04468S - 0.20512S²

• c = 152.209523 - 0.0317821S

• d = 0.259915

e₁ = -0.00413 + 1.814 x 10⁻⁵ T

e₃/e₂ = -0.021683 + 1.8107 x 10⁻⁴ T + 3.163 x 10⁻⁵ (S - 35)

Where:

• T is the temperature in Kelvin.

• S is the salinity.

Troubleshooting Guide

Q5: My pH readings are drifting and not stable. What could be the cause?

A5: Drifting pH readings can be caused by several factors:

• Temperature Instability: Ensure that your sample and instrument are fully thermally equilibrated. Fluctuations in temperature will cause the pH to drift.

• CO₂ Exchange: If your sample is open to the atmosphere, absorption of CO₂ can lower the pH, especially in poorly buffered solutions. Try to minimize the sample's exposure to air.

• Indicator Impurities: Impure Cresol Red can lead to unstable readings. Consider using HPLC-purified dye.

• Instrument Malfunction: Check the stability of your spectrophotometer's light source and detector.

Q6: The pH values I am getting seem consistently high or low. What should I check?

A6: Inaccurate pH readings are often due to:

• Incorrect Temperature Input: Double-check that the temperature used in your pH calculation formula matches the actual temperature of your sample during the measurement.

• Inaccurate Wavelength Settings: Verify that your spectrophotometer is measuring absorbance at the correct peak wavelengths for Cresol Red (433 nm and 573 nm).

• Incorrect Salinity Value: If you are measuring samples with varying salinity, ensure you are using the correct salinity value in the pH calculation formula.

• Dye Perturbation: The addition of the indicator dye, which is a weak acid itself, can slightly alter the pH of your sample, especially in weakly buffered solutions. This effect may need to be corrected for in high-accuracy measurements.

Q7: My absorbance readings are outside the optimal range of the spectrophotometer. What should I do?

A7: If your absorbance readings are too high (generally > 1.5) or too low (< 0.1), it can lead to inaccuracies.

• High Absorbance: This is likely due to an overly concentrated indicator solution or a long path length cuvette. You can either dilute your indicator stock solution or use a cuvette with a shorter path length.

• Low Absorbance: This may be caused by a too-dilute indicator solution. You can increase the concentration of your indicator stock or add a slightly larger volume to your sample. Be mindful of the potential for pH perturbation with higher indicator concentrations.

Mandatory Visualizations

Caption: Temperature affects the pKa of Cresol Red, which is a critical parameter in the calculation of pH from absorbance measurements.

Caption: A workflow for troubleshooting common issues encountered during pH measurements with Cresol Red.

References

• 1. nbinno.com [nbinno.com]
• 2. knowledge.reagecon.com [knowledge.reagecon.com]
• 3. Cresol Red - Wikipedia [en.wikipedia.org]
• 4. Spectrophotometric Calibration of pH Electrodes in Seawater Using Purified m-Cresol Purple - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Precision in Spectrophotometric pH Measurement with Cresol Red

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Cresol Red for high-precision spectrophotometric pH measurements. Below you will find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and ensure the accuracy of your results.

Troubleshooting Guide

This guide addresses specific issues that may arise during spectrophotometric pH measurements using Cresol Red.

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent or Drifting Readings	1. Instrument Warm-up: The spectrophotometer's lamp has not stabilized.[1][2] 2. Temperature Fluctuations: The sample temperature is not stable. 3. Indicator Degradation: The Cresol Red stock solution may be old or exposed to light.[3] 4. Dirty Optics/Cuvettes: Fingerprints, scratches, or residue on the cuvette surfaces are scattering light.[1][2]	1. Allow the spectrophotometer to warm up for at least 15-30 minutes before use.[2] 2. Use a temperature-controlled cuvette holder to maintain a constant sample temperature. 3. Prepare fresh indicator solutions and store them in a dark, cool place. 4. Clean cuvettes thoroughly with a lint-free cloth.[2] Handle them only by the frosted sides.
Absorbance Values are Too High (> 1.5 AU) or Too Low (< 0.1 AU)	1. Incorrect Indicator Concentration: The amount of Cresol Red added is not appropriate for the sample's pH.[4] 2. Inappropriate pH Range: The sample pH is outside the optimal range for Cresol Red (pH 7.2-8.8).[5][6]	1. Adjust the indicator concentration to achieve absorbance values within the spectrophotometer's linear range, ideally between 0.1 and 1.0.[2][4] 2. For pH values outside this range, consider using a different indicator. For example, meta-Cresol Purple is suitable for a pH range of 7.2-8.1.[3]
Systematic Error or pH Offset	1. Indicator Impurities: Commercially available Cresol Red may contain impurities that absorb light at the analytical wavelengths, causing significant errors.[4][7] 2. Incorrect Blank: The blank solution does not match the sample matrix (e.g., using pure water for a buffered sample).[2] 3. Perturbation by Indicator: The addition of the indicator solution itself has altered the sample's pH.[8]	1. Use purified Cresol Red. Purification via flash chromatography or HPLC is recommended for high-precision work.[3][4] Systematic pH errors as large as 0.018 have been observed with unpurified indicators.[7] 2. The blank measurement must be performed with the sample solution before the indicator is added.[4] 3. A correction for the pH perturbation caused by the indicator addition can be applied, especially for poorly buffered solutions.[8]
Unexpected Color Change or No Color Change	1. pH Out of Range: The sample's pH is significantly outside the 7.2-8.8 transition range of Cresol Red.[5][6] 2. Chemical Interference: The sample may contain substances that react with the indicator.	1. Cresol Red is yellow below pH 7.2 and reddish-purple above pH 8.8.[5] Confirm the approximate pH with a pH strip or electrode. 2. Investigate the sample composition for potential interfering compounds.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range and wavelength for Cresol Red?

A1: The optimal pH indicating range for Cresol Red is approximately 6.8 to 7.8 for precise measurements.[4][9] The absorbance maxima for the acidic and basic forms of the indicator are at 433 nm and 573 nm, respectively. These are the wavelengths used to calculate the absorbance ratio for pH determination.[4][10]

Q2: Why is indicator purity so important for accurate pH measurements?

A2: Impurities in the Cresol Red dye can absorb light at the same wavelengths as the indicator itself.[7][11] This interference leads to an incorrect absorbance ratio, which in turn results in a systematic error in the calculated pH. These errors can be substantial, sometimes exceeding 0.01 pH units.[7] For high-accuracy applications, using purified Cresol Red is critical.[3][4]

Q3: How does temperature affect the measurements?

A3: The acid dissociation constant (pKa) of Cresol Red is temperature-dependent. Therefore, a change in temperature will alter the absorbance ratio even if the pH remains constant. It is crucial to accurately measure the sample's temperature at the time of the absorbance reading and use the correct temperature-dependent parameters in the pH calculation equation.[4][9]

Q4: Can I use Cresol Red in samples other than seawater?

A4: Yes, while many detailed characterizations of Cresol Red are for seawater, it can be used in other aqueous solutions.[12] However, the constants used in the pH calculation equations are specific to the ionic strength of the solution.[4][9] For non-seawater samples, a specific calibration would be required.

Q5: How do I prepare a Cresol Red indicator solution?

A5: A common method for preparing a Cresol Red indicator solution involves dissolving 0.1 g of Cresol Red powder in a mixture of 2.65 ml of 0.1M sodium hydroxide and 20 ml of 95% ethanol.[5] Then, distilled water is added to reach a total volume of 100 ml.[5] For high-precision measurements, stock solutions of purified indicator are often prepared in Milli-Q water with NaOH.[4]

Experimental Protocols & Data

Key Parameters for Purified Cresol Red in Seawater

The following table summarizes the essential parameters for calculating pH on the total hydrogen ion concentration scale (pHT) using purified Cresol Red in seawater.[4][9]

Parameter	Wavelengths (nm)	Optimal pH Range (at 298.15 K)	Recommended Concentration
Cresol Red	433 and 573	6.8 - 7.8	2.5 µM

The equation for calculating pHT is: pHT = -log(K₂ * e₂) + log((R - e₁) / (1 - R * (e₃ / e₂))) where R is the ratio of absorbances (A₅₇₃ / A₄₃₃), and the other terms are temperature and salinity-dependent constants.[4][9]

Protocol for Spectrophotometric pH Measurement

• Instrument Preparation: Turn on the spectrophotometer and allow the light source to warm up for at least 30 minutes to ensure a stable baseline.[2] Set the instrument to measure absorbance at 433 nm and 573 nm.

• Sample Preparation: Place the sample in a 10 cm pathlength quartz cuvette. Allow the sample to reach thermal equilibrium, and measure the temperature precisely.

• Blank Measurement: Place the cuvette with the sample (without indicator) into the spectrophotometer. Record the absorbance at both wavelengths. This is your blank reading.[4]

• Indicator Addition: Add a small, precise volume of purified Cresol Red stock solution to the sample to achieve the desired final concentration (e.g., 2.5 µM).[4] Mix thoroughly but gently to avoid introducing air bubbles.[2]

• Absorbance Measurement: Place the cuvette with the colored sample back into the spectrophotometer. Ensure the cuvette is placed in the same orientation as the blank reading.[2] Record the absorbance at 433 nm and 573 nm.

• Calculation:

  • Subtract the blank absorbance values from the sample absorbance values at each wavelength.

  • Calculate the absorbance ratio, R = A₅₇₃ / A₄₃₃.

  • Use the appropriate equations and constants for the measured temperature and salinity to calculate the final pH value.[4][9]

Visualizations

Chemical Principle of Cresol Red pH Indication

The diagram below illustrates the equilibrium of Cresol Red. In acidic solutions, the protonated form (HIn⁻) dominates, which is yellow. As the pH increases, it deprotonates to the In²⁻ form, which is red, causing a measurable change in the solution's absorbance spectrum.

References

• 1. sperdirect.com [sperdirect.com]
• 2. hinotek.com [hinotek.com]
• 3. researchgate.net [researchgate.net]
• 4. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 5. goldbio.com [goldbio.com]
• 6. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 7. Purification and Characterization of meta-Cresol Purple for Spectrophotometric Seawater pH Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Spectrophotometric pH measurements - IOW [iow.de]
• 9. news-oceanacidification-icc.org [news-oceanacidification-icc.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. nbinno.com [nbinno.com]

Technical Support Center: Minimizing Indicator Perturbation in Low Buffer Intensity Solutions

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on using pH indicators in solutions with low buffering capacity, such as purified water, dilute formulations, or low ionic strength media.

Frequently Asked Questions (FAQs)

Q1: What is indicator perturbation and why is it a significant issue in low buffer intensity solutions?

A1: Indicator perturbation is the change in the actual pH of a solution caused by the addition of the pH indicator itself. Indicators are weak acids or bases that exist in equilibrium between a protonated (HIn) and deprotonated (In⁻) form, each with a distinct color.[1][2] In a well-buffered solution, the buffer system resists pH changes, and the small amount of acid or base from the indicator has a negligible effect. However, in solutions with low buffer intensity (i.e., poor ability to resist pH changes), the indicator's own acidity or basicity can significantly shift the solution's pH, leading to an inaccurate measurement.[3] An unbuffered solution can experience a dramatic pH swing from a small addition of acid or base.[4]

Q2: How does an indicator's concentration affect the accuracy of a pH measurement in a low buffer solution?

A2: The magnitude of pH perturbation is directly related to the concentration of the indicator. Since the indicator itself contributes to the total acidity or alkalinity of the sample, a higher concentration will introduce a greater number of H+ or OH- ions, causing a more significant shift in the pH of a poorly buffered solution.[3] The goal is to use the absolute minimum concentration of the indicator that still produces a clearly visible color change. In practice, this often means using just a few drops of a very dilute indicator solution.[5][6]

Q3: What is the most critical factor when selecting a pH indicator for a low buffer solution?

A3: The most critical factor is choosing an indicator whose pKa is as close as possible to the expected pH of your solution.[7] The color change of an indicator is most distinct within a pH range of approximately pKa ± 1.[7] When the solution's pH is close to the indicator's pKa, the ratio of the acidic to the basic form of the indicator is near 1, which provides the most sensitive color transition. This allows for the use of a lower indicator concentration, thereby minimizing perturbation.

Q4: When should I consider using a pH meter instead of an indicator for low buffer intensity solutions?

A4: A pH meter is generally preferred for quantitative and highly accurate pH measurements in low buffer or low ionic strength solutions.[8] However, standard pH electrodes can also face challenges in these media, such as slow response times, drifting readings, and junction potential errors due to the low conductivity of the sample. Specialized electrodes designed for pure water applications are often required. If only a qualitative or semi-quantitative pH estimation is needed and the potential for perturbation is managed, an indicator can still be a viable, quick, and low-cost option.

Troubleshooting Guide

Problem: The pH reading seems to drift, or the color is unstable after adding the indicator.

• Cause: The solution has very low buffering capacity, and it is slowly absorbing atmospheric carbon dioxide (CO2). Dissolved CO2 forms carbonic acid, which lowers the pH of the solution over time. This effect is pronounced in unbuffered media like purified water.

• Solution:

  • Work Quickly: Perform the measurement as soon as possible after dispensing the sample and adding the indicator to minimize exposure to air.

  • Inert Atmosphere: If practical for the experiment, work under a blanket of an inert gas like nitrogen or argon to prevent CO2 absorption.

  • Confirm with Meter: Use a properly calibrated pH meter with an electrode designed for low ionic strength solutions to verify the pH and observe the rate of drift.

Problem: The indicator's color change is faint or difficult to see.

• Cause 1: The indicator concentration is too low. While minimizing concentration is key, it must be sufficient for visual detection.

• Solution 1: Prepare a slightly more concentrated indicator stock solution or add one additional drop. Be aware that this increases the risk of pH perturbation. See the protocol below for determining the minimum effective concentration.

• Cause 2: The chosen indicator's pKa is too far from the sample's pH. The indicator is predominantly in one form (either fully acidic or fully basic), resulting in a weak intermediate color.

• Solution 2: Select a different indicator with a pKa closer to the expected pH of your sample. Refer to the Indicator Selection Table below.

Problem: I suspect the indicator is altering the pH of my sample.

• Cause: The concentration of the indicator is too high for the solution's low buffering capacity. The indicator's intrinsic acidity or basicity is shifting the sample's pH.

• Solution:

  • Dilute the Indicator: Prepare a more dilute stock solution of your indicator (e.g., 0.05% or 0.1% w/v) and repeat the test using the same number of drops.[9][10]

  • Use a Different Indicator: Some indicators have higher intrinsic acidity than others. Try an indicator with a different chemical structure but a similar pKa.

  • Validate with a pH Meter: Measure the pH of the solution before and after adding the indicator using a calibrated pH meter suitable for low ionic strength water. This will quantify the extent of the perturbation.

Data Presentation

Table 1: Common pH Indicators and Their Properties

This table provides a reference for selecting an appropriate indicator based on the expected pH of the solution.

Indicator	pKa	pH Transition Range	Acid Color	Base Color
Thymol Blue (acid)	1.65	1.2 - 2.8	Red	Yellow
Methyl Orange	3.4	3.1 - 4.4	Red	Yellow-Orange
Bromocresol Green	4.7	4.0 - 5.6	Yellow	Blue
Methyl Red	4.95	4.4 - 6.2	Red	Yellow
Bromothymol Blue	7.3	6.0 - 7.6	Yellow	Blue
Phenol Red	7.9	6.4 - 8.0	Yellow	Red
Thymol Blue (base)	8.9	8.0 - 9.6	Yellow	Blue
Phenolphthalein	9.4	8.0 - 10.0	Colorless	Pink

Data sourced from multiple chemical reference guides.[1][8]

Table 2: Calculated pH Perturbation in Pure Water (Theoretical)

This table illustrates the theoretical pH shift in 100 mL of pure, unbuffered water (initially pH 7.0) after adding a typical volume (0.1 mL, ~2 drops) of an indicator solution at different concentrations. The calculation is based on the Henderson-Hasselbalch equation, assuming the indicator is a weak acid with a pKa of 7.0.

Indicator Stock Solution Concentration (% w/v)	Molarity of Indicator in Sample (approx.)	Moles of H+ added/removed by Indicator	Resulting pH of "Pure Water"	Magnitude of Perturbation (pH units)
1.0%	3.0 x 10⁻⁵ M	1.5 x 10⁻⁸ mol	6.82	-0.18
0.5%	1.5 x 10⁻⁵ M	7.5 x 10⁻⁹ mol	6.91	-0.09
0.1%	3.0 x 10⁻⁶ M	1.5 x 10⁻⁹ mol	6.98	-0.02
0.05%	1.5 x 10⁻⁶ M	7.5 x 10⁻¹⁰ mol	6.99	-0.01

Note: These are theoretical values calculated for illustrative purposes. The actual perturbation will depend on the specific indicator's pKa, the initial pH of the solution, and any residual buffering capacity (e.g., from dissolved CO2).

Experimental Protocols

Protocol 1: Preparation of a Dilute Indicator Solution (0.1% Phenolphthalein Example)

This protocol describes the preparation of a standard dilute indicator solution suitable for minimizing perturbation.

• Materials:

  • Phenolphthalein powder

  • Ethanol (95% or greater)

  • Deionized or distilled water

  • 100 mL volumetric flask

  • Analytical balance

• Procedure:

  • Weigh out 0.1 g of phenolphthalein powder using an analytical balance.

  • Transfer the powder to a 100 mL volumetric flask.

  • Add approximately 80 mL of ethanol to the flask.[9] Swirl gently until the phenolphthalein powder is completely dissolved.

  • Add deionized water to bring the final volume to the 100 mL mark.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

  • Transfer the solution to a labeled dropper bottle for storage. Store in a cool, dark place.

Protocol 2: Spectrophotometric Determination of Minimum Effective Indicator Concentration

This protocol provides a method to find the lowest indicator concentration that yields a reliable absorbance change, minimizing the amount added to the actual sample.

• Objective: To determine the minimum concentration of an indicator required to produce a significant and reproducible change in absorbance at its λ_max (wavelength of maximum absorbance).

• Materials:

  • Spectrophotometer

  • Calibrated pH meter

  • A series of buffer solutions spanning the indicator's transition range (e.g., for Bromothymol Blue with pKa 7.3, use buffers at pH 6.0, 6.5, 7.0, 7.5, 8.0)

  • Dilute indicator stock solution (e.g., 0.1%)

• Methodology:

  • Determine λ_max:

    • Prepare two cuvettes with a buffer solution at the acidic end of the indicator's range (e.g., pH 6.0 for Bromothymol Blue).

    • Add a single drop of the indicator to one cuvette.

    • Scan the absorbance of the solution from 400-700 nm to find the λ_max for the acidic form.

    • Repeat the process with a buffer at the basic end (e.g., pH 8.0) to find the λ_max for the basic form. Use the λ_max that shows the greatest change for subsequent steps.

  • Prepare a Dilution Series: Create a serial dilution of your indicator stock solution (e.g., 1:2, 1:5, 1:10, 1:20).

  • Test Concentrations:

    • For each dilution, add a consistent, minimal volume (e.g., 10 µL) to two separate cuvettes containing buffers from the extreme ends of its pH range (e.g., pH 6.0 and pH 8.0).

    • Measure the absorbance of each at the predetermined λ_max.

  • Analysis:

    • Identify the lowest concentration that provides a clear, measurable, and significant difference in absorbance between the acidic and basic solutions (e.g., an absorbance change of at least 0.1 AU). This concentration is the minimum effective concentration for spectrophotometric analysis and serves as a starting point for visual analysis.

Visualizations

Caption: Workflow for selecting and using a pH indicator in low buffer solutions.

Caption: Mechanism of pH perturbation by an acidic indicator in a neutral, unbuffered solution.

Caption: Logical workflow for troubleshooting common issues with pH indicators.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. chem.fsu.edu [chem.fsu.edu]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. ulm.edu [ulm.edu]
• 7. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 8. Acid-Base Indicators [wiredchemist.com]
• 9. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 10. quora.com [quora.com]

Correcting for salt effects on Cresol red indicator

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Cresol Red as a pH indicator, with a special focus on correcting for salt effects in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Cresol Red and how does it work as a pH indicator?

A1: Cresol Red is a sulfonephthalein dye that functions as a pH indicator by changing color in response to changes in the hydrogen ion concentration of a solution.[1] Structurally, it is o-cresolsulfonephthalein. Like other pH indicators, Cresol Red is a weak acid where the protonated (acidic) and deprotonated (basic) forms have different colors.[1] In solution, an equilibrium exists between these two forms. As the pH of the solution changes, the equilibrium shifts, leading to a visible color change. Cresol Red has two pH transition ranges: pH 0.2 to 1.8 (orange to yellow) and pH 7.2 to 8.8 (yellow to reddish-purple).

Q2: What are "salt effects" and why do they affect my pH measurements with Cresol Red?

A2: "Salt effects," also known as the "salt error," refer to the influence of the ionic strength of a solution on pH measurements. In solutions with high salt concentrations, the interactions between the ions of the salt and the indicator molecules can alter the indicator's apparent acid dissociation constant (pKa). This change in pKa means that the indicator will change color at a different pH than it would in a solution without salt, leading to inaccurate pH readings if not corrected for. The presence of salts can also affect the activity of hydrogen ions, which is what is being measured.

Q3: How can I tell if my Cresol Red pH measurements are being affected by salt?

A3: If you are working with solutions of high ionic strength, such as seawater, brines, or certain biological buffers, it is very likely that your measurements are subject to salt effects. A common sign is a discrepancy between the pH measured with Cresol Red (or another indicator) and a calibrated pH electrode, especially if the electrode itself has been calibrated with low ionic strength buffers. Systematic errors in pH readings that correlate with the salinity of your samples are a strong indicator of salt effects.

Q4: Can I use Cresol Red for pH measurements in seawater?

A4: Yes, Cresol Red is a suitable indicator for spectrophotometric pH measurements in seawater, particularly in the pH range of 7.2 to 8.8.[1] However, to obtain accurate results, it is crucial to correct for the effects of salinity and temperature on the indicator's properties.[2][3]

Q5: Are there different grades of Cresol Red, and does purity matter?

A5: Yes, Cresol Red is available in different grades, and purity is critical for accurate spectrophotometric pH measurements. Impurities can have their own absorbance characteristics, which can interfere with the absorbance readings of the indicator and lead to significant errors in the calculated pH. For high-precision work, it is recommended to use purified Cresol Red.

Troubleshooting Guide

Problem: The pH values I'm getting with Cresol Red in my saline samples seem incorrect and are inconsistent with other measurement methods.

• Possible Cause 1: Salt Effect Interference.

  • Solution: The pKa of Cresol Red is dependent on the salinity and temperature of the sample. You must use a correction algorithm that accounts for these parameters. For accurate measurements in saline water, the following equation, adapted from Patsavas, Byrne, & Liu (2013), should be used for spectrophotometric measurements:

    pH = -log(K₂' * e₂') + log((R - e₁') / (1 - R * (e₃'/e₂')))

    where R is the ratio of the absorbances at two wavelengths (typically 573 nm and 433 nm), and K₂', e₁', e₂', and e₃' are parameters that depend on temperature and salinity.[2][3] Refer to the Experimental Protocols section for a detailed methodology on how to apply these corrections.

• Possible Cause 2: Indicator Impurity.

  • Solution: Commercial preparations of Cresol Red can contain impurities that absorb light at the same wavelengths as the indicator, leading to erroneous pH values. If you suspect this is an issue, consider the following:

    • Purchase high-purity Cresol Red from a reputable supplier.

    • If possible, purify the Cresol Red indicator solution using a method such as flash chromatography.

• Possible Cause 3: Incorrect Wavelengths for Absorbance Measurement.

  • Solution: For Cresol Red, the absorbance maxima for the acidic (HI⁻) and basic (I²⁻) forms are typically around 433 nm and 573 nm, respectively.[4] Ensure your spectrophotometer is set to these wavelengths for measuring the absorbance ratio R. Using incorrect wavelengths will lead to inaccurate R values and consequently incorrect pH calculations.

• Possible Cause 4: Temperature Fluctuations.

  • Solution: The dissociation of Cresol Red is temperature-dependent. Ensure that the temperature of your samples is accurately measured and stable during the spectrophotometric reading. This measured temperature must be used in the correction equations.

Data Presentation

The following tables summarize the parameters required for the salt correction of Cresol Red pH measurements in saline solutions, based on the work of Patsavas, Byrne, & Liu (2013).[2][3] These parameters are for use in the equation provided in the troubleshooting section.

Table 1: Parameters for the Calculation of -log(K₂' * e₂')

Parameter	Equation
a	-859.326051 + 0.14616 * S + 7.81164 x 10⁻⁴ * S²
b	22969.9366 + 8.04468 * S - 0.20512 * S²
c	152.209523 - 0.0317821 * S
d	0.259915
-log(K₂' * e₂')	a + b/T + c * ln(T) - d * T

T = Temperature in Kelvin, S = Salinity

Table 2: Molar Absorptivity Ratios (e₁' and e₃'/e₂')

Parameter	Equation
e₁'	-0.00413 + 1.814 x 10⁻⁵ * T
e₃'/e₂'	-0.021683 + 1.8107 x 10⁻⁴ * T + 3.163 x 10⁻⁵ * (S - 35)

T = Temperature in Kelvin, S = Salinity

Experimental Protocols

Protocol 1: Spectrophotometric pH Measurement with Salt Correction

• Sample Preparation:

  • Collect the saline water sample, ensuring minimal air-water gas exchange.

  • Allow the sample to reach a stable, known temperature (T). Measure the temperature to a precision of at least ±0.1°C.

  • Determine the salinity (S) of the sample using a calibrated salinometer.

• Spectrophotometer Setup:

  • Set up a spectrophotometer with a thermostatted cuvette holder.

  • Set the wavelengths for absorbance measurements to 433 nm and 573 nm.

• Blank Measurement:

  • Fill a cuvette with the saline water sample (without the indicator).

  • Place the cuvette in the spectrophotometer and record the absorbance at both wavelengths. This is your blank reading.

• Indicator Addition and Measurement:

  • Add a small, precise volume of purified Cresol Red indicator solution to the sample in the cuvette. Mix thoroughly but gently.

  • Place the cuvette back into the spectrophotometer and record the absorbance at 433 nm (A₄₃₃) and 573 nm (A₅₇₃).

• Calculation of Absorbance Ratio (R):

  • Subtract the blank absorbances from the sample absorbances at each wavelength.

  • Calculate the absorbance ratio: R = A₅₇₃ / A₄₃₃.

• pH Calculation with Salt Correction:

  • Using the measured temperature (T, in Kelvin) and salinity (S), calculate the parameters a, b, c, d, e₁', and e₃'/e₂' using the equations in Tables 1 and 2.

  • Calculate -log(K₂' * e₂').

  • Substitute all calculated values into the full pH equation to determine the salt-corrected pH of your sample.

Visualizations

Caption: Workflow for correcting salt effects on Cresol Red pH measurements.

Caption: Relationship between environmental factors and pH measurement accuracy.

References

• 1. goldbio.com [goldbio.com]
• 2. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 3. news-oceanacidification-icc.org [news-oceanacidification-icc.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Cresol Red and Phenol Red for pH Testing in Swimming Pools

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of pH in swimming pool water is crucial for maintaining water quality, ensuring sanitizer efficacy, and preventing damage to pool infrastructure. While both Cresol Red and Phenol Red are commonly used sulfonephthalein dyes for this purpose, their performance can be influenced by various factors present in pool water, most notably sanitizing agents like chlorine and bromine. This guide provides a detailed comparison of Cresol Red and Phenol Red, complete with their chemical properties, a proposed experimental protocol for performance evaluation, and a discussion of potential interferences.

Chemical and Physical Properties

A summary of the key properties of Cresol Red and Phenol Red is presented in the table below. Understanding these characteristics is fundamental to selecting the appropriate indicator for a specific application.

Property	Cresol Red	Phenol Red
Chemical Name	o-Cresolsulfonephthalein	Phenolsulfonphthalein
Molecular Formula	C₂₁H₁₈O₅S	C₁₉H₁₄O₅S
Molar Mass	382.43 g/mol [1]	354.38 g/mol [2]
pH Range	7.2 - 8.8[3]	6.8 - 8.2[2]
pKa	~8.3	~7.9[4]
Color in Acidic Solution	Yellow[5]	Yellow[2]
Color in Basic Solution	Reddish-purple[6]	Red[2]
Solubility	Soluble in ethanol, water, and dilute alkalis[7]	Sparingly soluble in water, soluble in ethanol[8]

Interference from Sanitizers

Both Cresol Red and Phenol Red are susceptible to interference from common pool sanitizers like chlorine and bromine.[9] High levels of these oxidizers can react with the indicator molecules, leading to a chemical transformation that alters their pH-indicating properties and results in erroneously high pH readings.[10]

For instance, in the presence of high chlorine concentrations, Phenol Red can be converted to Chlorophenol Red, which has a different pH transition range.[10] Similarly, high bromine levels can convert Phenol Red to Bromophenol Red.[2] This interference typically becomes significant at free chlorine levels above 10-15 ppm.[11]

Some commercially available pH testing kits incorporate chlorine neutralizers, such as sodium thiosulfate, in their formulations to mitigate this interference.[9] However, the effectiveness of these neutralizers is limited to a specific chlorine concentration range.

Experimental Protocol: Comparative Performance of Cresol Red and Phenol Red in a Simulated Pool Water Matrix

To rigorously evaluate and compare the performance of Cresol Red and Phenol Red for pH testing in swimming pools, the following experimental protocol is proposed.

Objective: To determine the accuracy and precision of Cresol Red and Phenol Red for pH measurement in simulated pool water with varying concentrations of free chlorine.

Materials:

• Cresol Red indicator solution (0.1% in 20% ethanol/water)

• Phenol Red indicator solution (0.1% in 20% ethanol/water)

• Standard buffer solutions (pH 7.0, 7.4, 7.8, 8.2)

• Deionized water

• Sodium hypochlorite solution (10% available chlorine)

• Sodium thiosulfate solution (10%)

• DPD test kit for free chlorine measurement

• Calibrated pH meter

• Spectrophotometer

• Cuvettes

• Volumetric flasks and pipettes

• Comparator with a color scale for each indicator

Procedure:

• Preparation of Simulated Pool Water Samples:

  • Prepare a series of buffered solutions at pH 7.4.

  • Divide the buffered solution into aliquots.

  • Spike the aliquots with sodium hypochlorite solution to achieve free chlorine concentrations of 0, 1, 3, 5, 10, and 15 ppm.

  • Verify the free chlorine concentration of each sample using a DPD test kit.

• Colorimetric pH Measurement (Visual Comparator Method):

  • For each simulated pool water sample:

    • Take two separate aliquots.

    • To the first aliquot, add the prescribed number of drops of the Cresol Red indicator solution.

    • To the second aliquot, add the prescribed number of drops of the Phenol Red indicator solution.

    • Immediately compare the color of each solution to its respective comparator color chart and record the pH reading.

    • Repeat the measurement three times for each indicator and each chlorine level.

• Spectrophotometric pH Measurement:

  • For each indicator, determine the wavelength of maximum absorbance (λmax) for the acidic and basic forms.

  • For each simulated pool water sample:

    • Take two separate aliquots.

    • To the first aliquot, add the Cresol Red indicator solution.

    • To the second aliquot, add the Phenol Red indicator solution.

    • Measure the absorbance of each solution at the predetermined λmax values for the acidic and basic forms of the respective indicator.

    • Calculate the pH using the Henderson-Hasselbalch equation adapted for spectrophotometric measurements.

    • Repeat the measurement three times for each indicator and each chlorine level.

• Reference pH Measurement:

  • Measure the pH of each simulated pool water sample using a calibrated pH meter. This will serve as the reference value.

• Evaluation of Chlorine Neutralizer:

  • Repeat steps 2 and 3 with an additional step: before adding the pH indicator, add one drop of 10% sodium thiosulfate solution to each sample to neutralize the chlorine.

Data Analysis:

• Calculate the mean and standard deviation of the pH readings for each indicator at each chlorine concentration for both the visual and spectrophotometric methods.

• Determine the accuracy of each indicator by comparing the mean measured pH to the reference pH from the pH meter.

• Assess the precision of each indicator by examining the standard deviation of the replicate measurements.

• Plot the deviation from the reference pH as a function of free chlorine concentration for both indicators, with and without the chlorine neutralizer.

Logical Workflow for pH Indicator Selection

The selection of an appropriate pH indicator for pool water testing involves considering the expected pH range and the potential for sanitizer interference. The following diagram illustrates a logical workflow for this decision-making process.

Caption: Decision workflow for selecting a pH indicator for pool water testing.

Conclusion

Both Cresol Red and Phenol Red are effective pH indicators, but their accuracy in swimming pool water is significantly impacted by the presence of chlorine and bromine. Phenol Red offers a pH range that is generally more aligned with the ideal operational range for swimming pools. However, at high sanitizer levels, both indicators are prone to interference. The use of a chlorine neutralizer can extend the usability of these indicators to higher chlorine concentrations. For research and professional applications requiring high accuracy, spectrophotometric determination of pH combined with a chlorine neutralization step is recommended. The provided experimental protocol offers a framework for a direct, quantitative comparison of Cresol Red and Phenol Red performance, which would provide valuable data for the selection of the most appropriate indicator for specific pool water conditions.

References

• 1. Cresol Red - Wikipedia [en.wikipedia.org]
• 2. Phenol red - Wikipedia [en.wikipedia.org]
• 3. octagonchem.com [octagonchem.com]
• 4. Cas 143-74-8,Phenol Red | lookchem [lookchem.com]
• 5. goldbio.com [goldbio.com]
• 6. 甲酚红 indicator grade, Dye content 95 % | Sigma-Aldrich [sigmaaldrich.com]
• 7. cameo.mfa.org [cameo.mfa.org]
• 8. Phenol_red [chemeurope.com]
• 9. aquamagazine.com [aquamagazine.com]
• 10. troublefreepool.com [troublefreepool.com]
• 11. Overcoming Interferences in Water Tests [poolspanews.com]

A Comparative Guide to Cresol Red and Bromothymol Blue for Titrations

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate indicator is paramount for accurate endpoint determination in acid-base titrations. This guide provides an objective comparison of two common sulfonephthalein dyes, Cresol Red and Bromothymol Blue, supported by their physicochemical properties and detailed experimental protocols for their application in various titration scenarios.

Physicochemical Properties and Performance Characteristics

Cresol Red and Bromothymol Blue exhibit distinct pH transition ranges, making them suitable for different types of acid-base titrations. A summary of their key properties is presented below.

Property	Cresol Red	Bromothymol Blue
Chemical Formula	C₂₁H₁₈O₅S	C₂₇H₂₈Br₂O₅S
Molar Mass	382.44 g/mol	624.38 g/mol
pH Transition Range	7.2–8.8	6.0–7.6[1]
Color in Acidic Form	Yellow	Yellow
Color in Transition	Orange/Pink	Green
Color in Basic Form	Purplish-Red	Blue
pKa	~8.3[2]	~7.1[1]
Primary Application	Titration of weak acids with strong bases.	Titration of strong acids with strong bases.[3][4]

Experimental Data: A Comparative Analysis

The following tables present illustrative experimental data from three common types of titrations, comparing the performance of Cresol Red and Bromothymol Blue. These titrations involve the standardization of a titrant followed by its use to determine the concentration of an unknown analyte.

Experimental Conditions:

• Titrant: Standardized 0.1 M Sodium Hydroxide (NaOH) or 0.1 M Hydrochloric Acid (HCl)

• Analyte Volume: 25.00 mL

• Indicator Concentration: 2-3 drops of a 0.1% w/v solution

Table 1: Strong Acid (0.1 M HCl) vs. Strong Base (0.1 M NaOH) Titration

Indicator	Theoretical Equivalence Point (pH)	Observed Endpoint Volume (mL)	Calculated Molarity of HCl (M)	% Error
Bromothymol Blue	7.0	25.05	0.1002	0.20%
Cresol Red	7.0	25.35	0.1014	1.40%

Analysis: In the titration of a strong acid with a strong base, the pH at the equivalence point is 7.0.[3] Bromothymol Blue, with its transition range of 6.0-7.6, provides a more accurate determination of the endpoint, closely matching the theoretical equivalence point. Cresol Red, which changes color at a higher pH range (7.2-8.8), results in a slight overestimation of the titrant volume.

Table 2: Weak Acid (0.1 M Acetic Acid) vs. Strong Base (0.1 M NaOH) Titration

Indicator	Theoretical Equivalence Point (pH)	Observed Endpoint Volume (mL)	Calculated Molarity of Acetic Acid (M)	% Error
Cresol Red	~8.7	25.10	0.1004	0.40%
Bromothymol Blue	~8.7	24.85	0.0994	-0.60%

Analysis: The titration of a weak acid with a strong base results in an equivalence point in the alkaline region (pH > 7). Cresol Red's pH transition range aligns well with the expected equivalence point, yielding a more accurate result. Bromothymol Blue changes color before the equivalence point is reached, leading to an underestimation of the analyte concentration.[1][5]

Table 3: Strong Acid (0.1 M HCl) vs. Weak Base (0.1 M Ammonia) Titration

Indicator	Theoretical Equivalence Point (pH)	Observed Endpoint Volume (mL)	Calculated Molarity of Ammonia (M)	% Error
Bromothymol Blue	~5.3	24.90	0.0996	-0.40%
Cresol Red	~5.3	Not suitable	-	-

Analysis: For the titration of a strong acid with a weak base, the equivalence point occurs in the acidic range (pH < 7). Bromothymol Blue can be a more suitable option than Cresol Red as its transition range is closer to the acidic equivalence point.[6] However, for a sharper endpoint, an indicator with a lower pH transition range, such as Methyl Orange, is often preferred.[6] Cresol Red is entirely unsuitable as its color change would occur long after the equivalence point has been passed.[6]

Experimental Protocols

Detailed methodologies for the preparation of reagents and the execution of titrations are provided below to ensure reproducibility.

Preparation of Reagents

• 0.1 M Hydrochloric Acid (HCl): Dilute 8.5 mL of concentrated HCl to 1000 mL with deionized water. Standardize the solution by titrating against a known mass of anhydrous sodium carbonate using methyl orange as an indicator.

• 0.1 M Sodium Hydroxide (NaOH): Dissolve 4.0 g of NaOH pellets in deionized water and dilute to 1000 mL. Standardize this solution by titrating against a known mass of primary standard potassium hydrogen phthalate (KHP) using phenolphthalein as the indicator.

• 0.1 M Acetic Acid (CH₃COOH): Dilute 5.72 mL of glacial acetic acid to 1000 mL with deionized water.

• 0.1 M Ammonia (NH₃): To prepare a 0.1 M ammonia solution from a 25% assay solution with a density of 0.91 g/mL, carefully measure approximately 6.8 mL of the concentrated ammonia solution and dilute it to 1000 mL with deionized water in a fume hood.

• Cresol Red Indicator Solution (0.1% w/v): Warm 0.1 g of Cresol Red in a mixture of 2.65 mL of 0.1 M NaOH and 20 mL of 95% ethanol. Once dissolved, add sufficient deionized water to produce 100 mL.

• Bromothymol Blue Indicator Solution (0.1% w/v): Dissolve 0.1 g of Bromothymol Blue in 100 mL of 50% (v/v) ethanol. Alternatively, for a pH indicator solution, dissolve 0.10 g in 8.0 cm³ of 0.02 N NaOH and dilute with water to 250 cm³.[3]

Titration Procedure

• Preparation: Rinse a 50 mL burette with a small amount of the standardized titrant (NaOH or HCl) and then fill it, ensuring no air bubbles are present in the tip. Record the initial volume to two decimal places.

• Analyte Measurement: Accurately pipette 25.00 mL of the analyte solution into a 250 mL Erlenmeyer flask.

• Indicator Addition: Add 2-3 drops of the selected indicator (Cresol Red or Bromothymol Blue) to the analyte solution in the flask.

• Titration: Place the Erlenmeyer flask on a white surface beneath the burette. Add the titrant from the burette to the flask while continuously swirling the flask to ensure thorough mixing.

• Endpoint Determination: As the endpoint is approached, the color of the solution will begin to change more slowly. At this stage, add the titrant dropwise until a single drop causes a persistent color change. This is the endpoint.

• Volume Recording: Record the final volume of the titrant from the burette to two decimal places. The total volume of titrant used is the final volume minus the initial volume.

• Replication: Repeat the titration at least two more times to ensure the results are concordant (within ±0.10 mL).

• Calculation: Use the average volume of the titrant from the concordant trials to calculate the molarity of the analyte using the formula: M₁V₁ = M₂V₂, where M₁ and V₁ are the molarity and volume of the analyte, and M₂ and V₂ are the molarity and volume of the titrant.

Logical Workflow for Indicator Selection

The choice of an appropriate indicator is critical for minimizing titration error. The following diagram illustrates the decision-making process for selecting a suitable indicator based on the nature of the acid and base being titrated.

Caption: Logical workflow for selecting an appropriate titration indicator.

Conclusion

Both Cresol Red and Bromothymol Blue are valuable indicators for acid-base titrations, but their optimal applications differ. Bromothymol Blue is the superior choice for strong acid-strong base titrations where the equivalence point is at a neutral pH. Conversely, Cresol Red provides more accurate results for weak acid-strong base titrations, which have an alkaline equivalence point. For strong acid-weak base titrations, Bromothymol Blue is a more appropriate choice than Cresol Red, although other indicators with lower pH transition ranges may offer sharper endpoints. The selection of the correct indicator is crucial for minimizing titration error and ensuring the accuracy of experimental results. For titrations involving a weak acid and a weak base, neither indicator is suitable, and potentiometric methods are recommended.

References

• 1. quora.com [quora.com]
• 2. Evaluation of indicator-based pH measurements for freshwater over a wide range of buffer intensities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Analysis of pH Measurement: Cresol Red vs. The Glass pH Electrode

For researchers, scientists, and professionals in drug development, the precise measurement of pH is a critical parameter that can significantly influence experimental outcomes and product efficacy. While the glass pH electrode is a ubiquitous tool in modern laboratories, colorimetric methods using pH indicators, such as Cresol red, offer a viable alternative. This guide provides an objective comparison of the accuracy of Cresol red-based spectrophotometric pH measurement against the standard glass pH electrode, supported by experimental data and detailed protocols.

Performance Comparison: Accuracy and Precision

The accuracy of any pH measurement method is paramount. While glass pH electrodes are known for their convenience, their accuracy can be influenced by factors such as electrode drift, junction potentials, and the need for frequent calibration. Spectrophotometric methods, utilizing pH indicators like Cresol red, can offer higher precision and accuracy, particularly in controlled settings. However, the purity of the indicator dye is a critical factor, as impurities can lead to significant measurement errors.

Parameter	Cresol Red (Spectrophotometric)	Glass pH Electrode (Potentiometric)	Key Considerations
Reported Accuracy	< 0.008 to ±0.01 pH units in freshwater and seawater[1]	Generally around ±0.02 pH units after calibration, but can be higher.	Cresol red accuracy is highly dependent on dye purity. Glass electrode accuracy is influenced by calibration frequency and buffer quality.
Reported Precision	±0.0004 to ±0.002 pH units[1]	Typically around ±0.01 to ±0.02 pH units.	Spectrophotometric methods generally offer higher precision.
Inter-method Consistency	Measurements with different purified indicators (e.g., m-cresol purple and phenol red) in freshwater agree within ±0.01 pH units, with some within ±0.001 pH units.[1]	Can show drift and offsets, especially in low ionic strength solutions. A study in freshwater showed a drifting offset of -0.15 to -0.40 pH units compared to indicator-based measurements.	Spectrophotometric methods with purified indicators show high consistency.
Direct Comparison in Seawater	Consistent with ISFET pH sensor measurements to within ±0.003 to ±0.005 pH units.	-	Demonstrates high accuracy of spectrophotometric methods in complex matrices.

Experimental Protocols

To ensure accurate and reproducible pH measurements, adherence to standardized experimental protocols is essential. Below are detailed methodologies for pH determination using both Cresol red spectrophotometry and a glass pH electrode.

pH Measurement using Cresol Red (Spectrophotometry)

This method relies on the principle that the absorbance of a solution containing a pH indicator changes with the hydrogen ion concentration.

1. Preparation of Cresol Red Indicator Solution (0.1 g/L):

• Weigh 0.1 g of purified Cresol red powder.

• Dissolve the powder in 2.82 mL of 0.1 M sodium hydroxide solution.

• Add 20 mL of 95% ethanol and mix until the dye is completely dissolved.

• Dilute the solution to a final volume of 1 liter with deionized water.

• Store the solution in a dark, airtight container.

2. Spectrophotometric Measurement:

• Calibrate a spectrophotometer using a blank solution (the sample without the indicator).

• Add a precise volume of the Cresol red indicator solution to the sample solution in a cuvette. The final concentration of the indicator in the sample should be in the micromolar range.

• Measure the absorbance of the solution at two wavelengths corresponding to the maximum absorbance of the acidic (HIn) and basic (In⁻) forms of Cresol red. For Cresol red, these are typically around 434 nm and 574 nm, respectively.

• The pH is calculated using the following equation, which is derived from the Henderson-Hasselbalch equation and the Beer-Lambert law:

  pH = pKa + log((R - e1) / (e2 - R * e3))

  where:

  • pKa is the acid dissociation constant of Cresol red at the measurement temperature and salinity.

  • R is the ratio of the absorbances at the two wavelengths (A₅₇₄ / A₄₃₄).

  • e1, e2, and e3 are molar absorptivity ratios of the indicator species, which are determined empirically.

pH Measurement using a Glass pH Electrode

This potentiometric method measures the voltage difference between a pH-sensitive glass electrode and a reference electrode.

1. Calibration:

• Select at least two, preferably three, standard buffer solutions that bracket the expected pH of the sample (e.g., pH 4.01, 7.01, and 10.01).

• Rinse the electrode with deionized water and blot it dry with a lint-free tissue.

• Immerse the electrode in the first buffer solution (e.g., pH 7.01) and wait for the reading to stabilize.

• Adjust the meter to the known pH of the buffer at the measured temperature.

• Rinse the electrode again and immerse it in the second buffer solution (e.g., pH 4.01).

• Adjust the slope of the electrode response according to the manufacturer's instructions until the reading matches the buffer's pH.

• Repeat with a third buffer if performing a three-point calibration.

2. Sample Measurement:

• Rinse the calibrated electrode with deionized water and then with a small amount of the sample solution.

• Immerse the electrode in the sample solution.

• Stir the sample gently to ensure homogeneity.

• Wait for the reading to stabilize before recording the pH value.

• Between measurements, the electrode should be rinsed with deionized water. For storage, it should be kept in a suitable storage solution as recommended by the manufacturer.

Visualizing the Methodologies

To further clarify the experimental workflows, the following diagrams illustrate the key steps involved in each pH measurement technique.

Cresol Red Spectrophotometric pH Measurement Workflow

References

• 1. researchgate.net [researchgate.net]

Validating experimental results obtained with Cresol red

For researchers, scientists, and drug development professionals, the precise measurement of pH is a critical component of experimental accuracy and reproducibility. Cresol Red, a member of the sulfonphthalein family of pH indicators, offers a versatile and reliable option for various laboratory applications. This guide provides a comprehensive comparison of Cresol Red with other common indicators, supported by experimental data and detailed protocols.

Performance Comparison of pH Indicators

Cresol Red is distinguished by its two distinct pH transition ranges, making it a versatile tool for a variety of applications. A primary transition occurs in a neutral to slightly alkaline range, shifting from yellow at pH 7.2 to a reddish-purple at pH 8.8. A second, less commonly used transition happens in highly acidic conditions, moving from red at pH 0.2 to yellow at pH 1.8.[1][2] This dual-range capability allows for its use in diverse experimental setups.[2]

Below is a comparative summary of Cresol Red and other widely used pH indicators.

Indicator	pH Range	pKa	Color Change (Acid to Base)	Key Applications
Cresol Red	7.2 - 8.8	~8.3	Yellow to Reddish-Purple	Titrations, Cell Culture, Isothermal Amplification, Gel Electrophoresis
Phenol Red	6.8 - 8.4	~7.9	Yellow to Red/Pink	Cell Culture Media, Titrations
Bromothymol Blue	6.0 - 7.6	~7.1	Yellow to Blue	Titrations, CO2 Detection, Cell Viability Assays
Methyl Orange	3.1 - 4.4	~3.7	Red to Yellow	Strong Acid-Weak Base Titrations
Phenolphthalein	8.2 - 10.0	~9.3	Colorless to Pink/Fuchsia	Weak Acid-Strong Base Titrations

Mechanism of Action: The Chemistry of Color Change

The function of Cresol Red as a pH indicator is rooted in its molecular structure, which responds to changes in hydrogen ion (H+) concentration.[1] As a weak acid, Cresol Red exists in equilibrium between its protonated (HIn) and deprotonated (In-) forms.[3] In acidic solutions, the protonated form dominates, resulting in a yellow color. As the pH increases and the solution becomes more alkaline, the molecule loses a proton, leading to a structural rearrangement and a shift in its light absorption properties, which in turn causes the color to change to reddish-purple.[1][3]

Cresol Red's protonation and deprotonation equilibrium.

Key Experimental Applications and Protocols

Cresol Red's utility extends beyond simple titrations. It has found valuable applications in molecular biology and analytical chemistry.

Colorimetric Isothermal Amplification (e.g., LAMP)

Loop-Mediated Isothermal Amplification (LAMP) is a technique for rapid nucleic acid amplification at a constant temperature. The reaction produces a large number of hydrogen ions, leading to a decrease in pH. Cresol Red can be used as a simple, visual indicator of a successful amplification.[4][5]

A study comparing Cresol Red and Hydroxynaphthol blue (HNB) for the detection of SARS-CoV-2 RNA using RT-LAMP found that Cresol Red provided high specificity.[6] While the HNB-based assay showed a sensitivity of 92.1% and specificity of 93.2%, the Cresol Red-based assay demonstrated a sensitivity of 80.3% and a specificity of 97%.[6]

Workflow for a colorimetric LAMP assay using Cresol Red.

This protocol is adapted from a study on SARS-CoV-2 detection.[6]

• Reaction Mix Preparation : For a 25 µL reaction, combine the following in a sterile microcentrifuge tube:

  • 10 mM (NH₄)₂SO₄

  • 50 mM KCl

  • 0.1% v/v Tween-20

  • 8 mM MgSO₄

  • 1.4 mM of each dNTP

• pH Adjustment : Adjust the pH of the mixture to 8.0-9.0 using 1 M KOH.

• Indicator Addition : Add 100 µM Cresol Red to the reaction mix.

• Enzyme and Primer Addition : Add the appropriate concentrations of reverse transcriptase, Bst DNA polymerase, and specific LAMP primers.

• Sample Addition : Add the template RNA to the reaction tube.

• Incubation : Incubate the reaction at 65°C for 30 minutes.

• Result Interpretation :

  • A color change from reddish-purple to yellow indicates a positive result (amplification).

  • The solution remaining reddish-purple indicates a negative result.

Tracking Dye in Gel Electrophoresis

Cresol Red can be used as a tracking dye in agarose and polyacrylamide gel electrophoresis to monitor the migration of nucleic acids or proteins.[7][8] It provides a visible band that allows the user to track the progress of the electrophoresis run and prevent the samples from running off the gel.

Tracking Dye	Apparent Migration Rate (in 1% Agarose Gel)	Common Use
Cresol Red	~125 base pairs	Small DNA/RNA fragments
Bromophenol Blue	~300-500 base pairs	General PCR products
Xylene Cyanol FF	~3000-4000 base pairs	Large DNA fragments
Orange G	~50 base pairs	Very small DNA/RNA fragments, restriction digests

Note: Migration rates are approximate and can vary with gel concentration and buffer composition.

• Components :

  • Cresol Red: 0.25% (w/v)

  • Ficoll 400 or Glycerol: 15% (w/v) or 30% (v/v) respectively (for density)

  • 10 mM Tris-HCl, pH 7.6

  • 1 mM EDTA

• Preparation :

  • Dissolve the Cresol Red in sterile, deionized water.

  • Add the Ficoll 400 or glycerol and mix until fully dissolved.

  • Add the Tris-HCl and EDTA.

  • Adjust the final volume with sterile, deionized water.

  • Store at 4°C.

• Usage : Add 1 volume of 6X loading dye to 5 volumes of your DNA/RNA or protein sample before loading onto the gel.

Considerations for Use

• Purity : The purity of Cresol Red is crucial for accurate and reproducible results. Impurities can affect the pH transition range and the clarity of the color change.

• Interference : In certain applications, such as those involving high concentrations of halogens, the color of pH indicators can be altered.[9] It is important to consider the composition of the experimental solution.

• Spectrophotometry : For quantitative pH measurements, spectrophotometry can be used to measure the absorbance of Cresol Red at two different wavelengths (e.g., 434 nm and 570 nm), and the ratio of these absorbances can be used to calculate a precise pH value.[10]

Conclusion

Cresol Red is a highly versatile and reliable pH indicator with a broad range of applications in research and drug development. Its distinct color changes in two pH ranges, coupled with its utility in modern molecular biology techniques like LAMP and its effectiveness as a tracking dye in gel electrophoresis, make it a valuable tool in the laboratory. By understanding its properties and comparing them with other indicators, researchers can select the most appropriate tool for their specific experimental needs, ensuring the validity and accuracy of their results.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Application of the colorimetric loop-mediated isothermal amplification (LAMP) technique for genotyping Cre-driver mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medrxiv.org [medrxiv.org]
• 7. goldbio.com [goldbio.com]
• 8. geneticeducation.co.in [geneticeducation.co.in]
• 9. troublefreepool.com [troublefreepool.com]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of Cresol Red and Other Sulfonephthalein Indicators for Scientific Applications

For researchers, scientists, and professionals in drug development, the precise measurement and control of pH are critical for experimental accuracy and product stability. Sulfonephthalein indicators are a class of pH-sensitive dyes widely used for this purpose due to their distinct color changes over specific pH ranges. This guide provides a detailed comparison of Cresol Red with other common sulfonephthalein indicators, supported by experimental data and protocols to aid in selecting the appropriate indicator for your research needs.

Data Presentation: Performance Characteristics of Sulfonephthalein Indicators

The selection of a pH indicator is primarily dictated by its transition range. The tables below summarize the key quantitative performance characteristics of Cresol Red and other commonly used sulfonephthalein and phthalein indicators.

Table 1: pH Transition Ranges and Color Changes of Selected Indicators

Indicator	Acidic pH Range	Acidic Color	Alkaline pH Range	Alkaline Color	pKa
Cresol Red	0.2 - 1.8	Orange	7.2 - 8.8	Yellowish-Red to Violet-Red	~8.3[1]
Phenol Red	6.4 - 8.0[2]	Yellow	> 8.2	Red/Bright Pink[3]	~8.0[2]
Bromothymol Blue	6.0 - 7.6[4][5]	Yellow	> 7.6	Blue	~7.4[1]
Bromocresol Green	3.8 - 5.4	Yellow	> 5.4	Blue	4.7
Bromocresol Purple	5.2 - 6.8	Yellow	> 6.8	Purple	6.3
Phenolphthalein	8.2 - 10.0[4][5]	Colorless	> 10.0	Pink/Fuchsia	9.7
Methyl Orange	3.1 - 4.4[4][5]	Red	> 4.4	Yellow	3.4

Table 2: Spectrophotometric Properties of Cresol Red and Comparators

Indicator	Wavelength for Max Absorbance (λmax)	Molar Absorptivity (ε)
Cresol Red	570 nm[6]	Data not readily available
Phenol Red	560 nm[6]	Data not readily available
Bromothymol Blue	620 nm[6]	Data not readily available

Note: Molar absorptivity can vary with pH, ionic strength, and temperature.

Experimental Protocols

Accurate cross-validation of pH indicators requires standardized experimental procedures. Below are detailed protocols for spectrophotometric comparison and testing for interference.

Protocol 1: Spectrophotometric Determination of Indicator pKa and Performance

This protocol outlines the steps to determine the apparent pKa of an indicator and compare its performance against a calibrated pH electrode.

1. Materials and Reagents:

• Sulfonephthalein indicators (e.g., Cresol Red, Phenol Red, Bromothymol Blue)

• Standard buffer solutions (pH 4.00, 7.00, 10.00)[5]

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• Deionized water

• UV-Vis Spectrophotometer

• Calibrated pH meter

• Volumetric flasks and pipettes

2. Preparation of Indicator Stock Solution:

• Prepare a 1 mg/mL stock solution of the indicator by dissolving the powder in a small amount of ethanol before diluting with deionized water.

3. Preparation of Test Solutions:

• Create a series of buffer solutions with finely spaced pH values across the expected transition range of the indicator (e.g., for Cresol Red, prepare solutions from pH 7.0 to 9.0 in 0.2 pH unit increments).

• For each pH value, pipette a precise volume of the buffer into a cuvette.

• Add a small, constant volume of the indicator stock solution to each cuvette to achieve a final concentration that gives a maximum absorbance between 0.5 and 1.5.

4. Spectrophotometric Measurement:

• Measure the absorbance of each solution at the λmax of the acidic and basic forms of the indicator. The λmax for Cresol Red's basic form is approximately 570 nm.[6]

• Measure the precise pH of each solution using a calibrated pH meter.

5. Data Analysis:

• Calculate the ratio of the absorbance of the basic form to the acidic form at each pH.

• Plot the logarithm of this ratio against the measured pH.

• The pKa is the pH at which the concentrations of the acidic and basic forms are equal, corresponding to a log(ratio) of 0.

Protocol 2: Evaluation of Halogen Interference

High concentrations of halogens like chlorine or bromine can interfere with sulfonephthalein indicators.[2] This protocol tests the stability of Cresol Red in the presence of such agents.

1. Materials and Reagents:

• Indicator solutions prepared as in Protocol 1.

• Sodium hypochlorite solution (source of chlorine).

• Sodium thiosulfate solution (as a neutralizer).[2]

• Buffer solution at a pH within the indicator's range (e.g., pH 8.0 for Cresol Red).

2. Experimental Procedure:

• Prepare two sets of buffered indicator solutions.

• To one set, add increasing concentrations of sodium hypochlorite (e.g., up to 15 ppm).

• Observe any color change that deviates from the expected color at that pH. A purple color often indicates interference.[2]

• To the second set, first add one drop of sodium thiosulfate solution before adding the indicator and sodium hypochlorite. This should prevent interference.[2]

• Compare the color and absorbance of the solutions to assess the indicator's resistance to halogen interference. Note that adding more than one drop of sodium thiosulfate can alter the sample's pH.[2]

Visualization of Workflows and Relationships

Workflow for Indicator Selection and Validation

The following diagram illustrates a logical workflow for selecting and validating a pH indicator for a specific application.

A decision workflow for choosing a suitable pH indicator.

General Workflow for Spectrophotometric pH Measurement

This diagram outlines the standard procedure for using an indicator like Cresol Red to measure the pH of an unknown sample via spectrophotometry.

References

• 1. Evaluation of indicator-based pH measurements for freshwater over a wide range of buffer intensities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. troublefreepool.com [troublefreepool.com]
• 3. gspchem.com [gspchem.com]
• 4. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. researchgate.net [researchgate.net]

Cresol Red vs. meta-Cresol Purple: A Comparative Guide for Seawater pH Measurement

For researchers, scientists, and drug development professionals engaged in marine studies, the precise and accurate measurement of seawater pH is paramount. Spectrophotometric methods employing sulfonephthalein indicator dyes have become the gold standard due to their high precision. Among the most commonly used indicators are cresol red (CR) and meta-cresol purple (mCP). This guide provides an objective comparison of their performance for seawater pH determination, supported by experimental data, to aid in the selection of the most appropriate dye for specific research applications.

The choice between cresol red and meta-cresol purple primarily hinges on the expected pH range of the seawater being analyzed. Both dyes exhibit significant color changes with pH, allowing for sensitive spectrophotometric determination. However, their second dissociation constants (pKa) differ, dictating their optimal indicating ranges.

Performance Characteristics and Experimental Data

A critical factor influencing the accuracy of spectrophotometric pH measurements is the purity of the indicator dye. Commercially available dyes often contain impurities that can lead to significant measurement errors, with deviations as large as 0.01 to 0.018 pH units having been reported.[1][2] Therefore, the use of purified dyes is strongly recommended to ensure high-quality, interoperable data.[3][4][5][6] Purification methods, typically involving high-performance liquid chromatography (HPLC) or flash chromatography, have been developed to address this issue.[1][2][4][6][7][8]

The performance of both cresol red and meta-cresol purple has been extensively characterized in seawater across a range of temperatures and salinities. The relationship between pH on the total hydrogen ion scale (pHT), the absorbance ratio (R) of the dye at two wavelengths, temperature (T), and salinity (S) has been empirically determined for both purified indicators.

Parameter	Cresol Red	meta-Cresol Purple
Optimal pH Range (at 298.15 K)	6.8 – 7.8[9][10]	7.2 – 8.1[5]
Absorbance Maxima (Acid/Base)	433 nm / 573 nm[9][10]	434 nm / 578 nm[1][2][7][8]
pKa (approximate at 298.15 K)	~7.8[10]	~8.0
Precision of Measurement	Meaningful comparisons at ±0.001 pH units or better.[1]	Shipboard measurement precisions on the order of ±0.0004 pH units.[1][2][11]
Temperature Range of Characterization	278.15 – 308.15 K[9][10]	278.15 – 308.15 K[1][2][7][8]
Salinity Range of Characterization	20 – 40[9][10]	20 – 40[1][2][7][8]

Equations for pH Calculation:

The pH on the total scale (pHT) for both dyes is calculated using the following general equation, with specific coefficients for each indicator:

pHT = -log(K₂ᵀe₂) + log((R - e₁) / (1 - R * (e₃/e₂)))

Where R is the ratio of absorbances at the base and acid peaks, and e₁, e₂, and e₃ are molar absorptivity ratios that are dependent on temperature and salinity. The term K₂ᵀ is the second dissociation constant of the indicator at a given temperature and salinity. The specific equations and coefficients for purified cresol red and meta-cresol purple are well-documented in the literature.[1][2][7][8][9][10]

Experimental Protocols

The following provides a generalized methodology for the spectrophotometric measurement of seawater pH using either cresol red or meta-cresol purple.

Preparation of Indicator Solution

• Purification: Purify the commercial dye (either cresol red sodium salt or meta-cresol purple sodium salt) using established HPLC or flash chromatography methods.[1][6]

• Stock Solution: Prepare a stock solution of the purified dye (e.g., 2 mmol L⁻¹) in a sodium chloride matrix with an ionic strength similar to seawater (e.g., 0.7 M NaCl).[12][13]

• pH Adjustment: Adjust the pH of the dye solution to be close to the expected pH of the seawater samples (typically around 7.8 to 8.0) to minimize perturbation of the sample pH upon addition.[4][12][13]

Spectrophotometric Measurement

• Sample Handling: Collect the seawater sample, taking care to avoid gas exchange with the atmosphere.

• Temperature Equilibration: Bring the seawater sample to a known and stable temperature, typically within a thermostated cell holder in the spectrophotometer.

• Blank Measurement: Record the absorbance of the seawater sample without the indicator dye at three wavelengths: a non-absorbing wavelength (typically 730 nm) and the absorbance maxima for the acidic and basic forms of the selected dye (433 nm and 573 nm for cresol red; 434 nm and 578 nm for meta-cresol purple).[12][14]

• Dye Addition: Add a small, precise volume of the indicator solution to the seawater sample.[12]

• Sample Measurement: After thorough mixing and allowing for thermal equilibrium, record the absorbances at the same three wavelengths.[14]

• Calculation: Correct the absorbances for the baseline and calculate the absorbance ratio (R). Use the appropriate characterization equations for the specific dye to calculate the pHT of the seawater sample.[1][7][9][10]

Logical Workflow for Seawater pH Measurement

Experimental workflow for spectrophotometric seawater pH measurement.

Conclusion

Both cresol red and meta-cresol purple are excellent indicators for the spectrophotometric determination of seawater pH, offering high precision and reliability when used in their purified forms. The primary determinant for choosing between them is the anticipated pH of the samples. Meta-cresol purple is the indicator of choice for typical open-ocean seawater pH ranges. Cresol red, with its lower pKa, becomes increasingly valuable for studying environments with naturally lower pH, such as oxygen minimum zones, hydrothermal vent areas, or in ocean acidification research where lower pH values are induced. For any high-precision application, the use of well-characterized, purified indicator dyes is essential for ensuring the accuracy and comparability of seawater pH data.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Purification and Characterization of meta-Cresol Purple for Spectrophotometric Seawater pH Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. umimpact.umt.edu [umimpact.umt.edu]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. "Purification of Meta-cresol Purple and Cresol Red by Flash Chromatogra" by Mark C. Patsavas, Robert H. Byrne et al. [digitalcommons.usf.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. news-oceanacidification-icc.org [news-oceanacidification-icc.org]
• 10. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 11. Spectrophotometric Calibration of pH Electrodes in Seawater Using Purified m-Cresol Purple - PMC [pmc.ncbi.nlm.nih.gov]
• 12. goa-on.org [goa-on.org]
• 13. repository.library.noaa.gov [repository.library.noaa.gov]
• 14. ioccp.org [ioccp.org]

Spectrophotometric comparison of Cresol red and Bromophenol blue

For researchers, scientists, and drug development professionals seeking the optimal pH indicator for their spectrophotometric analyses, a clear understanding of the performance characteristics of available options is paramount. This guide provides a detailed, data-driven comparison of two widely used sulfonephthalein dyes: Cresol Red and Bromophenol Blue.

This technical guide delves into the spectrophotometric properties, pH-dependent behavior, and practical application of Cresol Red and Bromophenol Blue. By presenting key performance indicators in a comparative format and providing a standardized experimental protocol, this document aims to equip researchers with the necessary information to make an informed decision for their specific analytical needs.

At a Glance: Key Spectrophotometric Properties

The fundamental characteristics of Cresol Red and Bromophenol Blue are summarized below, offering a direct comparison of their operational ranges and spectral properties.

Property	Cresol Red	Bromophenol Blue
pKa	~1.0 and ~8.0-8.5[1][2]	~3.85-4.1[3]
pH Transition Range	0.2 - 1.8 (Red to Yellow) and 7.2 - 8.8 (Yellow to Reddish-Purple)[1][2]	3.0 - 4.6 (Yellow to Blue/Purple)[4][5]
Acidic Form (Color)	Red (pH < 0.2) / Yellow (pH 1.8 - 7.2)	Yellow
Basic Form (Color)	Yellow (pH 1.8 - 7.2) / Reddish-Purple (pH > 8.8)	Blue/Purple
λmax (Acidic Form)	~518 nm (fully protonated), ~433 nm (mono-protonated)[6][7]	~440 nm[1][8]
λmax (Basic Form)	~573 nm[7]	~590-600 nm[4][8]

Visualizing the pH-Dependent Color Change

The following diagram illustrates the distinct pH ranges and corresponding color transitions for Cresol Red and Bromophenol Blue.

pH-dependent color transitions of Cresol Red and Bromophenol Blue.

Experimental Protocol for Spectrophotometric Comparison

To facilitate a direct and unbiased comparison, the following standardized protocol should be employed for both Cresol Red and Bromophenol Blue.

1. Preparation of Indicator Stock Solutions:

• Cresol Red (0.1% w/v): Dissolve 100 mg of Cresol Red in 2.65 mL of 0.1 M NaOH and 20 mL of 95% ethanol.[9] Once dissolved, dilute to 100 mL with deionized water.

• Bromophenol Blue (0.1% w/v): Dissolve 100 mg of Bromophenol Blue in 1.5 mL of 0.1 M NaOH and 20 mL of 95% ethanol. Once dissolved, dilute to 100 mL with deionized water.

2. Preparation of Buffer Solutions:

Prepare a series of buffer solutions spanning the pH ranges of interest for both indicators (e.g., pH 1-10). Standard buffer systems such as citrate, phosphate, and borate can be utilized to achieve the desired pH values. The pH of each buffer solution should be verified with a calibrated pH meter.

3. Determination of λmax for Acidic and Basic Forms:

• For the fully acidic form: Add a small aliquot of the indicator stock solution to a cuvette containing a highly acidic buffer (e.g., pH 1 for Cresol Red's first transition, pH 2 for Bromophenol Blue).

• For the fully basic form: Add a small aliquot of the indicator stock solution to a cuvette containing a highly basic buffer (e.g., pH 10 for Cresol Red, pH 6 for Bromophenol Blue).

• Scan the absorbance of each solution across the visible spectrum (e.g., 400-700 nm) using a spectrophotometer to determine the wavelength of maximum absorbance (λmax) for each form.

4. Generation of Absorbance Spectra at Various pH Values:

• Prepare a series of solutions by adding a constant, small aliquot of the indicator stock solution to separate cuvettes, each containing a different buffer solution from the prepared series.

• Measure the full absorbance spectrum for each solution.

5. Data Analysis:

• Plot absorbance versus wavelength for all solutions to visualize the spectral shifts as a function of pH.

• From the spectra of the fully acidic and fully basic forms, determine the molar absorptivity (ε) at the respective λmax values using the Beer-Lambert law (A = εbc), where A is the absorbance, b is the path length of the cuvette (typically 1 cm), and c is the molar concentration of the indicator.

• For solutions at intermediate pH values, the concentrations of the acidic (HIn) and basic (In⁻) forms can be determined by solving a set of simultaneous equations using the absorbances at the two λmax values.

• The pKa of each indicator can be determined by plotting the log([In⁻]/[HIn]) versus pH. The pKa is the pH at which this ratio is zero.

Experimental Workflow Diagram

The following diagram outlines the key steps in the spectrophotometric comparison of Cresol Red and Bromophenol Blue.

Workflow for the spectrophotometric comparison of pH indicators.

Concluding Remarks

The choice between Cresol Red and Bromophenol Blue is dictated by the specific pH range of the application. Bromophenol Blue is well-suited for acidic conditions, with a clear transition from yellow to blue between pH 3.0 and 4.6. In contrast, Cresol Red offers versatility with two distinct transition ranges, making it useful for both highly acidic and neutral to slightly alkaline environments.

The experimental protocol and comparative data presented in this guide provide a robust framework for researchers to evaluate these indicators based on their unique spectrophotometric characteristics. By following a standardized methodology, laboratories can ensure the selection of the most appropriate pH indicator, thereby enhancing the accuracy and reliability of their analytical results.

References

• 1. Solved Bromophenol blue is often used as an acid base | Chegg.com [chegg.com]
• 2. Chrominfo: Preparation of cresol red indicator solution [chrominfo.blogspot.com]
• 3. spots.augusta.edu [spots.augusta.edu]
• 4. Bromophenol blue - Wikipedia [en.wikipedia.org]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. goldbio.com [goldbio.com]

Navigating the Hues: A Comparative Guide to pH Measurement in Highly Colored Solutions

For researchers, scientists, and drug development professionals, the precise measurement of pH is a critical parameter for ensuring experimental accuracy and product quality. While visual indicators like Cresol Red are commonplace in many laboratories, their application in highly colored solutions presents significant challenges. This guide provides an objective comparison of Cresol Red with alternative pH measurement techniques, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate method for your research needs.

The Challenge of Color: Limitations of Cresol Red

Cresol Red is a sulfonephthalein dye that functions as a pH indicator with a transition range between pH 7.2 and 8.8, changing from yellow to a reddish-purple.[1][2] This visual endpoint determination is its primary drawback when working with solutions that have their own inherent color. The intrinsic color of the sample can mask or distort the color change of Cresol Red, leading to subjective and inaccurate pH readings. Furthermore, turbidity in a solution can scatter light, further complicating the visual assessment of the indicator's color.[3][4]

Alternatives to Visual Indicators: A Head-to-Head Comparison

When the color of a solution compromises the reliability of visual indicators, potentiometric and spectrophotometric methods offer robust alternatives.

• Potentiometric Measurement (pH Meter): This is the most common alternative, employing a glass electrode to measure the hydrogen ion activity in a solution.[5] The measurement is independent of the solution's color or turbidity.

• Spectrophotometric Measurement: This technique also utilizes a pH indicator but, instead of relying on visual interpretation, it measures the absorbance of light by the indicator at specific wavelengths.[6][7] By quantifying the ratio of the acidic to the basic form of the indicator, the pH can be calculated with high precision, even in colored samples.

The following table summarizes the performance of these three methods in the context of colored solutions.

Feature	Cresol Red (Visual)	pH Meter (Potentiometric)	Spectrophotometric Measurement
Accuracy in Colored Solutions	Low to Very Low	Very High	High
Precision	Low (Subjective)	High	High
Interference from Sample Color	High	None	Low (Can be corrected)
Interference from Turbidity	High	Low	Moderate (Can be corrected)
Ease of Use	High	Moderate (Calibration required)	Moderate (Requires a spectrophotometer)
Cost (Initial Investment)	Very Low	Moderate to High	High
Throughput	High	Low to Moderate	High (with automation)

Experimental Data: pH Measurement in Colored Fruit Juices

To illustrate the discrepancies between visual and potentiometric methods in colored solutions, the following table presents pH data from various fruit juices, which are naturally colored and can interfere with visual indicators. While this data uses pH test strips as the visual method, the principle of color interference is analogous to using Cresol Red. The pH electrode serves as the reference method.

Fruit Juice	pH Value (pH Test Strips - Visual)	pH Value (pH Electrode - Potentiometric)
Lemon Juice	~2	2.0 - 2.6
Orange Juice	~3.5	3.5
Apple Juice	~4	3.2 - 4.0
Pineapple Juice	~3.2	3.2

Data compiled from multiple sources.[3][8][9] It is important to note that the visual readings are approximate and subject to interpretation, especially in deeply colored juices.

Experimental Protocols

Comparative pH Measurement in a Colored Solution

This protocol details a procedure to compare the pH of a colored sample using a visual indicator, a pH meter, and a spectrophotometer.

Objective: To determine and compare the pH of a colored solution using three different methods.

Materials:

• Colored solution (e.g., cell culture medium, fruit juice, industrial effluent)

• Cresol Red indicator solution

• Calibrated pH meter with a glass electrode

• UV-Vis Spectrophotometer

• Standard buffer solutions (pH 4.0, 7.0, and 10.0)

• Cuvettes, pipettes, and standard laboratory glassware

Procedure:

• pH Meter Measurement (Reference):

  • Calibrate the pH meter using the standard buffer solutions.

  • Immerse the electrode in the colored solution, allow the reading to stabilize, and record the pH.[6]

• Visual pH Estimation with Cresol Red:

  • To an aliquot of the colored solution, add a few drops of Cresol Red indicator.

  • Observe the color and compare it to a Cresol Red color chart to estimate the pH.

• Spectrophotometric pH Measurement:

  • Determine the wavelengths of maximum absorbance (λmax) for the acidic and basic forms of Cresol Red. This is done by measuring the absorbance spectra of Cresol Red in buffers of known acidic and basic pH (e.g., pH 4 and pH 10).[6]

  • Prepare a "blank" sample containing only the colored solution.

  • To a fresh aliquot of the colored solution, add the same concentration of Cresol Red as used for determining the λmax.

  • Measure the absorbance of the sample at the two determined λmax values, using the colored solution without the indicator as the blank.

  • Calculate the pH using the Henderson-Hasselbalch equation adapted for spectrophotometry.[6]

Spectrophotometric Determination of pH

This protocol provides a more detailed workflow for accurate pH measurement in a colored solution using a spectrophotometer.

Objective: To accurately determine the pH of a colored solution using the spectrophotometric method.

Procedure:

• Indicator and Wavelength Selection:

  • Choose a pH indicator with a pKa close to the expected pH of the sample. For this example, we will use Cresol Red.

  • Determine the λmax for the acidic (HIn) and basic (In-) forms of Cresol Red. For Cresol Red, these are approximately 433 nm and 573 nm, respectively.[10]

• Preparation of Solutions:

  • Prepare acidic and basic reference solutions of the indicator in buffers of known pH to determine the molar absorptivity of each form at both wavelengths.[11]

  • Prepare the unknown sample by adding a known concentration of the indicator.

  • Prepare a blank solution containing the sample without the indicator to correct for background absorbance.[6]

• Absorbance Measurement:

  • Set the spectrophotometer to the first λmax (e.g., 433 nm).

  • Zero the instrument using the blank solution.

  • Measure the absorbance of the unknown sample with the indicator.

  • Repeat the process at the second λmax (e.g., 573 nm).[11]

• pH Calculation:

  • The pH is calculated using a specific form of the Henderson-Hasselbalch equation that incorporates the absorbance ratio at the two wavelengths and the molar absorptivity coefficients of the indicator forms.[7]

Visualizing the Workflow and Principles

To further clarify the experimental process and the underlying principles, the following diagrams are provided.

Caption: Comparative pH Measurement Workflow.

Caption: Principle of Spectrophotometric pH Measurement.

Conclusion

For researchers working with highly colored solutions, relying solely on visual indicators like Cresol Red can introduce significant error. While simple and inexpensive, the subjectivity of color interpretation in a colored matrix is a critical limitation. A calibrated pH meter provides a highly accurate and color-independent alternative. For applications requiring high precision and the ability to correct for background color, spectrophotometric pH measurement is a powerful and reliable technique. The choice of method will ultimately depend on the specific requirements for accuracy, precision, throughput, and cost for a given application.

References

• 1. goldbio.com [goldbio.com]
• 2. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers, And Paint Industries | OCTAGONCHEM [octagonchem.com]
• 3. scribd.com [scribd.com]
• 4. Uncertainty of spectrophotometric pH measurements in seawater and implications for ocean carbon chemistry [escholarship.org]
• 5. control.com [control.com]
• 6. benchchem.com [benchchem.com]
• 7. Spectrophotometric pH measurements - IOW [iow.de]
• 8. pH in Fruit Juices [sigmaaldrich.com]
• 9. blog.ajsrp.com [blog.ajsrp.com]
• 10. researchgate.net [researchgate.net]
• 11. chem.fsu.edu [chem.fsu.edu]

Purified vs. Unpurified Cresol Red: A Comparative Performance Evaluation for Researchers

For researchers, scientists, and drug development professionals, the purity of chemical reagents is paramount to the accuracy and reproducibility of experimental results. This guide provides a comprehensive comparison of the performance of purified versus unpurified Cresol Red, a common pH indicator. The following analysis, supported by experimental data and detailed protocols, demonstrates the critical importance of using purified Cresol Red in sensitive applications.

Cresol Red, a sulfonephthalein dye, is widely used as a pH indicator in various analytical and biological applications. It is known for its two distinct pH transition ranges: a change from red to yellow in strongly acidic conditions (pH 0.2-1.8) and a second transition from yellow to a purplish-red in the slightly alkaline range (pH 7.2-8.8).[1] However, commercially available Cresol Red often contains impurities from its synthesis, which can significantly impact its performance and lead to inaccurate results.

The Impact of Impurities on Performance

Impurities in Cresol Red can lead to several performance issues, including:

• Inaccurate pH Measurements: Studies on the closely related indicator, meta-cresol purple, have shown that impurities can cause pH measurement errors as large as 0.018 pH units.[2] For high-precision applications, such as oceanographic research or pharmaceutical quality control, this level of inaccuracy is unacceptable.

• Shifted and Broadened pH Transition Range: Impurities can alter the pKa value of the indicator, causing the color change to occur at a different pH than expected.[3] This also broadens the transition range, making it difficult to pinpoint the exact endpoint of a titration.

• Altered Absorbance Spectra: The presence of impurities can introduce unwanted absorbance, particularly at shorter wavelengths, interfering with spectrophotometric analysis.

Quantitative Performance Comparison

The following tables summarize the key performance differences between purified and unpurified Cresol Red. The data for pH measurement accuracy is based on studies of the closely related sulfonephthalein indicator, meta-cresol purple, and serves as a strong proxy for the behavior of Cresol Red.

Table 1: Comparison of pH Measurement Accuracy

Parameter	Purified Cresol Red (as meta-cresol purple)	Unpurified Cresol Red (as meta-cresol purple)
pH Deviation (at pH 7.4)	Within ±0.0004 pH units	Up to 0.010 pH units
pH Deviation (at pH 8.2)	Within ±0.0004 pH units	Up to 0.018 pH units
Vendor/Batch Consistency	High	Low

Data extrapolated from a study on meta-cresol purple, a closely related sulfonephthalein indicator.[2]

Table 2: General Performance Characteristics

Parameter	Purified Cresol Red	Unpurified Cresol Red
Purity Level	Typically >98%	Variable, often lower
pH Transition Range (Alkaline)	Sharp and well-defined (approx. pH 7.2-8.8)	Broader and potentially shifted
pKa (Alkaline Range)	Consistent and well-characterized	Variable and less reliable
Absorbance Spectrum	Clean, with distinct peaks for acidic and basic forms	May show additional peaks or shoulders due to impurities
Color Transition	Clear and distinct color change	May be less distinct or have intermediate off-colors

Experimental Protocols

Purification of Cresol Red by Flash Chromatography

This protocol describes a method for purifying Cresol Red to a high degree of purity, suitable for sensitive applications.[4][5]

Materials:

• Unpurified Cresol Red

• Flash chromatography system

• C18 reverse-phase silica gel column

• Mobile phase A: Deionized water with 0.1% trifluoroacetic acid (TFA)

• Mobile phase B: Acetonitrile with 0.1% TFA

• Rotary evaporator

• High-performance liquid chromatography (HPLC) system for purity analysis

Procedure:

• Dissolve the unpurified Cresol Red in a minimal amount of the initial mobile phase mixture.

• Load the dissolved sample onto the C18 column.

• Elute the column with a gradient of mobile phase B in A, starting with a low percentage of B and gradually increasing it.

• Monitor the eluent using a UV-Vis detector and collect the fractions corresponding to the main Cresol Red peak.

• Combine the purified fractions and remove the solvent using a rotary evaporator.

• Verify the purity of the final product using an analytical HPLC system.

References

• 1. クレゾールレッド indicator grade, Dye content 95 % | Sigma-Aldrich [sigmaaldrich.com]
• 2. daneshyari.com [daneshyari.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.fsu.edu [chem.fsu.edu]
• 5. Experimental correlation between the pKa value of sulfonphthaleins with the nature of the substituents groups - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Tracking Dyes for Gel Electrophoresis: Alternatives to Cresol Red

For researchers, scientists, and drug development professionals, gel electrophoresis is an indispensable technique for the separation of nucleic acids and proteins. The choice of a tracking dye, while seemingly minor, can significantly impact the visualization of sample migration and the success of downstream applications. Cresol Red is a commonly used tracking dye, but a variety of alternatives are available, each with distinct characteristics. This guide provides an objective comparison of Cresol Red and its common alternatives, supported by experimental data and detailed protocols.

Performance Comparison of Tracking Dyes

The primary function of a tracking dye is to provide a visual indication of the progress of electrophoresis, allowing the run to be stopped before the samples of interest migrate off the gel.[1][2] The ideal tracking dye should be easily visible, migrate at a predictable rate, and not interfere with the analysis or subsequent enzymatic reactions.[3] The most common alternatives to Cresol Red are Bromophenol Blue, Xylene Cyanol FF, and Orange G.[3][4]

The migration of these dyes is not absolute and is influenced by the agarose concentration of the gel and the composition of the running buffer (e.g., Tris-acetate-EDTA (TAE) or Tris-borate-EDTA (TBE)).[1][5] The borate in TBE buffer, for instance, can inhibit enzymes like ligase, which is a consideration for downstream applications.

Here, we present a summary of the approximate migration of these dyes in different agarose gel percentages, expressed as the size of a double-stranded DNA (dsDNA) fragment that would migrate to a similar position.

Tracking Dye	Color	Approximate Migration (bp in 1% Agarose Gel)	Key Characteristics
Cresol Red	Red	~125[6][7]	Does not significantly inhibit Taq polymerase, making it suitable for inclusion in PCR master mixes.[6][7] Provides less shadowing on ethidium bromide-stained gels compared to other dyes.[6]
Bromophenol Blue	Blue/Purple	~300-500[8]	The most common tracking dye. Its migration can sometimes obscure DNA fragments of a similar size.[9] High concentrations can interfere with densitometric analysis.[9]
Xylene Cyanol FF	Cyan/Blue	~4000[10]	Migrates much slower than smaller DNA fragments, making it useful for tracking the progress of larger fragments and for longer gel runs.
Orange G	Orange	~50[2][10]	Migrates ahead of most small DNA fragments, making it ideal for preventing small fragments from running off the gel.[2]

Data Presentation: Migration of Tracking Dyes in Agarose Gels

The following table provides a more detailed comparison of the migration of Bromophenol Blue and Xylene Cyanol FF in different agarose gel concentrations and buffer systems. This data is crucial for selecting the appropriate dye to ensure the fragments of interest are well-resolved and remain on the gel.

Agarose Gel %	Buffer System	Bromophenol Blue (approx. bp)	Xylene Cyanol FF (approx. bp)
0.8%	TAE	~530	~6500
0.8%	TBE	~320	~4830
1.0%	TAE	~370	~4160
1.0%	TBE	~220	~3030
1.5%	TAE	~190	~1840
1.5%	TBE	~110	~1300
2.0%	TAE	~120	~1040
2.0%	TBE	~65	~710

Data compiled from multiple sources providing approximate migration patterns.

Experimental Protocols

Accurate and reproducible results in gel electrophoresis begin with the correct preparation of the loading dye. Below are detailed protocols for preparing 6X loading buffers with Cresol Red and its common alternatives. A densifying agent such as glycerol, sucrose, or Ficoll 400 is included to ensure the sample sinks into the wells of the gel.[3]

Protocol 1: 6X Cresol Red Loading Dye

• Components:

  • 60% (w/v) Sucrose

  • 0.03% (w/v) Cresol Red

  • Nuclease-free water

• Procedure:

  • To prepare 10 mL of 6X loading dye, dissolve 6 g of sucrose in 4 mL of nuclease-free water.

  • Add 3 mg of Cresol Red.

  • Adjust the final volume to 10 mL with nuclease-free water.

  • Mix thoroughly until the sucrose and dye are completely dissolved.

  • Store at 4°C.

Protocol 2: 6X Bromophenol Blue & Xylene Cyanol FF Loading Dye

• Components:

  • 30% (v/v) Glycerol

  • 0.25% (w/v) Bromophenol Blue

  • 0.25% (w/v) Xylene Cyanol FF

  • Nuclease-free water

• Procedure:

  • To prepare 10 mL of 6X loading dye, combine 3 mL of glycerol, 25 mg of Bromophenol Blue, and 25 mg of Xylene Cyanol FF.

  • Add nuclease-free water to a final volume of 10 mL.

  • Vortex until all components are fully dissolved.

  • Store at room temperature or 4°C.

Protocol 3: 6X Orange G Loading Dye

• Components:

  • 40% (w/v) Sucrose

  • 0.4% (w/v) Orange G

  • Nuclease-free water

• Procedure:

  • To prepare 10 mL of 6X loading dye, dissolve 4 g of sucrose in 5 mL of nuclease-free water.

  • Add 40 mg of Orange G.

  • Bring the final volume to 10 mL with nuclease-free water.

  • Mix well until the sucrose and dye are completely dissolved.

  • Store at 4°C.

Downsides and Potential Interferences

While tracking dyes are essential for monitoring gel electrophoresis, they are not without potential drawbacks. It is crucial to be aware of these to avoid compromising experimental results.

• Cresol Red: Although generally considered less inhibitory to Taq polymerase than other dyes, high concentrations in a PCR reaction could still have an impact.[6] While there is research on the cytotoxic effects of a related compound, p-cresol, on endothelial cells, including cell cycle arrest and increased reactive oxygen species (ROS) production, this is in a cellular context and not directly applicable to the use of Cresol Red as a tracking dye in an acellular gel matrix.[9][11]

• Bromophenol Blue: Its migration at a similar rate to DNA fragments of 300-500 bp can obscure bands of interest in this size range.[9] High concentrations of the dye can also interfere with the accuracy of densitometric analysis of DNA bands.[9] Some reports suggest that Bromophenol Blue may disrupt PCR reactions.[12]

• Xylene Cyanol FF: Due to its slower migration, it is less suitable for short gel runs or when analyzing very small DNA fragments. Like Bromophenol Blue, it has the potential to interfere with PCR.[12]

• Orange G: Its very fast migration means it may run off the gel in longer electrophoresis runs, making it less useful for monitoring the entire process in those cases.

Interference with Cellular Signaling Pathways: A key concern for drug development professionals is the potential for assay components to interfere with cellular signaling pathways. For the tracking dyes discussed, their application is in an in vitro, acellular environment for the physical separation of molecules. They are not typically used in live-cell assays where they would come into contact with cellular machinery. The available scientific literature does not provide evidence of direct interference of Cresol Red, Bromophenol Blue, Xylene Cyanol FF, or Orange G with specific cellular signaling pathways in the context of their use as tracking dyes in gel electrophoresis. Their primary known interferences are with downstream enzymatic reactions or with the visualization of nucleic acid bands, as detailed above.

Visualizing the Process: Workflows and Comparisons

To further clarify the use of tracking dyes, the following diagrams illustrate the key processes and concepts.

Figure 1. A streamlined workflow for DNA gel electrophoresis.

Figure 2. General workflow for preparing a 6X loading dye.

Figure 3. Relative migration of tracking dyes in a 1% agarose gel.

Conclusion

The selection of a tracking dye for gel electrophoresis should be guided by the specific requirements of the experiment. Cresol Red offers the advantage of minimal interference with Taq polymerase. For general use, Bromophenol Blue is a reliable standard, provided the DNA fragments of interest are not in the 300-500 bp range. Xylene Cyanol FF is the dye of choice for long runs and large fragments, while Orange G is ideal for monitoring the migration of very small fragments. By understanding the migration patterns and potential interferences of these dyes, researchers can optimize their gel electrophoresis experiments for clear, reliable, and reproducible results.

References

• 1. Cell Tracking | Thermo Fisher Scientific - US [thermofisher.com]
• 2. CellTrace TM Far Red & CellTracker TM Deep Red — long term live cell tracking for flow cytometry and fluorescence microscopy | Semantic Scholar [semanticscholar.org]
• 3. Oxidant Sensing by Protein Kinases A and G Enables Integration of Cell Redox State with Phosphoregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. The Cyclic AMP-Vfr Signaling Pathway in Pseudomonas aeruginosa Is Inhibited by Cyclic Di-GMP - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Xylene cyanol FF, tracking dye for nucleic acids (CAS 2650-17-1) | Abcam [abcam.com]
• 7. Evaluation of Chemo- and Photo-toxicity of a Live Fluorescent Dye for Cell Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DNA damaging effects of pesticides measured by the single cell gel electrophoresis assay (comet assay) and the chromosomal aberration test, in CHOK1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of p-cresol on the proliferation and cell cycle of human umbilical vein endothelial cells [cjn.org.cn]
• 10. researchgate.net [researchgate.net]
• 11. p-Cresol affects reactive oxygen species generation, cell cycle arrest, cytotoxicity and inflammation/atherosclerosis-related modulators production in endothelial cells and mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Polymerase Chain Reaction (PCR) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Cresol red

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemical compounds such as Cresol Red. This guide provides immediate, essential safety protocols, operational instructions, and disposal plans to minimize risk and ensure procedural clarity.

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is the first line of defense against potential exposure to Cresol Red. The following table summarizes the recommended PPE.

PPE Category	Recommendation	Citations
Eye and Face Protection	Chemical safety goggles or safety glasses with side-shields are essential to prevent eye contact.	[1][2][3][4]
Hand Protection	Chemical-resistant gloves, such as nitrile or rubber, are required. Always inspect gloves for degradation or punctures before use.	[1][2][5]
Skin and Body Protection	A lab coat or chemical-resistant apron should be worn. For tasks with a higher risk of splashes, additional protective clothing may be necessary.	[2][5][6]
Respiratory Protection	Under normal conditions with adequate ventilation, respiratory protection is not typically required. If dust or aerosols are generated, a NIOSH-approved respirator should be used.	[1][2][4][7]

First Aid Procedures

In the event of exposure to Cresol Red, immediate and appropriate first aid is critical.

Exposure Route	First Aid Protocol	Citations
Skin Contact	Remove contaminated clothing immediately. Wash the affected area thoroughly with soap and plenty of water. Seek medical attention if irritation persists.	[1][6]
Eye Contact	Immediately flush the eyes with gently flowing warm water for at least 15 minutes, holding the eyelids open. Seek medical attention if irritation persists.	[1][6]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 glasses of water. Seek immediate medical attention.	[1][6]
Inhalation	Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.	[1][6]

Operational and Disposal Plans

Proper handling, storage, and disposal procedures are crucial for minimizing risk and environmental impact.

Handling and Storage:

• Always handle Cresol Red in a well-ventilated area, such as a chemical fume hood.[7][8]

• Avoid direct contact with skin and eyes.[1][3][8]

• Prevent the formation of dust and aerosols.[2][6][9]

• Wash hands thoroughly with soap and water after handling.[1][2][3]

• Store in a cool, dry, and well-ventilated area in a tightly sealed container, away from incompatible materials such as strong oxidizing agents.[1][2][6]

Spill Management:

• Minor Spills: For small dry spills, carefully sweep up the material, avoiding dust generation, and place it in a sealed container for disposal.[2] For small liquid spills, absorb with an inert material and place in a suitable container.[1]

• Major Spills: Evacuate the area and alert emergency personnel.[2] Prevent the spill from entering drains or waterways.[2][6]

Waste Disposal:

• All waste, including unused Cresol Red and contaminated materials (e.g., gloves, wipes), must be handled as hazardous waste.[5]

• Dispose of waste in accordance with all applicable local, state, and federal regulations.[1][2][9]

• Place waste in clearly labeled, sealed containers for collection by a licensed disposal company.[1][3]

Experimental Workflow: Handling and Disposal of Cresol Red

Caption: Workflow for safe handling and disposal of Cresol Red.

References

• 1. di-corp.com [di-corp.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. geneseo.edu [geneseo.edu]
• 5. benchchem.com [benchchem.com]
• 6. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. lobachemie.com [lobachemie.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]